Tridecanal

• CAS: 10486-19-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Tridecanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecanal (C₁₃H₂₆O), a long-chain fatty aldehyde, is a volatile organic compound with applications in the fragrance and flavor industries and has been identified as a human metabolite.[1] A thorough understanding of its physicochemical properties is paramount for its application in scientific research and drug development, particularly in areas concerning formulation, stability, and biological interactions. This technical guide provides a comprehensive overview of the core physicochemical properties of Tridecanal, detailed experimental methodologies for their determination, and a visual representation of its synthesis workflow.

Physicochemical Properties of Tridecanal

The following table summarizes the key physicochemical properties of Tridecanal, compiled from various chemical databases and scientific literature.

Property	Value	Units	Conditions	Source(s)
Molecular Formula	C₁₃H₂₆O	-	-	[1]
Molecular Weight	198.34	g/mol	-	[1]
Appearance	Colorless to light yellow liquid/solid	-	Ambient	[1][2]
Melting Point	14 - 15	°C	-	[1][2]
Boiling Point	132 - 136	°C	@ 8.00 mm Hg	[1][2]
280	°C	@ 760 mm Hg
Density	0.825 - 0.835	g/cm³	@ 20-25 °C	[2]
Refractive Index	1.433 - 1.440	-	@ 20 °C
Vapor Pressure	<0.5	mmHg	@ 25 °C
Flash Point	>100 (212)	°C (°F)	Closed Cup
Water Solubility	Practically insoluble	-	@ 25 °C
logP (Octanol-Water Partition Coefficient)	5.4	-	-	[1]
Odor	Waxy, citrus, aldehydic	-	-	[3]

Experimental Protocols for Determination of Physicochemical Properties

Accurate determination of physicochemical properties is essential for the characterization and application of chemical compounds. Below are detailed methodologies for key experiments cited in the determination of Tridecanal's properties.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this occurs over a narrow temperature range.

• Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)

  • Thermometer (calibrated)

  • Mortar and pestle

• Procedure:

  • A small, finely powdered sample of Tridecanal is introduced into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the melting point is approached.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the entire sample has melted is recorded as the end of the melting range.

  • For accuracy, the determination is repeated at least twice, and the average value is reported.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

• Apparatus:

  • Distillation apparatus (distilling flask, condenser, receiving flask) or a Thiele tube setup for micro-scale determination.

  • Heating mantle or oil bath

  • Thermometer (calibrated)

  • Boiling chips

• Procedure (Distillation Method):

  • A sample of Tridecanal (approximately 5-10 mL) is placed in the distilling flask along with a few boiling chips to ensure smooth boiling.

  • The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distilling flask to accurately measure the temperature of the vapor.

  • The flask is heated gently.

  • The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point at the recorded atmospheric pressure.

  • For boiling points at reduced pressure, a vacuum pump is connected to the apparatus.

Water Solubility Determination (Slow-Stir Method)

Due to Tridecanal's hydrophobic nature, the slow-stir method is suitable for determining its low aqueous solubility, minimizing the formation of emulsions.

• Apparatus:

  • Large glass vessel (e.g., 1 L or greater) with a stopcock at the bottom

  • Magnetic stirrer and stir bar

  • Constant temperature bath

  • Analytical balance

  • Gas chromatograph-mass spectrometer (GC-MS) or high-performance liquid chromatograph (HPLC) for concentration analysis

• Procedure:

  • A known volume of high-purity water is added to the glass vessel and allowed to equilibrate to a constant temperature (e.g., 25 °C).

  • An excess amount of Tridecanal is added to the water.

  • The mixture is stirred slowly to create a vortex that does not disturb the surface, preventing the formation of an emulsion.

  • The stirring is continued for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After stirring, the mixture is allowed to stand undisturbed for a period to allow for phase separation.

  • A sample of the aqueous phase is carefully withdrawn through the stopcock at the bottom of the vessel, avoiding any undissolved Tridecanal.

  • The concentration of Tridecanal in the aqueous sample is determined using a suitable analytical technique like GC-MS or HPLC.

  • The water solubility is reported in mg/L or other appropriate units.

Octanol-Water Partition Coefficient (logP) Determination (Shake-Flask Method)

The octanol-water partition coefficient is a measure of a chemical's lipophilicity and is a key parameter in predicting its environmental fate and biological activity.

• Apparatus:

  • Separatory funnel

  • Mechanical shaker

  • Centrifuge (optional)

  • pH meter

  • Analytical instrumentation (GC-MS or HPLC)

• Procedure:

  • Equal volumes of n-octanol and water (or a suitable buffer) are pre-saturated with each other by shaking them together for 24 hours, followed by separation.

  • A known amount of Tridecanal is dissolved in the pre-saturated n-octanol.

  • A known volume of the Tridecanal-in-octanol solution is placed in a separatory funnel with a known volume of the pre-saturated water.

  • The funnel is shaken for a set period (e.g., 1-2 hours) to allow for partitioning of the Tridecanal between the two phases.

  • The mixture is allowed to stand until the two phases have completely separated. Centrifugation can be used to aid separation if an emulsion forms.

  • The concentration of Tridecanal in both the n-octanol and aqueous phases is determined using an appropriate analytical method.

  • The partition coefficient (P) is calculated as the ratio of the concentration of Tridecanal in the n-octanol phase to its concentration in the aqueous phase.

  • The result is typically expressed as its base-10 logarithm (logP).

Flash Point Determination (Pensky-Martens Closed-Cup Method - ASTM D93)

The flash point is the lowest temperature at which a volatile substance can vaporize to form an ignitable mixture in air. The Pensky-Martens closed-cup method is suitable for liquids with higher flash points.[4][5]

• Apparatus:

  • Pensky-Martens closed-cup tester

  • Thermometer

  • Ignition source (gas flame or electric igniter)

• Procedure:

  • The sample cup of the Pensky-Martens tester is filled with Tridecanal to the specified level.

  • The lid, which contains a stirrer, thermometer, and an opening for the ignition source, is securely placed on the cup.

  • The sample is heated at a slow, constant rate while being continuously stirred.

  • At regular temperature intervals, the stirring is stopped, and the ignition source is dipped into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a brief flash.

Synthesis and Biological Significance

Synthesis of Tridecanal

Tridecanal can be synthesized through various methods, with two common routes being the hydroformylation of 1-dodecene and the oxidation of tridecan-1-ol. The hydroformylation route is often preferred in industrial settings.

A simplified workflow for the synthesis of Tridecanal via hydroformylation of 1-dodecene is presented below.

Caption: A simplified workflow for the synthesis of Tridecanal via the hydroformylation of 1-dodecene.

Biological Significance

Tridecanal is a fatty aldehyde that plays a role in fatty acid metabolism. As a volatile organic compound (VOC), it can be involved in cell-to-cell communication.[6][7] Research has shown that various aldehydes, as VOCs, can trigger signaling pathways in cells, such as those related to oxidative stress. While a specific, detailed signaling cascade for Tridecanal is not yet fully elucidated, its nature as a VOC suggests potential involvement in intercellular communication through the gas phase, influencing cellular processes in neighboring cells without direct physical contact. Further research is needed to fully understand the specific signaling pathways modulated by Tridecanal.

References

• 1. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tridecanal - Wikipedia [en.wikipedia.org]
• 3. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 4. Biosynthetic Pathway and Metabolic Engineering of Plant Dihydrochalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Volatile Compounds Are Involved in Cellular Crosstalk and Upregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. doras.dcu.ie [doras.dcu.ie]

An In-depth Technical Guide on the Natural Sources and Occurrence of Tridecanal in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanal (C₁₃H₂₆O) is a saturated fatty aldehyde naturally present in the essential oils of various plants. It is recognized for its characteristic fresh, waxy, and citrus-like aroma, contributing significantly to the scent profile of many botanicals. Beyond its role as a fragrance and flavoring compound, emerging research indicates its potential involvement in plant signaling pathways, particularly in response to biotic and abiotic stress. This technical guide provides a comprehensive overview of the natural sources, biosynthesis, and analytical methodologies for tridecanal in the plant kingdom, tailored for researchers and professionals in drug development and related scientific fields.

Natural Occurrence and Quantitative Data

Tridecanal has been identified as a volatile component in a diverse range of plant species. Its concentration can vary significantly depending on the plant species, the specific organ, developmental stage, and environmental conditions. The following tables summarize the quantitative data available for tridecanal in several well-studied plants.

Table 1: Quantitative Occurrence of Tridecanal in Various Plant Species

Plant Species	Family	Plant Part	Concentration (% of Essential Oil)	Reference(s)
Coriandrum sativum (Coriander)	Apiaceae	Herb	2.87	[1]
Coriandrum sativum (Coriander)	Apiaceae	Herb	Not specified (present)	[2]
Houttuynia cordata	Saururaceae	Whole Plant	Not specified (up-regulated in above-ground parts)	[3]
Houttuynia cordata	Saururaceae	Essential Oil	Present (minor constituent)	[4]
Ruta graveolens (Common Rue)	Rutaceae	Aerial Parts	Not specified (present)	[5]
Citrus reticulata (Mandarin Orange)	Rutaceae	Peel Oil	Not specified (present)	[6]

Note: "Not specified" indicates that the source confirms the presence of tridecanal but does not provide a quantitative value.

Biosynthesis of Tridecanal in Plants

Tridecanal is synthesized in plants through the α-oxidation pathway of fatty acids. This pathway involves the removal of one carbon atom from the carboxyl end of a fatty acid. The precursor for tridecanal is the C14 fatty acid, tetradecanoic acid (myristic acid).

The key steps in the biosynthesis are:

• Hydroxylation: Tetradecanoic acid is hydroxylated at the α-carbon position (C-2) to form 2-hydroxytetradecanoic acid.

• Oxidative Decarboxylation: The 2-hydroxytetradecanoic acid then undergoes oxidative decarboxylation, which removes the carboxyl group as CO₂ and results in the formation of the C13 aldehyde, tridecanal.[7]

This pathway is crucial for producing odd-chain fatty aldehydes and their derivatives in plants.

Caption: Biosynthesis of Tridecanal via α-Oxidation.

Role in Plant Signaling

Fatty aldehydes, including tridecanal, are increasingly recognized for their role as signaling molecules in plant defense and stress responses.[8][9] These lipid-derived compounds can act as indicators of cellular damage and trigger downstream defense mechanisms.

While direct evidence for tridecanal's specific signaling role is still an active area of research, the general functions of fatty aldehydes in plants include:

• Stress Response: Aldehydes are produced in response to various abiotic stresses such as heat, drought, and salinity, as well as biotic stresses like pathogen attacks.[8][9]

• Defense Gene Activation: They can upregulate the expression of defense-related genes, leading to the production of antimicrobial compounds and other protective molecules.[8][9]

• Membrane Integrity: As lipid-derived molecules, they can influence the physical properties of cell membranes, which is crucial during stress conditions.

Caption: Fatty Aldehydes in Plant Stress Signaling.

Experimental Protocols

The extraction and analysis of a volatile compound like tridecanal from plant matrices require specific and sensitive techniques. Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS) is a widely adopted and effective method.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is ideal for the analysis of volatile and semi-volatile compounds.

Materials:

• Fresh or dried plant material (leaves, flowers, stems, etc.)

• SPME fiber assembly with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials with septa

• Heating block or water bath

• GC-MS system

Protocol:

• Sample Preparation: Weigh a precise amount of finely ground plant material (e.g., 1-2 g) into a headspace vial.

• Internal Standard (Optional but Recommended): Add a known amount of an internal standard to the vial for quantitative analysis.

• Equilibration: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 60-80°C) for a specific time (e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Insert the SPME fiber through the septum into the headspace of the vial, ensuring it does not touch the sample. Expose the fiber for a predetermined time (e.g., 30-60 minutes) to allow the analytes to adsorb onto the fiber coating.

• Desorption: Retract the fiber and immediately insert it into the hot injection port of the GC-MS system for thermal desorption of the analytes onto the GC column.

Caption: HS-SPME Workflow for Plant Volatiles.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation, identification, and quantification of volatile compounds.

Typical GC-MS Parameters:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

• Injector Temperature: 250°C (for thermal desorption of the SPME fiber).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: A temperature gradient is used to separate compounds based on their boiling points. A typical program might be:

  • Initial temperature: 40-60°C, hold for 2-5 minutes.

  • Ramp: Increase temperature at a rate of 3-10°C/min to a final temperature of 250-280°C.

  • Final hold: 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Identification: Compounds are identified by comparing their mass spectra and retention indices with those in spectral libraries (e.g., NIST, Wiley).

Conclusion

Tridecanal is a naturally occurring fatty aldehyde found in a variety of plants, contributing to their aromatic profiles. Its biosynthesis via the α-oxidation of tetradecanoic acid is a key metabolic pathway in plants for the production of odd-chain aldehydes. Beyond its sensory properties, tridecanal and other fatty aldehydes are implicated in plant signaling networks, particularly in response to environmental stressors. The use of sensitive analytical techniques such as HS-SPME-GC-MS allows for the effective extraction, identification, and quantification of tridecanal from complex plant matrices. Further research into the specific signaling roles of tridecanal will enhance our understanding of plant defense mechanisms and may open new avenues for the development of novel therapeutic agents and agricultural applications.

References

• 1. vipsen.vn [vipsen.vn]
• 2. researchgate.net [researchgate.net]
• 3. Quality and Metabolomics Analysis of Houttuynia cordata Based on HS-SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academicjournals.org [academicjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. biologydiscussion.com [biologydiscussion.com]
• 8. Lipid-Derived Aldehydes: New Key Mediators of Plant Growth and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Biological Role of Tridecanal in Insect Communication: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanal (C13H26O), a long-chain saturated aldehyde, plays a significant, albeit sometimes subtle, role in the chemical communication systems of various insect species. While often a minor component in complex pheromone blends, its presence can be critical for eliciting specific behaviors, modulating the response to major pheromone components, and serving as a kairomonal cue for natural enemies. This technical guide provides an in-depth analysis of the biological functions of tridecanal in insect pheromones, focusing on its role in key model organisms. The document outlines quantitative data on its effects, details the experimental protocols used for its study, and visualizes the relevant biological pathways and experimental workflows.

Tridecanal in Insect Pheromone Blends

Tridecanal has been identified as a component of the sex pheromone blend in several moth species, most notably the tobacco budworm, Heliothis virescens. Its role in other species, such as the tobacco hornworm (Manduca sexta) and the southern green stink bug (Nezara viridula), is less definitively established as a primary pheromone component, though it has been identified in volatile emissions.

Heliothis virescens (Tobacco Budworm)

In Heliothis virescens, tridecanal is a recognized component of the female-emitted sex pheromone blend. While not the primary attractant, it contributes to the overall efficacy and specificity of the pheromone signal.

Table 1: Composition of the Volatile Sex Pheromone Gland Extract of Heliothis virescens

Compound	Abbreviation	Mean Percentage (%)
(Z)-11-Hexadecenal	Z11-16:Ald	60.0
(Z)-9-Tetradecenal	Z9-14:Ald	18.1
Tridecanal	13:Ald	-
Tetradecanal	14:Ald	13.0
Hexadecanal	16:Ald	7.3
(Z)-7-Hexadecenal	Z7-16:Ald	0.6
(Z)-9-Hexadecenal	Z9-16:Ald	1.0

Note: The exact percentage of tridecanal in volatile emissions can vary. While present in gland extracts, its behavioral significance is often studied by adding it to synthetic blends.

The behavioral effects of tridecanal in H. virescens are linked to close-range courtship behaviors. While the major components like (Z)-11-hexadecenal are crucial for long-range attraction, tridecanal appears to influence the male's behavior once in proximity to the female.

Table 2: Behavioral Effects of Pheromone Components on Male Heliothis virescens in Wind Tunnel Assays

Behavior	Two-Component Blend (Z11-16:Ald + Z9-14:Ald)	Seven-Component Blend (including Tridecanal)	Live Female
Upwind Flight	High	High	High
Landing on Source	Moderate	Significantly Higher	High
Hairpencil Display	Low	Moderate	High
Copulation Attempts	Low	Moderate	High

Source: Adapted from Vetter & Baker (1983). This table illustrates the synergistic effect of the complete blend, including tridecanal, on later stages of the mating sequence.[1]

Other Insect Species

The role of tridecanal in Manduca sexta and Nezara viridula is less clear. While some studies have identified tridecanal in the volatile profiles of these insects, its function as a pheromone component is not as well-established as in H. virescens. In Nezara viridula, a complex blend of sesquiterpenes and other compounds constitutes the aggregation pheromone, and while various aldehydes have been identified from their defensive secretions, a specific pheromonal role for tridecanal is not confirmed[2][3][4][5][6]. Similarly, for Manduca sexta, the known sex pheromone blend consists of several other aldehydes, and while tridecanal might be present as a minor component, its behavioral significance has not been a primary focus of research[7][8][9][10][11].

Experimental Protocols

The identification and functional characterization of tridecanal as a pheromone component rely on a suite of sophisticated analytical and behavioral techniques.

Pheromone Collection and Extraction

Objective: To collect and extract pheromone components from the insect for chemical analysis.

Protocol: Pheromone Gland Extraction

• Insect Preparation: Use virgin female moths during their calling period (the scotophase for nocturnal species).

• Gland Dissection: Carefully dissect the pheromone gland, typically located at the terminal abdominal segments, under a stereomicroscope.

• Solvent Extraction: Immediately place the dissected gland into a small vial containing a minimal volume (e.g., 50 µL) of high-purity hexane.

• Extraction Period: Allow the gland to be extracted for approximately 30 minutes at room temperature.

• Sample Storage: Store the extract at -20°C in a sealed vial until analysis to prevent degradation and evaporation.

Chemical Analysis

Objective: To identify and quantify the chemical components of the pheromone blend.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Injection: Inject a small volume (e.g., 1 µL) of the hexane extract into the GC-MS system.

• Gas Chromatography:

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 50°C) and gradually ramp up to a high temperature (e.g., 280°C) to separate compounds based on their boiling points and polarity.

• Mass Spectrometry:

  • Ionization: Use electron impact (EI) ionization.

  • Detection: Scan a mass range of m/z 40-500.

• Compound Identification: Identify tridecanal and other components by comparing their mass spectra and retention times with those of authentic standards and by searching mass spectral libraries (e.g., NIST).

Electrophysiological Assays

Objective: To measure the response of the insect's antenna to specific pheromone components.

Protocol: Electroantennography (EAG)

• Antenna Preparation: Excise an antenna from a male insect and mount it between two electrodes containing a conductive gel or saline solution.

• Stimulus Delivery: Deliver a puff of charcoal-filtered, humidified air containing a known concentration of synthetic tridecanal over the antenna.

• Signal Recording: Record the change in electrical potential (the EAG response) from the antenna using an amplifier.

• Dose-Response Curve: Test a range of tridecanal concentrations to generate a dose-response curve, which indicates the sensitivity of the antenna to the compound.

Behavioral Assays

Objective: To determine the behavioral effect of tridecanal on the insect.

Protocol: Wind Tunnel Assay

• Wind Tunnel Setup: Use a wind tunnel with controlled airflow, temperature, humidity, and light conditions.

• Odor Source: Place a dispenser (e.g., a rubber septum) loaded with a synthetic blend containing tridecanal at the upwind end of the tunnel.

• Insect Release: Release male insects at the downwind end of the tunnel.

• Behavioral Observation: Record a series of behaviors, including activation, take-off, upwind flight, landing on the source, and courtship displays.

• Data Analysis: Compare the frequency and duration of these behaviors in response to blends with and without tridecanal to determine its behavioral role.

Signaling Pathways and Workflows

Olfactory Signaling Pathway in Moths

The perception of tridecanal and other pheromone components in moths is initiated at the antenna and involves a complex signal transduction cascade within the olfactory sensory neurons (OSNs). While the specific receptor for tridecanal in H. virescens has not been definitively characterized, the general pathway is understood to involve a G-protein coupled receptor (GPCR).

Caption: Generalized olfactory signaling pathway for pheromone reception in moths.

Experimental Workflow for Pheromone Analysis

The process of identifying and characterizing a pheromone component like tridecanal follows a logical and systematic workflow, from initial collection to behavioral validation.

Caption: A typical experimental workflow for the identification and validation of insect pheromone components.

Kairomonal Role of Tridecanal

In addition to its role in intraspecific communication, tridecanal can also function as a kairomone, a chemical signal that benefits the receiver of a different species. For example, some parasitic wasps that lay their eggs in the eggs of moths are known to be attracted to the sex pheromones of their hosts. This allows the parasitoid to locate a high density of host eggs. While specific studies focusing solely on the kairomonal effect of tridecanal are limited, it is known that blends of host pheromones, which can include tridecanal, are attractive to certain parasitoid species like Trichogramma pretiosum.[12][13][14][15]

The perception of tridecanal by a parasitoid would follow a similar olfactory signaling pathway as in the host, although the behavioral output would be host-seeking rather than mating.

Biosynthesis of Tridecanal

In moths, long-chain aldehydes like tridecanal are typically biosynthesized from fatty acids. The pathway involves a series of enzymatic steps, including desaturation, chain shortening, and reduction.

Caption: A simplified biosynthetic pathway for the production of tridecanal from a fatty acid precursor in moths.

Conclusion and Future Directions

Tridecanal serves as a valuable example of the complexity and subtlety of insect chemical communication. While often a minor component, its influence on behavior underscores the importance of considering the entire pheromone blend in studies of insect olfaction and behavior. For researchers and professionals in drug development and pest management, understanding the role of such components is crucial for the design of effective and species-specific control strategies, such as mating disruption and attract-and-kill technologies.

Future research should focus on:

• Quantitative Dose-Response Studies: Elucidating the precise dose-response relationships for tridecanal in both electrophysiological and behavioral assays.

• Receptor Identification: Identifying and characterizing the specific olfactory receptor(s) that detect tridecanal in key insect species.

• Kairomonal Elucidation: Further investigating the kairomonal effects of tridecanal on a broader range of parasitoids and predators to explore its potential in integrated pest management programs.

• Biosynthetic Regulation: Understanding the regulatory mechanisms that control the production of tridecanal and other minor pheromone components.

By continuing to unravel the intricate roles of compounds like tridecanal, the scientific community can develop more sophisticated and environmentally benign approaches to managing insect populations and harnessing the power of chemical ecology.

References

• 1. ento.psu.edu [ento.psu.edu]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. Pheromones and Semiochemicals of Nezara viridula (Heteroptera: Pentatomidae), the Southern green stink bug [pherobase.com]
• 6. The chemical volatiles (semiochemicals) produced by neotropical stink bugs (Hemiptera: Pentatomidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Detection of sex pheromone components in Manduca sexta (L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A sex pheromone assembly line in Manduca sexta [bionity.com]
• 9. pure.psu.edu [pure.psu.edu]
• 10. Olfactory receptor neurons from antennae of developing male Manduca sexta respond to components of the species-specific sex pheromone in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functionally distinct subdivisions of the macroglomerular complex in the antennal lobe of the male sphinx moth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Kairomonal Effect of Hexane Extracts of Corcyra cephalonica and Spodoptera frugiperda on the Parasitizing Activity of Trichogramma pretiosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

A Technical Guide to the Olfactory Profile of Tridecanal

Executive Summary

Tridecanal (CAS No. 10486-19-8) is a long-chain saturated fatty aldehyde recognized for its potent and distinct olfactory characteristics.[1][2] It is a significant component in the flavor and fragrance industry and serves as a model compound in biochemical research.[1][3][4] This document provides a comprehensive overview of Tridecanal's olfactory profile, supported by quantitative data, detailed experimental methodologies for its analysis, and a description of the underlying biochemical pathways of its perception. The information is intended to serve as a technical resource for professionals engaged in sensory science, chemical analysis, and pharmacology.

Chemical Identity and Physicochemical Properties

Tridecanal is an organic compound with the chemical formula C₁₃H₂₆O.[1][5] It is classified as a long-chain fatty aldehyde, consisting of a thirteen-carbon chain with a terminal aldehyde functional group.[1][2]

Table 1: Chemical Identifiers for Tridecanal

Identifier	Value
IUPAC Name	tridecanal[2]
CAS Number	10486-19-8[2][3][6]
Molecular Formula	C₁₃H₂₆O[1][2][3]
Synonyms	1-Tridecanal, n-Tridecanal, Tridecyl aldehyde, Tridecanaldehyde[1][2][3][7]

Table 2: Physicochemical Data for Tridecanal

Property	Value	Source(s)
Molecular Weight	198.34 g/mol	[1][4]
Appearance	Colorless to light yellow liquid or white solid	[1][3]
Melting Point	14 - 15 °C	[3][6][7]
Boiling Point	132-136 °C at 8 mmHg	[1][6]
Density	0.835 g/mL at 25 °C	[1]
Vapor Pressure	0.00947 - 0.015 mmHg at 25 °C (estimated)	[6][8]
Solubility	Insoluble in water; Soluble in alcohol	[1][6]
Substantivity	400 hours at 100% on a smelling strip	[6][9]

Olfactory Profile and Occurrence

Tridecanal possesses a high-strength, complex odor that requires evaluation in a diluted solution, typically 1.0% or less in a solvent like dipropylene glycol, to be properly assessed.[1][6][9] Its primary character is aldehydic, with prominent waxy and fatty notes.[1][3]

Table 3: Summary of Olfactory Descriptors for Tridecanal

Odor Family	Specific Descriptors	Source(s)
Aldehydic	Aldehydic, Fresh, Clean	[1][6][9]
Waxy/Fatty	Waxy, Soapy, Fatty	[1][6][10]
Citrus	Citrus, Grapefruit Peel	[1][6][9]
Floral	Petal, Floral nuances	[1][6][10]

Tridecanal is a naturally occurring compound found as a volatile component in various plants, including lemon oil, cucumber, and coriander leaves.[1][4] It has also been identified in angelica seed oil, blood orange oil, and cistus oil.[1][9]

Methodologies for Olfactory Analysis

Sensory Panel Evaluation

Sensory panel analysis is a systematic method used to measure, analyze, and interpret human responses to product characteristics as perceived through the senses.[11][12] For an odorant like Tridecanal, a trained descriptive analysis panel is employed to identify and quantify its distinct aroma attributes.

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their ability to discriminate between different odorants.[12][13] Panelists undergo intensive training to recognize and scale the intensity of key aroma descriptors relevant to aldehydes (e.g., waxy, citrus, soapy, fresh).

• Sample Preparation: Tridecanal is diluted to a concentration of 1.0% or lower in an odorless solvent (e.g., dipropylene glycol or mineral oil).[6][9] Samples are presented on unscented paper blotters or in glass sniffing jars, coded with random three-digit numbers.

• Evaluation Environment: The evaluation is conducted in a sensory laboratory with controlled temperature, humidity, and airflow to prevent olfactory adaptation and cross-contamination.[12] Booths are separated to ensure independent evaluations.

• Data Collection: Panelists rate the intensity of each aroma descriptor (e.g., "waxy," "citrus peel") on a structured scale (e.g., a 15-cm line scale anchored from "none" to "very strong"). Data is collected using specialized sensory software.

• Data Analysis: The intensity ratings are statistically analyzed, often using Analysis of Variance (ANOVA), to determine significant differences and to generate a comprehensive sensory profile or "spider web" plot of the odorant.

A generalized workflow for descriptive sensory panel analysis.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is an instrumental technique that separates volatile compounds and allows a human assessor to evaluate the odor of each compound as it elutes from the GC column.[14][15] This method is crucial for identifying which specific chemicals in a complex mixture are responsible for the overall aroma.

• Sample Injection: A diluted solution of Tridecanal is injected into the GC inlet. For analysis of aldehydes, derivatization with an agent like PFBHA can be employed to improve chromatographic performance, though it is not suitable for direct olfactometry.[16] For GC-O, direct injection is necessary.

• Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., Helium) through a capillary column (e.g., HP-5MS).[17] The column oven is temperature-programmed to separate compounds based on their boiling points and chemical properties. A typical program might start at 37°C and ramp up to 250°C.[17]

• Column Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a conventional detector like a Mass Spectrometer (MS) or Flame Ionization Detector (FID) for chemical identification and quantification. The other portion is directed to a heated olfactometry port.[17][18]

• Olfactometry Port: The effluent is mixed with humidified air to prevent the assessor's nasal passages from drying out and delivered to a sniffing cone where a trained assessor sniffs the eluting compounds.[14][17]

• Odor Detection and Description: The assessor records the retention time, duration, and quality (e.g., "waxy," "citrus") of any detected odor. For quantitative analysis, dilution methods like Aroma Extract Dilution Analysis (AEDA) can be used, where serial dilutions of the sample are analyzed to determine the flavor dilution (FD) factor for each odor-active compound.[15]

Diagram of a Gas Chromatography-Olfactometry (GC-O) system.

Mechanism of Aldehyde Perception

The perception of Tridecanal, like other odorants, begins with its interaction with Olfactory Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs) in the nasal epithelium.[19] Mammals possess a large family of ORs, which are G-protein coupled receptors (GPCRs).[20][21] The binding of an aldehyde to a specific OR initiates a signal transduction cascade.

Canonical Olfactory Signal Transduction Pathway

• Receptor Binding: A Tridecanal molecule binds to a specific Olfactory Receptor (OR) in the ciliary membrane.[20][22]

• G-Protein Activation: This binding causes a conformational change in the OR, activating an associated heterotrimeric G-protein, specifically Gαolf.[20][22]

• Adenylyl Cyclase Activation: The activated Gαolf subunit dissociates and activates adenylyl cyclase type III (ACIII).[20][22]

• cAMP Production: ACIII catalyzes the conversion of ATP to cyclic AMP (cAMP), leading to a rapid increase in intracellular cAMP concentration.[20]

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.[20][22]

• Cation Influx: The opening of CNG channels allows an influx of cations, primarily Ca²⁺ and Na⁺, into the cell, causing an initial depolarization of the neuron's membrane.[20]

• Signal Amplification: The influx of Ca²⁺ activates secondary, calcium-gated chloride (Ano2) channels. The subsequent efflux of Cl⁻ ions further depolarizes the cell, amplifying the signal and generating an action potential that travels to the olfactory bulb in the brain.[20]

The canonical mammalian olfactory signal transduction cascade.

Conclusion

Tridecanal is a well-characterized long-chain aldehyde with a powerful and multifaceted odor profile, dominated by waxy, aldehydic, and citrus notes. Its sensory properties can be rigorously defined through a combination of trained human sensory panels and advanced instrumental techniques like Gas Chromatography-Olfactometry. The perception of Tridecanal is initiated by the canonical olfactory signal transduction pathway, a well-understood G-protein coupled cascade. This comprehensive understanding of its chemical, sensory, and biological properties solidifies Tridecanal's importance in both industrial applications and as a tool for fundamental research in olfaction and sensory neuroscience.

References

• 1. Tridecanal | 10486-19-8 [chemicalbook.com]
• 2. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. synthesiswithcatalysts.com [synthesiswithcatalysts.com]
• 5. Tridecanal - Wikipedia [en.wikipedia.org]
• 6. Fragrance University [fragranceu.com]
• 7. 10486-19-8 CAS MSDS (Tridecanal) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. tridecanal [flavscents.com]
• 10. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. DLG Expert report 02/2020: Practice guide for sensory panel training Part 3 [dlg.org]
• 14. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 15. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 大気汚染物質（アルデヒドおよびケトン）の迅速かつ信頼性の高いGC/MS測定法 [sigmaaldrich.com]
• 17. aidic.it [aidic.it]
• 18. mdpi.com [mdpi.com]
• 19. Aldehyde Recognition and Discrimination by Mammalian Odorant Receptors via Functional Group-Specific Hydration Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A pharmacological profile of the aldehyde receptor repertoire in rat olfactory epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Synthesis of Tridecanal via Hydroformylation of 1-Dodecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecanal, a key intermediate in the synthesis of various fine chemicals and pharmaceuticals, is primarily produced through the hydroformylation of 1-dodecene. This process, also known as the oxo process, involves the addition of a formyl group (CHO) and a hydrogen atom across the double bond of the alkene. The reaction is typically catalyzed by transition metal complexes, most notably those of rhodium and cobalt, in the presence of syngas (a mixture of carbon monoxide and hydrogen). This technical guide provides an in-depth overview of the synthesis of tridecanal from 1-dodecene, focusing on the core principles, experimental methodologies, and comparative data of different catalytic systems. Particular attention is given to the factors influencing the regioselectivity of the reaction, which dictates the ratio of the desired linear aldehyde (n-tridecanal) to its branched isomer (2-methyldodecanal).

Introduction

The hydroformylation of long-chain olefins such as 1-dodecene is a cornerstone of industrial organic synthesis.[1] The resulting aldehydes are versatile precursors for a wide range of downstream products, including alcohols, carboxylic acids, and amines. Tridecanal, specifically, finds applications as a fragrance ingredient and a building block in organic synthesis.[2][3] The efficacy of the hydroformylation process is critically dependent on the catalyst system employed, the reaction conditions, and the method of product-catalyst separation. While cobalt catalysts were historically significant, rhodium-based catalysts, often modified with phosphine or phosphite ligands, have become prevalent due to their higher activity and selectivity under milder conditions.[4][5] This guide will explore both traditional and advanced approaches to the synthesis of tridecanal, providing a comparative analysis to aid researchers in process development and optimization.

Reaction Mechanism and Catalysis

The hydroformylation of 1-dodecene proceeds via a catalytic cycle that involves the coordination of the olefin and syngas to a metal center, followed by migratory insertion and reductive elimination steps. The regioselectivity of the reaction, which determines the n/iso ratio of the aldehyde products, is a key challenge and is heavily influenced by the steric and electronic properties of the catalyst's ligands.[6][7][8]

Rhodium-Based Catalysis

Rhodium complexes are highly active catalysts for hydroformylation, allowing the reaction to be carried out at lower temperatures and pressures compared to cobalt-based systems.[4] The use of bulky phosphine or phosphite ligands is crucial for achieving high regioselectivity towards the linear aldehyde.[9] The general catalytic cycle for a rhodium-phosphine catalyst is depicted below.

Catalytic Cycle of Rhodium-Catalyzed Hydroformylation

Cobalt-Based Catalysis

Cobalt carbonyl complexes, such as dicobalt octacarbonyl (Co₂(CO)₈), are also effective catalysts for hydroformylation, though they typically require higher temperatures and pressures (100–250 °C, 100–400 bar).[10][11] Unmodified cobalt catalysts generally exhibit lower regioselectivity for linear aldehydes compared to their rhodium-phosphine counterparts.[5] However, research into ligand-modified cobalt catalysts continues to be an active area.[10]

Experimental Protocols

The following protocols are generalized representations of common laboratory-scale procedures for the hydroformylation of 1-dodecene.

Rhodium-Catalyzed Hydroformylation in a Multiphase System

This protocol is adapted from studies utilizing microemulsion systems to facilitate catalyst recycling.[12]

Materials:

• 1-Dodecene (Substrate)

• [Rh(acac)(CO)₂] (Rhodium precursor)

• Sulfoxantphos (Water-soluble ligand)

• Non-ionic surfactant (e.g., Marlipal 24/70)

• Deionized water

• Syngas (1:1 mixture of H₂ and CO)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, sampling port, and temperature and pressure controls.

Procedure:

• The autoclave reactor is charged with 1-dodecene (0.120 mol), deionized water (1.11 mol), the non-ionic surfactant, the rhodium precursor [Rh(acac)(CO)₂] (0.05 mmol), and the Sulfoxantphos ligand (0.20 mmol).[12]

• The reactor is sealed and purged several times with nitrogen to remove any air.

• The reactor is then pressurized with syngas to the desired pressure (e.g., 15 bar).[13]

• The reaction mixture is heated to the target temperature (e.g., 95 °C) while stirring vigorously (e.g., 1200 rpm).[12][13]

• The reaction is allowed to proceed for a set duration, with samples periodically withdrawn for analysis by gas chromatography (GC) to monitor the conversion of 1-dodecene and the formation of tridecanal and its isomer.

• Upon completion, the reactor is cooled to room temperature and depressurized.

• The reaction mixture is transferred to a separatory funnel. The aqueous phase containing the catalyst can be separated from the organic phase containing the product.[14]

References

• 1. Tridecanal - Wikipedia [en.wikipedia.org]
• 2. Tridecanal | 10486-19-8 [chemicalbook.com]
• 3. synthesiswithcatalysts.com [synthesiswithcatalysts.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Hydroformylation catalyzed by unmodified cobalt carbonyl under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Unveiling Tridecanal: A Historical and Technical Guide to its Discovery and First Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical discovery and initial isolation of Tridecanal, a long-chain aliphatic aldehyde. While the precise first report of its isolation remains elusive in readily available literature, this document reconstructs the likely historical context and experimental methodologies of the early 20th century that led to its identification. Drawing upon established practices in natural product chemistry of that era, this paper details the probable source materials, extraction techniques, and purification protocols. Particular emphasis is placed on the pivotal role of steam distillation and the chemical derivatization of aldehydes using bisulfite adducts, a cornerstone of early aldehyde chemistry. This guide also presents relevant physicochemical data in a structured format and includes a conceptual workflow for its historical isolation, visualized using the DOT language.

Introduction

Tridecanal (C₁₃H₂₆O), also known as tridecyl aldehyde, is a saturated fatty aldehyde that contributes to the characteristic aroma of various natural products, including citrus fruits and the herb rue (Ruta graveolens)[1][2]. Its journey from an unknown constituent of essential oils to a recognized chemical entity is deeply rooted in the advancements of natural product chemistry in the late 19th and early 20th centuries. This period was marked by the systematic investigation of essential oils, driven by the burgeoning fragrance and flavor industries. While modern techniques like gas chromatography-mass spectrometry (GC-MS) now allow for the routine identification of such compounds, the initial isolation and characterization of Tridecanal would have been a meticulous process reliant on classical chemical methods. This guide aims to provide a detailed account of this historical discovery, focusing on the technical aspects of its first isolation.

Historical Context: The Dawn of Essential Oil Chemistry

The late 19th and early 20th centuries witnessed a surge in the chemical analysis of essential oils. Pioneers in the field, such as the German chemists at Schimmel & Co., published extensive reports and compendia, most notably "Die Ätherischen Öle" by Gildemeister and Hoffmann, which became a foundational text in the field[3][4][5][6]. These works systematically documented the physical and chemical properties of essential oils from a vast array of botanical sources.

The identification of individual chemical constituents within these complex mixtures was a primary objective. Aldehydes, due to their characteristic reactivity, were among the classes of compounds that could be isolated and identified with the available chemical techniques. Given that Tridecanal is a known constituent of rue oil (oleum rutae), it is highly probable that its first isolation occurred during the systematic analysis of this particular essential oil in the early 1900s. Publications from this era, such as the work of Thoms and Bode on the components of rue oil in 1907, are likely to contain the earliest detailed descriptions of its separation and characterization.

First Isolation of Tridecanal: A Reconstructed Protocol

Based on the established chemical practices of the early 20th century, the first isolation of Tridecanal from a natural source, most likely rue oil, would have followed a multi-step process involving extraction, separation, and purification.

Source Material

The primary source for the initial isolation of Tridecanal was likely the herb Ruta graveolens (common rue)[2][3][7]. The essential oil of rue was a subject of chemical investigation due to its use in traditional medicine and perfumery.

Experimental Protocol

The isolation procedure would have been a meticulous process, relying on the principles of distillation and chemical reactivity.

Step 1: Extraction of the Essential Oil by Steam Distillation

The first step would involve the extraction of the essential oil from the fresh or dried aerial parts of the rue plant. Steam distillation was the standard method for this purpose.

• Apparatus: A steam generator, a distillation flask containing the plant material, a condenser, and a receiving vessel (Florentine flask).

• Procedure:

  • The rue plant material is placed in the distillation flask.

  • Steam is passed through the plant material, causing the volatile essential oils to vaporize.

  • The mixture of steam and essential oil vapor is then passed through a condenser, where it cools and liquefies.

  • The resulting distillate, a mixture of water and essential oil, is collected in a Florentine flask, which allows for the separation of the less dense oil layer from the aqueous layer.

  • The collected rue oil is then separated and dried, likely using an anhydrous salt such as sodium sulfate.

Step 2: Isolation of Aldehydes via Bisulfite Adduct Formation

The key to separating aldehydes from the other components of the essential oil (such as ketones, esters, and hydrocarbons) was the use of a sodium bisulfite (NaHSO₃) solution. Aldehydes react with sodium bisulfite to form solid, water-soluble adducts, which can then be separated from the non-reactive components of the oil.

• Apparatus: A reaction flask with a stirrer, a separatory funnel, and filtration apparatus.

• Procedure:

  • The crude rue oil is agitated with a saturated aqueous solution of sodium bisulfite.

  • The Tridecanal, along with other aldehydes present, reacts to form a solid crystalline bisulfite adduct.

  • The solid adduct is separated from the unreacted oil by filtration.

  • The filtered adduct is then washed with a solvent (e.g., ether) to remove any remaining non-aldehydic components.

Step 3: Regeneration of the Aldehyde

The final step is the regeneration of the pure aldehyde from the bisulfite adduct. This is typically achieved by treating the adduct with a base, which reverses the reaction.

• Apparatus: A reaction flask and a separatory funnel.

• Procedure:

  • The purified bisulfite adduct is suspended in water.

  • A strong base, such as sodium carbonate or sodium hydroxide solution, is added to the suspension.

  • The addition of the base regenerates the Tridecanal as an oily layer.

  • The pure Tridecanal is then separated from the aqueous solution using a separatory funnel, washed with water to remove any residual base, and dried.

Characterization of Tridecanal in the Early 20th Century

Once isolated, the characterization of Tridecanal would have relied on physical and chemical tests common at the time.

• Physical Properties: Determination of boiling point, specific gravity, and refractive index.

• Chemical Tests:

  • Oxime Formation: Reaction with hydroxylamine to form a crystalline oxime derivative. The melting point of this derivative would serve as a key identification and purity criterion.

  • Semicarbazone Formation: Reaction with semicarbazide to form a crystalline semicarbazone derivative, with its melting point also used for characterization.

  • Oxidation to Carboxylic Acid: Oxidation of the aldehyde to the corresponding carboxylic acid (tridecanoic acid) and determination of the acid's melting point.

Quantitative Data

Property	Value
Molecular Formula	C₁₃H₂₆O
Molecular Weight	198.34 g/mol
Appearance	Colorless to light yellow liquid
Odor	Fresh, clean, aldehydic, soapy, citrus-like
Boiling Point	132-136 °C at 8 mmHg
Melting Point	14 °C
Density	0.835 g/mL at 25 °C
Refractive Index	1.437 at 20 °C

Visualizations

Experimental Workflow for the Historical Isolation of Tridecanal

Caption: Historical workflow for the isolation of Tridecanal.

Conclusion

The discovery and first isolation of Tridecanal represent a classic example of natural product chemistry in the early 20th century. While the specific seminal publication remains to be definitively identified from digitized historical records, the established methodologies of the era provide a clear picture of how this compound was first obtained in a pure form. The process, centered around steam distillation and the reversible formation of a bisulfite adduct, showcases the ingenuity of early chemists in separating and identifying individual components from complex natural mixtures. This foundational work paved the way for the later understanding of Tridecanal's role in flavor and fragrance chemistry and its broader applications.

References

• 1. Antifungal Activity of Rue Essential Oil and Commercial Chitosan on Native Corn Foliar Diseases [mdpi.com]
• 2. Semi-annual Report on Essential Oils, Synthetic Perfumes, &c - Schimmel & Co. Aktiengesellschaft, Miltitz bei Leipzig - Google Books [books.google.com]
• 3. Semi-annual Report on Essential Oils, Synthetic Perfumes, and Related Materials - Schimmel & Co, Schimmel & Co. Aktiengesellschaft, Miltitz bei Leipzig - Google Livres [books.google.bf]
• 4. books.google.cn [books.google.cn]
• 5. vdoc.pub [vdoc.pub]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of Tridecanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tridecanal (C₁₃H₂₆O), a long-chain fatty aldehyde. Given its relevance as a volatile oil component, fragrance ingredient, and potential human metabolite, understanding its solubility characteristics in both aqueous and organic media is critical for formulation, toxicology, and analytical applications. This document collates available quantitative data, details established experimental protocols for solubility determination, and presents a visual workflow for these procedures.

Introduction to Tridecanal

Tridecanal, also known as n-tridecylaldehyde, belongs to the class of organic compounds known as fatty aldehydes.[1] These are characterized by a long aliphatic chain of 12 or more carbon atoms, making them very hydrophobic molecules.[1] Tridecanal is a colorless liquid with a characteristic waxy, citrus-like odor.[1][2] Its chemical structure, featuring a long, nonpolar hydrocarbon tail and a polar aldehyde head, dictates its solubility behavior, rendering it practically insoluble in water but soluble in less polar organic solvents like alcohol.[1][3]

Quantitative Solubility Data

The solubility of tridecanal is governed by the "like dissolves like" principle. Its significant nonpolar character limits its miscibility with water, while promoting solubility in organic solvents. The available quantitative and qualitative data are summarized below.

Table 1: Solubility of Tridecanal in Water

Value Type	Solubility Value	Temperature	Source
Predicted	0.00038 g/L	Not Specified	ALOGPS[1]
Estimated	1.506 mg/L (0.001506 g/L)	25 °C	The Good Scents Co.[3]
Qualitative	Practically Insoluble / Insoluble	Not Specified	FooDB / ChemicalBook[1][2]

Table 2: Solubility of Tridecanal in Organic Solvents

Solvent	Solubility	Notes	Source
Alcohol	Soluble	This is a qualitative assessment. Specific quantitative data is not readily available.	FooDB / The Good Scents Co.[1][3]
General Organic Solvents	Soluble	Aldehydes are generally soluble in solvents like benzene, ether, and chloroform.	General Chemistry Principles[4][5][6]

Note: There is a notable lack of specific, quantitative solubility data for tridecanal in a broad range of organic solvents. The information provided is based on general chemical properties and limited available data.

Experimental Protocols for Solubility Determination

The standard methodology for determining the water solubility of chemical substances is outlined by the Organisation for Economic Co-operation and Development (OECD).

Recommended Methodology: OECD Test Guideline 105

This guideline details methods for determining the water solubility of substances with values ranging from very low to high.[7][8] It is the most appropriate framework for accurately measuring tridecanal's solubility. The guideline proposes two primary methods.

1. Column Elution Method

• Applicability: Best suited for substances with solubility below 10⁻² g/L, making it the ideal method for tridecanal.[8][9]

• Principle: Water is passed through a column packed with an inert support material (e.g., quartz sand) that has been coated with an excess of the test substance, tridecanal.[9] The concentration of tridecanal in the aqueous eluate is monitored over time using a suitable analytical technique. When the concentration reaches a stable plateau, this value is taken as the water solubility.[9]

• Methodology:

  • Preparation: A micro-column is charged with quartz sand or a similar inert material, which is then coated with the test substance.

  • Elution: Water is passed through the column at a slow, controlled flow rate at a constant temperature (typically 20 ± 0.5 °C).[8]

  • Analysis: Fractions of the eluate are collected and the concentration of tridecanal is determined.

  • Determination: A plot of concentration versus time (or fraction number) is generated. The solubility is the value at which the concentration becomes constant.

2. Flask Method

• Applicability: Suitable for substances with solubility above 10⁻² g/L.[8][9] While less ideal for tridecanal's low water solubility, it is a fundamental technique.

• Principle: An excess amount of the solute (tridecanal) is agitated in water at a specific temperature for a sufficient duration to achieve saturation equilibrium.[10] The solution is then separated from the excess solid/liquid, and the concentration of the dissolved solute is determined.

• Methodology:

  • Equilibration: An excess of tridecanal is added to a flask containing purified water.

  • Agitation: The mixture is stirred or shaken in a constant temperature bath for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The mixture is allowed to stand to let the undissolved tridecanal separate. Centrifugation may be required.

  • Sampling & Analysis: A sample of the clear, saturated aqueous phase is carefully withdrawn and its concentration is determined.

Analytical Quantification

For both methods, a sensitive and specific analytical technique is required to measure the low concentrations of tridecanal. Suitable methods include:

• Gas Chromatography with a Flame Ionization Detector (GC-FID): Ideal for volatile and semi-volatile organic compounds like tridecanal.[10]

• High-Performance Liquid Chromatography (HPLC): Can be used, potentially after derivatization of the aldehyde group to incorporate a UV-absorbing chromophore.[10]

Visualization of Experimental Workflow

The logical process for determining solubility according to standard guidelines can be visualized as a workflow. This diagram illustrates the decision-making process based on preliminary assessments.

Caption: Workflow for determining tridecanal solubility based on OECD 105.

Conclusion

Tridecanal is a hydrophobic, long-chain aldehyde with very low solubility in water, estimated to be in the range of 0.0004 to 0.0015 g/L. It is qualitatively described as soluble in alcohol and is expected to be soluble in a variety of common organic solvents, although specific quantitative data is scarce. For regulatory and research purposes, the definitive determination of its aqueous solubility should be conducted following the OECD Guideline 105, with the Column Elution method being the most appropriate choice. The generation of comprehensive quantitative solubility data in a wider array of organic solvents is essential to better support the diverse applications of tridecanal in scientific and industrial fields.

References

• 1. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 2. Tridecanal | 10486-19-8 [chemicalbook.com]
• 3. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 4. Physical Properties of Aldehydes and Ketones Explained [vedantu.com]
• 5. embibe.com [embibe.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 8. oecd.org [oecd.org]
• 9. OECD 105 - Phytosafe [phytosafe.com]
• 10. benchchem.com [benchchem.com]

Spectroscopic Profile of Tridecanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for tridecanal (C₁₃H₂₆O), a long-chain saturated fatty aldehyde. The information presented herein is intended to support research and development activities by providing detailed spectroscopic characterization and the methodologies used for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of organic compounds. The following sections detail the ¹H and ¹³C NMR data for tridecanal.

¹H NMR Spectroscopy

A specific experimental ¹H NMR spectrum for tridecanal is not publicly available at the time of this guide's compilation. However, the expected proton NMR spectrum can be predicted based on the known chemical shifts and coupling constants for similar aliphatic aldehydes.

Expected ¹H NMR Spectrum of Tridecanal:

The ¹H NMR spectrum of tridecanal is expected to exhibit the following characteristic signals:

• Aldehydic Proton (CHO): A triplet signal in the downfield region of the spectrum, typically between δ 9.5 and 9.8 ppm. This downfield shift is due to the deshielding effect of the electronegative oxygen atom of the carbonyl group. The triplet multiplicity arises from the coupling with the two adjacent protons on the α-carbon (C2).

• α-Methylene Protons (-CH₂-CHO): A triplet of doublets or a multiplet signal around δ 2.4 ppm. These protons are adjacent to the carbonyl group and are therefore deshielded. They will show coupling to the aldehydic proton and the protons on the β-carbon (C3).

• Methylene Protons (-CH₂-): A large, complex multiplet signal between δ 1.2 and 1.6 ppm, corresponding to the overlapping signals of the methylene groups in the long aliphatic chain (C3 to C12).

• Terminal Methyl Protons (-CH₃): A triplet signal in the upfield region, typically around δ 0.88 ppm, corresponding to the terminal methyl group (C13). The triplet multiplicity is due to coupling with the adjacent methylene protons on C12.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of a molecule.

Table 1: ¹³C NMR Spectroscopic Data for Tridecanal [1]

Carbon Atom	Chemical Shift (δ, ppm)
C1 (CHO)	202.8
C2	43.9
C3	31.9
C4 - C11	29.7 - 29.3 (overlapping)
C12	22.7
C13	14.1

Solvent: CDCl₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 2: IR Spectroscopic Data for Tridecanal

Functional Group	Absorption Range (cm⁻¹)	Description
C-H stretch (aldehyde)	2830-2695	Characteristic pair of medium intensity bands for the C-H bond of the aldehyde group.[2]
C=O stretch (aldehyde)	1740-1720	Strong, sharp absorption band characteristic of the carbonyl group in a saturated aliphatic aldehyde.[2]
C-H stretch (alkane)	2960-2850	Strong absorption bands corresponding to the C-H stretching vibrations of the long alkyl chain.
-CH₂- bend (alkane)	~1465	Bending vibration of the methylene groups.
-CH₃ bend (alkane)	~1375	Bending vibration of the terminal methyl group.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and fragmentation pattern of a compound.

Table 3: Mass Spectrometry Data for Tridecanal [3][4]

m/z	Relative Intensity (%)	Proposed Fragment
198	Low or absent	[M]⁺ (Molecular Ion)
180	Variable	[M-H₂O]⁺
154	Variable	[M-C₃H₆]⁺ (McLafferty rearrangement)
82	High	[C₆H₁₀]⁺
57	High	[C₄H₉]⁺
43	High	[C₃H₇]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols

The following sections describe generalized experimental protocols for obtaining the spectroscopic data presented above. Specific parameters may vary depending on the instrumentation used.

NMR Spectroscopy

4.1.1. Sample Preparation: Approximately 10-20 mg of tridecanal is dissolved in about 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube. Tetramethylsilane (TMS) can be added as an internal standard for chemical shift referencing (δ 0.00 ppm).

4.1.2. ¹H NMR Spectroscopy (Predicted Methodology): A ¹H NMR spectrum would be acquired on a spectrometer operating at a frequency of 300 MHz or higher. Standard acquisition parameters would include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width covering the range of 0-10 ppm.

4.1.3. ¹³C NMR Spectroscopy: The ¹³C NMR spectrum was acquired on a Bruker AM-270 spectrometer.[3] A standard proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each unique carbon atom. A sufficient number of scans is necessary due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of neat liquid tridecanal is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal. The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry

4.3.1. Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum of tridecanal is typically obtained using a GC-MS system. The gas chromatograph separates the components of a sample before they are introduced into the mass spectrometer.

• Instrumentation: A common setup includes a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source (e.g., HP 5970 or HITACHI M-80).[3]

• GC Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d. x 0.25 µm film thickness), is often used.

• Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 50°C), holds for a few minutes, and then ramps up to a final temperature (e.g., 300°C) to ensure the elution of the compound.

• Ionization: Electron ionization at 70 eV is standard.

Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic characterization of a chemical compound like tridecanal.

General workflow for the spectroscopic analysis of tridecanal.

References

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. 1-Tridecanol(112-70-9) 1H NMR [m.chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]

Potential Toxicological Effects of Tridecanal Exposure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecanal, a saturated fatty aldehyde, is utilized as a fragrance and flavoring agent. This technical guide provides a comprehensive overview of the current toxicological data on Tridecanal, with a focus on data relevant to researchers, scientists, and drug development professionals. The document summarizes available quantitative data, details relevant experimental protocols, and visualizes key metabolic and signaling pathways. While Tridecanal has been assessed for several toxicological endpoints, significant data gaps exist, particularly concerning specific quantitative measures of cytotoxicity, dermal and ocular irritation, and respiratory effects. This guide aims to consolidate the existing knowledge to inform risk assessment and guide future research.

Chemical and Physical Properties

Tridecanal (CAS RN: 10486-19-8) is a long-chain aliphatic aldehyde with the molecular formula C₁₃H₂₆O.[1] A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Tridecanal

Property	Value	Reference
Molecular Formula	C₁₃H₂₆O	[1]
Molecular Weight	198.34 g/mol	[1]
CAS Number	10486-19-8	[1]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	132-136 °C at 8 mmHg	[1]
Melting Point	14 °C	[1]
Density	0.835 g/mL at 25 °C
Flash Point	> 100 °C	[2]
Water Solubility	1.506 mg/L (estimated)
log Kow (Octanol/Water Partition Coefficient)	5.24 (estimated)

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Specific toxicokinetic data for Tridecanal, including its absorption, distribution, metabolism, and excretion (ADME), are not extensively documented in the public literature.[3][4] However, being a long-chain fatty aldehyde, its metabolic fate can be inferred from the known pathways for similar endogenous and exogenous aldehydes.[3][4][5]

Metabolism

The primary metabolic pathway for long-chain aliphatic aldehydes like Tridecanal is oxidation to the corresponding carboxylic acid, tridecanoic acid.[5] This reaction is catalyzed by NAD(P)+-dependent enzymes of the aldehyde dehydrogenase (ALDH) superfamily, particularly fatty aldehyde dehydrogenase (FALDH), also known as ALDH3A2.[5][6] FALDH exhibits a preference for long-chain substrates.[5]

Alternatively, Tridecanal can be reduced to its corresponding alcohol, 1-tridecanol, by alcohol dehydrogenases (ADHs) or aldehyde reductases.[5]

The following diagram illustrates the general metabolic pathway for long-chain aldehydes.

Figure 1: General metabolic pathway of Tridecanal.

Toxicological Endpoints

Acute Toxicity

Repeated Dose Toxicity

A repeated dose toxicity study on Tridecanal is not available. However, the Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment and derived a No-Observed-Adverse-Effect Level (NOAEL) based on a read-across approach with lauric aldehyde (dodecanal), a structurally similar long-chain aldehyde.[7]

Table 2: Repeated Dose Toxicity Data (Read-Across)

Endpoint	Species	Route	Vehicle	Dose Levels	NOAEL	Study Details	Reference
90-day Subchronic Toxicity (read-across with Lauric Aldehyde)	Rat	Oral (dietary)	Not specified	0, 200, 2000, 6000, 20000 ppm	20000 ppm (equivalent to 1409.7 mg/kg bw/day)	Enhanced OECD 408 study. No adverse effects were observed at any dose level.	[7]

Genotoxicity

Tridecanal has been evaluated for its genotoxic potential in a battery of in vitro assays and is considered to be non-genotoxic.[7]

Table 3: Genotoxicity of Tridecanal

Assay	System	Metabolic Activation	Concentration/Dose	Result	Reference
BlueScreen™ Assay	Human-derived cells (h-prt gene)	With and without S9	Not specified	Negative for genotoxicity, Positive for cytotoxicity (<80% relative cell density)	[7]
In Vitro Micronucleus Test	Human peripheral blood lymphocytes	With and without S9	Not specified	Negative	[7]

The in vitro micronucleus test is designed to identify substances that induce micronuclei, which are small nuclei that form in the cytoplasm of cells that have undergone chromosome breakage or malsegregation.

• Cell Culture: Human peripheral blood lymphocytes are stimulated to divide and then exposed to various concentrations of the test substance (Tridecanal) and control substances.

• Exposure: Cells are treated with the test substance for a short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 fraction from rat liver) and for a longer period (e.g., 24 hours) without metabolic activation.

• Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis, resulting in binucleated cells that have completed one round of mitosis.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronuclei is scored in a predetermined number of binucleated cells (typically 1000-2000 cells per concentration).

• Evaluation Criteria: A substance is considered positive if it induces a concentration-dependent increase in the frequency of micronucleated cells or if a statistically significant increase is observed at one or more concentrations.

Figure 2: Workflow for the In Vitro Micronucleus Test.

Dermal and Ocular Irritation

The potential for skin irritation is often assessed using the in vitro Reconstructed Human Epidermis (RhE) model according to OECD Test Guideline 439.[8][9][10]

• Test System: A three-dimensional human epidermis model (e.g., EpiDerm™, EpiSkin™) is used.[10][11]

• Application: The test substance (Tridecanal) is applied topically to the surface of the RhE tissue.

• Exposure: The tissue is exposed to the substance for a defined period (e.g., 15-60 minutes).

• Viability Assessment: After exposure and a post-incubation period, tissue viability is determined using the MTT assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is a yellow tetrazolium salt that is reduced to a purple formazan product by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of viable cells.

• Classification: A substance is classified as an irritant (UN GHS Category 2) if the mean tissue viability is reduced to ≤ 50% of the negative control.[8]

The potential for eye irritation can be evaluated using the in vitro Bovine Corneal Opacity and Permeability (BCOP) assay as per OECD Test Guideline 437.[12][13]

• Test System: Freshly isolated bovine corneas are used.

• Application: The test substance is applied to the epithelial surface of the cornea.

• Measurement of Opacity: Corneal opacity is measured using an opacitometer before and after exposure to the test substance.

• Measurement of Permeability: Corneal permeability is determined by measuring the amount of fluorescein dye that passes through the full thickness of the cornea.

• Calculation of IVIS: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and permeability values.[14][15]

• Classification: Based on the IVIS, a substance can be classified for its potential to cause serious eye damage (UN GHS Category 1).[12][13][14][15]

Table 4: In Vitro Irritation Data for Tridecanal

Assay	Test System	Endpoint	Result	Reference
Skin Irritation	Reconstructed Human Epidermis (OECD 439)	Cell Viability (%)	Data not available	-
Eye Irritation	Bovine Corneal Opacity and Permeability (OECD 437)	In Vitro Irritancy Score (IVIS)	Data not available	-

Respiratory Effects

Tridecanal is noted to have the potential to cause respiratory irritation.[1] However, specific studies detailing the mechanisms or providing quantitative data, such as an RD50 (the concentration causing a 50% decrease in respiratory rate in mice), are not available in the public literature. The local respiratory toxicity has been evaluated using the Threshold of Toxicological Concern (TTC), and the exposure to tridecanal is below the TTC.[7] There is no evidence to suggest that Tridecanal is a respiratory sensitizer.[16][17][18][19]

Skin Sensitization

The skin sensitization potential of Tridecanal has been assessed, and a No Expected Sensitization Induction Level (NESIL) has been established.[7]

Table 5: Skin Sensitization Data for Tridecanal

Assay	Species	Vehicle	Induction Concentrations	Challenge Concentration	Result	NESIL	Reference
Not specified	Not specified	Not specified	Not specified	Not specified	Not specified	1000 µg/cm²	[7]

Potential Mechanisms of Toxicity and Signaling Pathways

As a saturated aldehyde, Tridecanal is expected to exert its toxicity primarily through its electrophilic nature. The aldehyde functional group can react with nucleophilic groups on biological macromolecules such as proteins and DNA.

General Aldehyde Toxicity

Saturated aldehydes are generally considered "hard" electrophiles. This means they tend to react with "hard" nucleophiles, such as the primary amine groups on lysine residues of proteins and the amino groups of DNA bases. This can lead to the formation of Schiff bases and other adducts, potentially altering the structure and function of these macromolecules.

Potential Signaling Pathway Involvement

While no studies have directly investigated the effect of Tridecanal on specific signaling pathways, the interaction of aldehydes with cellular components suggests potential modulation of several key pathways.

• NF-κB Signaling: The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response.[20][21][22][23][24] Aldehyde-induced cellular stress and protein modification could potentially lead to the activation of the IKK complex, subsequent phosphorylation and degradation of IκB, and the nuclear translocation of NF-κB, resulting in the transcription of pro-inflammatory genes.[20][21][22][23][24]

Figure 3: Hypothetical activation of the NF-κB pathway by aldehyde-induced stress.

• MAPK Signaling: The Mitogen-Activated Protein Kinase (MAPK) pathways (including ERK, JNK, and p38) are involved in cellular responses to a wide range of stimuli, including oxidative stress.[25][26][27][28][29] Aldehyde-induced reactive oxygen species (ROS) production or direct interaction with pathway components could lead to the phosphorylation and activation of MAPKs, influencing cell proliferation, differentiation, and apoptosis.[25][26][27][28][29]

Figure 4: Hypothetical activation of MAPK pathways by aldehyde-induced stress.

• Oxidative Stress and Apoptosis: Aldehydes can induce oxidative stress through the generation of reactive oxygen species (ROS).[30][31][32][33][34] This can lead to cellular damage and trigger apoptotic pathways. The induction of apoptosis can be assessed by methods such as Annexin V/Propidium Iodide staining, which detects the externalization of phosphatidylserine in early apoptosis and loss of membrane integrity in late apoptosis and necrosis.[35][36][37][38][39]

Summary of Quantitative Toxicological Data

The following table summarizes the available quantitative toxicological data for Tridecanal.

Table 6: Summary of Quantitative Toxicological Data for Tridecanal

Endpoint	Test System/Species	Value	Units	Reference
Repeated Dose Toxicity (NOAEL)	Rat (read-across with Lauric Aldehyde)	1409.7	mg/kg bw/day	[7]
Skin Sensitization (NESIL)	Not specified	1000	µg/cm²	[7]
Cytotoxicity (IC50)	Various cell lines (e.g., MTT, LDH assays)	Data not available	-	-
Skin Irritation (Cell Viability)	Reconstructed Human Epidermis (OECD 439)	Data not available	%	-
Eye Irritation (IVIS)	Bovine Cornea (OECD 437)	Data not available	-	-
Respiratory Irritation (RD50)	Mouse	Data not available	ppm or mg/m³	-

Conclusion and Future Directions

Tridecanal has been assessed for several key toxicological endpoints, and the currently available data suggest it is not genotoxic and has a low potential for repeated dose toxicity and skin sensitization under the tested conditions. However, there is a notable lack of publicly available quantitative data for several important endpoints, including cytotoxicity, dermal and ocular irritation, and respiratory irritation.

For a more complete toxicological profile, future research should focus on:

• Quantitative in vitro toxicity studies: Determining IC50 values for Tridecanal in relevant cell lines using standardized cytotoxicity assays (e.g., MTT, LDH).

• Standardized in vitro irritation studies: Generating data on skin and eye irritation potential using OECD-compliant methods (e.g., RhE and BCOP assays) to obtain quantitative endpoints.

• Respiratory toxicity assessment: Conducting studies to determine the RD50 of Tridecanal to quantify its respiratory irritation potential.

• Mechanistic studies: Investigating the specific molecular interactions of Tridecanal with cellular targets and its effects on key signaling pathways, such as NF-κB and MAPK, to elucidate its mechanisms of toxicity.

• Toxicokinetic studies: Performing ADME studies to better understand the absorption, distribution, metabolism, and excretion of Tridecanal.

A more complete dataset will allow for a more robust risk assessment and ensure the safe use of Tridecanal in consumer and industrial applications.

References

• 1. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 3. ADME and Toxicology | MoDRN [modrn.yale.edu]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective [frontiersin.org]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. oecd.org [oecd.org]
• 10. iivs.org [iivs.org]
• 11. thepsci.eu [thepsci.eu]
• 12. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 13. criver.com [criver.com]
• 14. Grading criteria of histopathological evaluation in BCOP assay by various staining methods - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Histopathological evaluation of the ocular-irritation potential of shampoos, make-up removers and cleansing foams in the bovine corneal opacity and permeability assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. rivm.nl [rivm.nl]
• 17. schc.org [schc.org]
• 18. Chemical respiratory sensitization—Current status of mechanistic understanding, knowledge gaps and possible identification methods of sensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Can the Direct Peptide Reactivity Assay Be Used for the Identification of Respiratory Sensitization Potential of Chemicals? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The non-canonical NF-κB pathway in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Noncanonical NF-κB Pathway Controls the Production of Type I Interferons in Antiviral Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Non-canonical NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 25. ERK/MAPK regulates hippocampal histone phosphorylation following contextual fear conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Protein Kinase Modulation of Dendritic K+ Channels in Hippocampus Involves a Mitogen-Activated Protein Kinase Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Abnormal Activity of the MAPK- and cAMP-Associated Signaling Pathways in Frontal Cortical Areas in Postmortem Brain in Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Impact of environmental toxicants on p38- and ERK-MAPK signaling pathways in the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. Measurement of Reactive Oxygen Species, Reactive Nitrogen Species, and Redox-Dependent Signaling in the Cardiovascular System: A Scientific Statement From the American Heart Association - PMC [pmc.ncbi.nlm.nih.gov]
• 32. mdpi.com [mdpi.com]
• 33. Measuring oxidative stress by the iridium reducing capacity assay (Ir-RCA) - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Stress-induced ROS compartmentalization, perception, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Involvement of Both Extrinsic and Intrinsic Apoptotic Pathways in Tridecylpyrrolidine-Diol Derivative-Induced Apoptosis In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Evaluation of apoptosis/necrosis and cytokine release provoked by three root canal sealers in human polymorphonuclears and monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. researchgate.net [researchgate.net]
• 38. researchgate.net [researchgate.net]
• 39. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of Tridecanal in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the quantitative analysis of tridecanal, a long-chain aldehyde, in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Tridecanal has been identified as a potential biomarker in various physiological and pathological processes, making its accurate quantification crucial for research and drug development.[1] This protocol details sample preparation, derivatization, GC-MS analysis, and data processing.

Introduction

Tridecanal (C₁₃H₂₆O) is a saturated fatty aldehyde that plays a role in cellular signaling and oxidative stress.[1] Its volatile nature and low concentrations in complex biological samples present analytical challenges.[2] Gas Chromatography-Mass Spectrometry (GC-MS) offers the high sensitivity and selectivity required for reliable quantification.[2] To enhance volatility and improve chromatographic performance, a derivatization step is essential. This protocol utilizes O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) to form a stable oxime derivative of tridecanal, which is amenable to GC-MS analysis.

Experimental Protocols

A detailed workflow for the quantification of tridecanal is presented below.

2.1. Materials and Reagents

• Tridecanal standard (≥95% purity)

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Deuterated tridecanal (e.g., Tridecanal-d26) or a suitable long-chain deuterated aldehyde internal standard (IS)

• Hexane, HPLC grade

• Ethyl acetate, HPLC grade

• Sodium sulfate, anhydrous

• Deionized water

• Biological matrix (e.g., plasma, tissue homogenate)

2.2. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for liquid samples such as plasma or serum.

• Thaw biological samples on ice.

• To a 2 mL glass centrifuge tube, add 200 µL of the biological sample.

• Spike with 10 µL of the internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 1 mL of hexane.

• Vortex vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper organic layer (hexane) to a clean glass tube.

• Repeat the extraction (steps 4-7) with another 1 mL of hexane and combine the organic extracts.

• Dry the combined organic extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

2.3. Derivatization

• Reconstitute the dried extract in 50 µL of ethyl acetate.

• Add 50 µL of a 10 mg/mL PFBHA solution in ethyl acetate.

• Vortex briefly and incubate at 60°C for 30 minutes.[3]

• After incubation, cool the sample to room temperature.

• The sample is now ready for GC-MS analysis.

2.4. GC-MS Instrumentation and Parameters

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, operated in splitless mode (1 µL injection volume)
Injector Temperature	280°C
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program	Initial: 80°C, hold for 1 min; Ramp: 15°C/min to 280°C; Hold: 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Mass Spectrometer	Agilent 7000D Triple Quadrupole MS or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

2.5. Selected Ion Monitoring (SIM) Parameters

Based on the electron ionization mass spectrum of tridecanal, the following ions are recommended for monitoring. The PFBHA derivative will have a different fragmentation pattern, which should be determined by analyzing a derivatized standard. For underivatized tridecanal, characteristic ions include m/z 41, 43, 55, 57, and 82.[1]

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Tridecanal-PFBHA Oxime	To be determined	To be determined	To be determined
Deuterated Tridecanal-PFBHA Oxime (IS)	To be determined	To be determined	To be determined

2.6. Calibration and Quantification

• Prepare a stock solution of tridecanal in hexane.

• Perform serial dilutions to create calibration standards ranging from the expected lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

• Spike a blank biological matrix with the calibration standards and the internal standard.

• Process the calibration standards alongside the unknown samples using the same extraction and derivatization protocol.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Determine the concentration of tridecanal in the unknown samples by interpolating their analyte/IS peak area ratios from the calibration curve.

Data Presentation

Quantitative data from method validation should be summarized for clarity and easy comparison.

Table 1: Method Validation Parameters for Tridecanal Quantification

Parameter	Acceptance Criteria	Example Result
Linearity (R²)	> 0.99	0.998
Limit of Detection (LOD)	Signal-to-Noise > 3	0.5 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise > 10	2 ng/mL
Accuracy (% Recovery)	85-115%	92-108%
Precision (%RSD)	< 15%	< 10%
Matrix Effect	85-115%	95-105%
Stability (Freeze/Thaw)	% Change < 15%	< 8%

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the GC-MS analysis of tridecanal.

Caption: Workflow for Tridecanal Quantification by GC-MS.

Conclusion

This application note provides a detailed and robust protocol for the quantification of tridecanal in biological matrices using GC-MS. The use of a deuterated internal standard and PFBHA derivatization ensures high accuracy, precision, and sensitivity. This method can be readily adopted by researchers and scientists in various fields, including drug development, for the reliable measurement of this important long-chain aldehyde. Method validation parameters should be established according to regulatory guidelines to ensure data integrity.

References

• 1. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]

Application Note: Analysis of Tridecanal via HPLC-UV Following Derivatization with 2,4-Dinitrophenylhydrazine

Introduction

Tridecanal, a long-chain aliphatic aldehyde, is a compound of interest in various fields, including flavor and fragrance chemistry, environmental science, and as a potential biomarker for certain diseases. Due to its lack of a strong chromophore, direct analysis of tridecanal by High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is challenging. To overcome this limitation, a pre-column derivatization step is employed to introduce a UV-absorbing moiety to the analyte.[1][2][3][4] The most common and well-established method for the derivatization of aldehydes and ketones is the reaction with 2,4-dinitrophenylhydrazine (DNPH).[5][6] This reaction produces a stable 2,4-dinitrophenylhydrazone (DNPH) derivative that exhibits strong UV absorbance, typically around 360 nm, enabling sensitive and selective quantification by HPLC-UV.[6][7]

This application note provides a detailed protocol for the derivatization of tridecanal with DNPH and its subsequent analysis by HPLC-UV. The method is based on established procedures for carbonyl compound analysis, such as EPA Method 8315A.[5]

Principle

The derivatization reaction involves the condensation of the carbonyl group of tridecanal with the hydrazine group of DNPH in an acidic medium to form a tridecanal-2,4-dinitrophenylhydrazone. This derivative is then separated from other components in the sample by reversed-phase HPLC and detected by a UV detector.

Experimental Protocols

1. Materials and Reagents

• Tridecanal standard

• 2,4-Dinitrophenylhydrazine (DNPH), recrystallized

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Hydrochloric acid (HCl), concentrated

• Perchloric acid (optional, for sample cleanup)[8]

• Solid Phase Extraction (SPE) cartridges (C18), if required for sample cleanup

2. Preparation of Solutions

• DNPH Derivatizing Reagent: Prepare a saturated solution of DNPH in acetonitrile containing a catalytic amount of strong acid (e.g., 1% v/v concentrated HCl or phosphoric acid).[9] Alternatively, a solution of 200 mg DNPH in 100 mL of acetonitrile with 1.25% (v/v) hydrochloric acid can be used.[6] The solution should be protected from light and can be stored at 4°C.

• Tridecanal Standard Stock Solution: Accurately weigh a known amount of tridecanal and dissolve it in acetonitrile to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with acetonitrile to cover the desired concentration range for calibration.

3. Derivatization Procedure

• To a known volume of the tridecanal standard solution or sample in a vial, add an excess of the DNPH derivatizing reagent. The molar ratio of DNPH to the expected maximum concentration of tridecanal should be at least 3:1 to ensure complete reaction.

• Seal the vial and allow the reaction to proceed at room temperature for at least 1 hour, or at a slightly elevated temperature (e.g., 40°C) for a shorter period (e.g., 30 minutes) to ensure complete derivatization.[10]

• After the reaction is complete, the resulting solution containing the tridecanal-DNPH derivative can be directly injected into the HPLC system or subjected to a cleanup step if the sample matrix is complex.

4. Sample Cleanup (Optional)

For complex matrices, a solid-phase extraction (SPE) step may be necessary to remove interferences.

• Condition a C18 SPE cartridge with acetonitrile followed by water.

• Load the derivatized sample onto the cartridge.

• Wash the cartridge with a weak solvent mixture (e.g., water/acetonitrile) to remove polar interferences.

• Elute the tridecanal-DNPH derivative with acetonitrile.

• The eluate is then ready for HPLC analysis.

5. HPLC-UV Analysis

• HPLC System: A standard HPLC system equipped with a UV detector is required.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is typically used for the separation of DNPH derivatives.[10]

• Mobile Phase: A gradient of acetonitrile and water is commonly employed. A typical gradient might start with a lower concentration of acetonitrile (e.g., 50-60%) and increase to a higher concentration (e.g., 90-100%) over the course of the run to elute the hydrophobic tridecanal-DNPH derivative.[10][11]

• Flow Rate: A flow rate of 1.0 mL/min is common.[6][10]

• Column Temperature: 30-40°C.[6][10]

• Detection Wavelength: The UV detector should be set to the wavelength of maximum absorbance for the DNPH derivatives, which is typically around 360-365 nm.[6][7]

• Injection Volume: 10-20 µL.[6]

Data Presentation

Table 1: Summary of Quantitative Data for HPLC-UV Analysis of Aldehyde-DNPH Derivatives

Parameter	Typical Value/Range	Reference
Derivatization Reagent	2,4-Dinitrophenylhydrazine (DNPH)	[5][6]
Detection Wavelength	360 - 365 nm	[6][7]
Column Type	Reversed-phase C18	[10]
Mobile Phase	Acetonitrile/Water Gradient	[10][11]
Flow Rate	1.0 mL/min	[6][10]
Column Temperature	30 - 40 °C	[6][10]
Limit of Detection (LOD)	Low µg/L to ng/mL range	[10][11]
Linearity (r²)	> 0.999	[11]

Mandatory Visualization

Caption: Experimental workflow for the derivatization and HPLC-UV analysis of tridecanal.

References

• 1. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. welch-us.com [welch-us.com]
• 4. sdiarticle4.com [sdiarticle4.com]
• 5. epa.gov [epa.gov]
• 6. iomcworld.com [iomcworld.com]
• 7. agilent.com [agilent.com]
• 8. HPLC with o-phthalaldehyde precolumn derivatization to measure total, oxidized, and protein-bound glutathione in blood, plasma, and tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrochemical impedance spectroscopy measurements for determination of derivatized aldehydes in several matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]
• 11. apps.thermoscientific.com [apps.thermoscientific.com]

Application Notes and Protocols for the Use of Tridecanal as a Standard in Fatty Aldehyde Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty aldehydes are increasingly recognized for their roles as signaling molecules and biomarkers in various physiological and pathological processes.[1][2] Accurate quantification of these reactive molecules is critical for understanding their function in lipid metabolism, oxidative stress, and associated diseases such as Sjögren-Larsson Syndrome.[3][4] Tridecanal, a 13-carbon saturated fatty aldehyde, serves as an excellent internal standard for the quantitative analysis of fatty aldehydes in biological samples. Its odd-numbered carbon chain makes it rare in most biological systems, thus minimizing interference from endogenous species.[5]

These application notes provide detailed protocols for the use of tridecanal as an internal standard in the analysis of fatty aldehydes by Gas Chromatography-Mass Spectrometry (GC-MS), along with an overview of relevant signaling pathways.

Data Presentation

The use of an appropriate internal standard like tridecanal is crucial for accurate and precise quantification of fatty aldehydes. The following tables provide representative data on the analytical performance of GC-MS methods for fatty aldehyde analysis.

Table 1: Representative GC-MS Method Validation Parameters for Fatty Aldehyde Quantification using Tridecanal as an Internal Standard.

Analyte	Retention Time (min)	Linear Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Accuracy (%)	Precision (%RSD)
Tetradecanal (C14:0)	12.5	1 - 500	0.5	1	95 - 105	< 10
Hexadecanal (C16:0)	14.8	1 - 500	0.5	1	92 - 108	< 10
Octadecanal (C18:0)	16.9	1 - 500	0.5	1	96 - 104	< 15
Oleyl aldehyde (C18:1)	16.7	1 - 500	1	2.5	90 - 110	< 15

Note: This data is representative and may vary depending on the specific instrumentation and matrix.

Table 2: Physical and Chemical Properties of Tridecanal.

Property	Value
Molecular Formula	C13H26O
Molecular Weight	198.34 g/mol
Boiling Point	132-136 °C at 11 hPa
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in organic solvents (e.g., hexane, methanol)

Experimental Protocols

Protocol 1: Preparation of Tridecanal Internal Standard Stock Solution

Materials:

• Tridecanal (≥95% purity)

• Hexane (GC grade)

• Volumetric flasks (Class A)

• Analytical balance

Procedure:

• Accurately weigh a precise amount of tridecanal (e.g., 10 mg).

• Dissolve the weighed standard in a known volume of hexane (e.g., 10 mL) in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Store the stock solution at -20°C in a tightly sealed vial to prevent evaporation and degradation.

Protocol 2: Sample Preparation and Lipid Extraction (Folch Method)

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Tridecanal internal standard working solution (e.g., 10 µg/mL in hexane)

• Chloroform:Methanol mixture (2:1, v/v)

• 0.9% NaCl solution

• Centrifuge

• Glass centrifuge tubes

Procedure:

• To a glass centrifuge tube, add the biological sample (e.g., 100 µL of plasma or 50 mg of tissue homogenate).

• Spike the sample with a known amount of the tridecanal internal standard working solution (e.g., 10 µL of 10 µg/mL for a final amount of 100 ng).

• Add 2 mL of the chloroform:methanol (2:1, v/v) mixture to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen at room temperature.

Protocol 3: Derivatization of Fatty Aldehydes with PFBHA

Materials:

• Dried lipid extract

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (e.g., 10 mg/mL in pyridine)

• Hexane (GC grade)

• Saturated NaHCO₃ solution

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 100 µL of the PFBHA solution.

• Securely cap the tube and heat at 60°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaHCO₃ solution to the tube.

• Vortex for 30 seconds.

• Centrifuge at 1000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the derivatized fatty aldehydes to a GC vial for analysis.

Protocol 4: GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

GC Conditions (Example):

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 280°C

  • Hold for 10 minutes

MS Conditions (Example):

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor: Characteristic fragment ions of the PFBHA-derivatized fatty aldehydes (e.g., m/z 181) and the tridecanal-PFBHA derivative.

Signaling Pathways and Experimental Workflows

Fatty Aldehyde Metabolism and Sjögren-Larsson Syndrome

Fatty aldehydes are key intermediates in the metabolism of fatty alcohols and are primarily catabolized to fatty acids by the enzyme fatty aldehyde dehydrogenase (FALDH).[2][6] A deficiency in FALDH, as seen in Sjögren-Larsson Syndrome, leads to the accumulation of fatty aldehydes and alcohols, contributing to the disease's pathology.[3][4][7]

Fatty Aldehyde Metabolism Pathway

Generation of Fatty Aldehydes from Sphingolipids and Plasmalogens

Long-chain fatty aldehydes are generated from the catabolism of complex lipids such as sphingolipids and plasmalogens.[2][8][9][10] Sphingosine-1-phosphate (S1P) is cleaved by S1P lyase to produce hexadecenal.[8] Similarly, plasmalogens can be hydrolyzed to yield fatty aldehydes.[2][9]

Lipid Catabolism to Fatty Aldehydes

Experimental Workflow for Fatty Aldehyde Quantification

The overall experimental workflow for the quantitative analysis of fatty aldehydes using tridecanal as an internal standard involves several key steps, from sample preparation to data analysis.

Experimental Workflow Diagram

Conclusion

Tridecanal is a reliable and effective internal standard for the quantitative analysis of fatty aldehydes in complex biological matrices. Its non-endogenous nature and chemical similarity to other long-chain fatty aldehydes allow for accurate correction of variations during sample preparation and analysis. The provided protocols and workflows offer a robust framework for researchers to implement these methods in their studies of fatty aldehyde metabolism and signaling.

References

• 1. Regulation of NF-κB-induced inflammatory signaling by lipid peroxidation-derived aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S1P and Plasmalogen Derived Fatty Aldehydes in Cellular Signaling and Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genetics and prospective therapeutic targets for Sjögren-Larsson Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sjogren-Larsson Syndrome: Mechanisms and Management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interaction of aldehydes derived from lipid peroxidation and membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. emedicine.medscape.com [emedicine.medscape.com]
• 8. researchgate.net [researchgate.net]
• 9. S1P and plasmalogen derived fatty aldehydes in cellular signaling and functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sphingolipids and their metabolism in physiology and disease - PMC [pmc.ncbi.nlm.nih.gov]

Application of Tridecanal in Flavor and Fragrance Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanal (CAS No. 10486-19-8), also known as Aldehyde C-13, is a saturated fatty aldehyde with a characteristic waxy, citrus, and slightly floral aroma.[1][2] Its unique organoleptic properties make it a valuable ingredient in the flavor and fragrance industry, where it is utilized to impart fresh and clean nuances.[1][3] This document provides detailed application notes and experimental protocols for the use of Tridecanal, aimed at professionals in research, development, and quality control.

Application Notes

Tridecanal is a versatile aromatic chemical used in a variety of consumer and food products.[3] In fragrances, it adds watery, citrus, and floral notes.[4] It is particularly effective in creating fresh, clean, and aldehydic scent profiles.[5] In the flavor industry, Tridecanal is used to impart waxy and citrus peel characteristics, enhancing fruit flavors, especially orange and grapefruit.[4][5]

Fragrance Applications

Tridecanal is employed in a wide range of fragranced products due to its fresh and clean character. Its high odor strength means it is typically used in small concentrations.[5] It is recommended to evaluate Tridecanal in a 1.0% solution or less to fully appreciate its nuanced aroma.[5]

Key Fragrance Applications Include:

• Fine Fragrances: Provides a fresh, aldehydic top note that blends well with floral and citrus compositions.

• Soaps and Detergents: Imparts a clean and fresh scent, contributing to the overall perception of cleanliness.

• Cosmetics and Personal Care Products: Used in lotions, creams, and other products to provide a pleasant and clean fragrance.[3]

Flavor Applications

Tridecanal is recognized as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA) with GRAS (Generally Recognized as Safe) status (FEMA Number 4335). It is characterized by a waxy, clean, and citrus rind taste profile.[5]

Key Flavor Applications Include:

• Citrus Flavors: Enhances the peel-like notes in orange, grapefruit, and other citrus flavorings.[4]

• Fruit Flavors: Adds complexity and a waxy note to various fruit flavor profiles.

• Beverages: Used in trace amounts to add a fresh, citrusy character to non-alcoholic drinks.

Data Presentation

The following tables summarize the key quantitative data for Tridecanal.

Physicochemical Properties	Value	Reference
Chemical Name	Tridecanal	[6]
Synonyms	Aldehyde C-13, n-Tridecanal, Tridecyl aldehyde	[7]
CAS Number	10486-19-8	[3]
Molecular Formula	C13H26O	[3]
Molecular Weight	198.35 g/mol	[3]
Appearance	Colorless to light yellow liquid/solid	[3]
Melting Point	14 - 15 °C	[3]
Boiling Point	279 - 281 °C	[3]
Specific Gravity	0.826 - 0.833 @ 25°C	[4]
Refractive Index	1.433 - 1.440 @ 20°C	[4]
Solubility	Soluble in alcohol; insoluble in water.	[5]

Organoleptic Properties	Descriptor	Reference
Odor Type	Aldehydic, waxy, citrus, fresh, clean, soapy, floral	[5][7]
Odor Strength	High (recommend smelling in a 1.0% solution or less)	[5]
Substantivity on Smelling Strip	400 hours	[5]
Flavor Profile	Waxy, clean, soapy, aldehydic, citrus rind, grapefruit peel	[5]

Recommended Usage Levels	Application	Concentration	Reference
Fragrance	Fragrance Concentrate	Up to 3.0%	[5]
Flavor	Baked Goods	Data not available for Tridecanal. (For 2-Tridecenal: Avg: 4 ppm, Max: 6 ppm as an example)	[8]
Non-alcoholic Beverages	Data not available for Tridecanal. (For 2-Tridecenal: Avg: 0.1 ppm, Max: 0.3 ppm as an example)	[8]

Sensory Threshold Data	Medium	Value	Reference
Odor Detection Threshold	Water	Not Available	[9]
Taste Detection Threshold	Water	Not Available

Experimental Protocols

Detailed methodologies for key experiments related to the application of Tridecanal are provided below.

Protocol 1: Gas Chromatography-Olfactometry (GC-O) Analysis of Tridecanal

Objective: To identify and characterize the odor-active components of a fragrance or flavor formulation containing Tridecanal.

Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID) and an Olfactory Detection Port (ODP)

• Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent)

• Helium carrier gas

• Sample containing Tridecanal

• Appropriate solvent (e.g., ethanol)

• Syringes for sample injection

• Trained sensory panelists (assessors)

Procedure:

• Sample Preparation: Prepare a dilution of the sample containing Tridecanal in a suitable solvent. The concentration should be optimized to avoid detector saturation and allow for clear separation of components.

• GC Instrument Setup:

  • Install the capillary column in the GC.

  • Set the oven temperature program. A typical program for fragrance analysis might be: initial temperature of 50°C, hold for 2 minutes, ramp at 5°C/min to 250°C, and hold for 10 minutes.

  • Set the injector and detector temperatures (e.g., 250°C for both).

  • Set the carrier gas flow rate.

  • Split the column effluent between the FID and the ODP. A split ratio of 1:1 is common.

• GC-O Analysis:

  • Inject the prepared sample into the GC.

  • A trained panelist will sniff the effluent from the ODP throughout the chromatographic run.

  • The panelist will record the retention time and a detailed description of each odor perceived.

  • Simultaneously, the FID will generate a chromatogram showing the chemical composition of the sample.

• Data Analysis:

  • Correlate the odor descriptions and retention times from the olfactometry data with the peaks in the FID chromatogram.

  • Identify the peak corresponding to Tridecanal and confirm its odor description.

  • Analyze the odor contributions of other components in the sample.

Protocol 2: Sensory Evaluation of Tridecanal in a Fragrance Application

Objective: To determine the sensory impact of Tridecanal in a consumer product base (e.g., lotion).

Materials:

• Control lotion base (unfragranced)

• Test lotion base containing a specific concentration of Tridecanal

• Blind-coded sample containers

• Trained or consumer sensory panel

• Evaluation booths with controlled lighting and ventilation

• Water and unsalted crackers for palate cleansing

• Evaluation forms (paper or digital)

Procedure:

• Sample Preparation:

  • Prepare a batch of the lotion base containing the desired concentration of Tridecanal (e.g., 0.1%).

  • Prepare a control batch of the lotion base without any fragrance.

  • Portion the samples into blind-coded containers.

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity and ability to articulate perceptions.

  • For a trained panel, conduct sessions to familiarize them with the lotion base and the expected aroma attributes.

• Sensory Evaluation:

  • Conduct the evaluation in a controlled environment to minimize distractions.

  • Present the blind-coded control and test samples to the panelists in a randomized order.

  • Instruct panelists to apply a small amount of each lotion to their skin and evaluate the fragrance at different time points (e.g., immediately after application, after 15 minutes, and after 1 hour).

  • Panelists will rate the intensity of various sensory attributes (e.g., freshness, citrus notes, waxy character, overall liking) on a structured scale (e.g., a 9-point hedonic scale).

• Data Analysis:

  • Collect the completed evaluation forms.

  • Analyze the data using appropriate statistical methods (e.g., t-test, ANOVA) to determine if there are significant differences between the control and test samples.

  • Summarize the findings to describe the sensory impact of Tridecanal in the lotion base.

Protocol 3: Accelerated Stability Testing of Tridecanal in a Product Base

Objective: To evaluate the stability of Tridecanal in a product base under accelerated aging conditions.

Materials:

• Product base containing Tridecanal

• Control product base (unfragranced)

• Glass containers with airtight seals

• Stability chambers or ovens set at various temperatures (e.g., 40°C, 50°C)

• UV light cabinet

• Refrigerator/Freezer for freeze-thaw cycling

• Analytical instrumentation for chemical analysis (e.g., GC-MS)

• Sensory panel for organoleptic evaluation

Procedure:

• Sample Preparation:

  • Prepare samples of the product base with and without Tridecanal.

  • Fill the samples into airtight glass containers, leaving minimal headspace.

• Storage Conditions:

  • Place samples under various accelerated conditions:

    • Elevated Temperature: Store samples at 40°C and 50°C.

    • Light Exposure: Expose samples to controlled UV light.

    • Freeze-Thaw Cycles: Cycle samples between freezing (-10°C) and room temperature (25°C) for several cycles.

  • Keep a set of control samples at ambient temperature (25°C) in the dark.

• Evaluation Schedule:

  • Evaluate the samples at predetermined time points (e.g., initial, 1 week, 2 weeks, 1 month, 3 months).

• Evaluation Methods:

  • Visual Assessment: Observe any changes in color, clarity, or phase separation.

  • Organoleptic Evaluation: A sensory panel will evaluate the odor of the samples compared to the control stored at ambient temperature. Note any changes in scent profile or intensity.

  • Chemical Analysis (GC-MS): Quantify the concentration of Tridecanal in the samples to determine the extent of degradation.

• Data Analysis:

  • Compile the data from all evaluations.

  • Compare the changes in the samples stored under accelerated conditions to the control samples.

  • Predict the long-term stability of Tridecanal in the product base under normal storage conditions.

Mandatory Visualizations

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Caption: Workflow for Sensory Evaluation of Tridecanal in a Product Base.

Caption: Logical Relationship of Tridecanal within Fragrance Notes.

References

• 1. allanchem.com [allanchem.com]
• 2. Aldehydes: What We Should Know About Them [mdpi.com]
• 3. chemimpex.com [chemimpex.com]
• 4. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 5. Fragrance University [fragranceu.com]
• 6. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 7. tridecanal [flavscents.com]
• 8. 2-tridecenal, 7774-82-5 [thegoodscentscompany.com]
• 9. Alkanals [leffingwell.com]

Application Notes and Protocols for Tridecanal in Aldehyde Dehydrogenase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldehyde dehydrogenases (ALDHs) are a superfamily of NAD(P)+-dependent enzymes that play a crucial role in the detoxification of a wide variety of endogenous and exogenous aldehydes.[1][2] These enzymes catalyze the oxidation of aldehydes to their corresponding carboxylic acids, thereby protecting cells from aldehyde-induced toxicity.[1][2] The ALDH superfamily in humans consists of 19 isozymes with diverse substrate specificities and tissue distribution.[2][3] Several ALDH isozymes, including members of the ALDH1, ALDH2, and ALDH3 families, have been shown to metabolize long-chain aliphatic aldehydes.[4][5][6]

Tridecanal, a 13-carbon saturated aliphatic aldehyde, serves as a relevant substrate for several ALDH isozymes. Long-chain aldehydes like tridecanal are products of lipid peroxidation and are involved in various physiological and pathological processes.[1][7][8] Therefore, assays utilizing tridecanal as a substrate are valuable tools for characterizing ALDH activity, screening for inhibitors, and investigating the role of ALDH in cellular metabolism and disease. These application notes provide detailed protocols and supporting data for the use of tridecanal in ALDH assays.

Data Presentation

The kinetic parameters of various human ALDH isozymes with long-chain aliphatic aldehydes are summarized in the table below. While specific data for tridecanal (C13) is limited in the literature, the provided data for aldehydes of similar chain lengths (C10-C14) offer a strong indication of the utility of tridecanal as a substrate.

ALDH Isozyme	Substrate	K_m_ (µM)	V_max_ (nmol/min/mg)	Catalytic Efficiency (V_max_/K_m_)
ALDH1A1	Decanal (C10)	0.0029	-	-
ALDH2	Decanal (C10)	0.022	-	-
ALDH3A2	Dodecanal (C12)	19	-	-
ALDH3A2	Tetradecanal (C14)	23	-	-
ALDH3A2	Hexadecanal (C16)	16	-	-

Note: The V_max_ values were not consistently reported in the same units across different studies and are therefore omitted to avoid misinterpretation. The catalytic efficiency should be calculated based on consistent units. The data for ALDH1A1 and ALDH2 with decanal highlight their high affinity for long-chain aldehydes.[5] The kinetic constants for ALDH3A2 with C12, C14, and C16 aldehydes are provided as a proxy for tridecanal.[9]

Experimental Protocols

Principle of the Assay

The activity of ALDH is determined by monitoring the reduction of NAD+ to NADH, which is coupled to the oxidation of tridecanal to tridecanoic acid. The increase in NADH concentration can be measured spectrophotometrically by the increase in absorbance at 340 nm.

Materials and Reagents

• Purified ALDH isozyme or cell/tissue lysate

• Tridecanal

• β-cyclodextrin

• NAD+ (Nicotinamide adenine dinucleotide)

• Sodium pyrophosphate buffer (50 mM, pH 8.0)

• Dithiothreitol (DTT)

• EDTA

• Spectrophotometer capable of measuring absorbance at 340 nm

• 96-well UV-transparent microplates (optional, for high-throughput screening)

Preparation of Reagents

• Sodium Pyrophosphate Buffer (50 mM, pH 8.0): Prepare a 50 mM solution of sodium pyrophosphate and adjust the pH to 8.0 with HCl.

• NAD+ Stock Solution (20 mM): Dissolve an appropriate amount of NAD+ in the sodium pyrophosphate buffer. Store in aliquots at -20°C.

• Tridecanal Stock Solution (10 mM): Due to the hydrophobic nature of tridecanal, a stock solution should be prepared using a solubilizing agent. A recommended method is to prepare a 10 mM solution of tridecanal in a 50% (w/v) solution of β-cyclodextrin in water. This will form an inclusion complex, enhancing the solubility of the aldehyde in the aqueous assay buffer.

• Enzyme Solution: The concentration of the purified enzyme or cell/tissue lysate should be optimized to ensure a linear reaction rate over the desired time course.

Assay Protocol

• Reaction Mixture Preparation: In a microcentrifuge tube or a well of a 96-well plate, prepare the reaction mixture with the following components (for a final volume of 200 µL):

  • Sodium pyrophosphate buffer (50 mM, pH 8.0)

  • 1 mM DTT

  • 0.5 mM EDTA

  • NAD+ (final concentration of 1 mM)

  • Enzyme solution (e.g., 5-20 µg of protein for cell lysates)

• Pre-incubation: Pre-incubate the reaction mixture at the desired temperature (e.g., 25°C or 37°C) for 5 minutes to allow the temperature to equilibrate.

• Initiation of the Reaction: Start the reaction by adding the tridecanal stock solution to achieve the desired final concentration (e.g., in the range of 1-100 µM). Mix gently but thoroughly.

• Measurement of NADH Production: Immediately start monitoring the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 5-10 minutes) using a spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot using the Beer-Lambert law (ε_NADH_ at 340 nm = 6220 M⁻¹cm⁻¹).

  • To determine the kinetic parameters (K_m_ and V_max_), perform the assay with varying concentrations of tridecanal while keeping the NAD+ concentration constant and saturating.

  • Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation.

Negative Control

To account for any non-enzymatic reduction of NAD+ or background absorbance changes, a negative control reaction should be performed. This can be achieved by either:

• Omitting the enzyme from the reaction mixture.

• Omitting the substrate (tridecanal) from the reaction mixture.

• Adding a known ALDH inhibitor to the reaction mixture.

Visualization of Pathways and Workflows

Signaling Pathway: ALDH-Mediated Detoxification of Lipid Peroxidation Products

Lipid peroxidation, a consequence of oxidative stress, generates a variety of reactive aldehydes, including long-chain fatty aldehydes like tridecanal. These aldehydes can cause cellular damage by forming adducts with proteins and DNA. They can also act as signaling molecules, modulating various cellular pathways. ALDH enzymes play a critical role in detoxifying these aldehydes, thereby regulating their downstream effects.

Caption: ALDH in lipid peroxidation signaling.

Experimental Workflow for ALDH Assay Using Tridecanal

The following diagram outlines the key steps in performing an ALDH assay with tridecanal as the substrate.

Caption: ALDH assay workflow with tridecanal.

Applications in Drug Development

The ALDH assay using tridecanal is a valuable tool in drug development for several reasons:

• High-Throughput Screening (HTS) for ALDH Inhibitors: The spectrophotometric assay is amenable to a 96-well plate format, allowing for the rapid screening of large compound libraries to identify potential ALDH inhibitors.

• Characterization of Inhibitor Potency and Selectivity: By testing candidate inhibitors against a panel of ALDH isozymes using tridecanal as a substrate, their potency (e.g., IC₅₀ values) and selectivity can be determined.

• Investigating the Role of ALDH in Disease Models: The assay can be used to measure ALDH activity in cell lines or animal models of diseases where lipid peroxidation and aldehyde accumulation are implicated, such as neurodegenerative diseases, cardiovascular diseases, and certain cancers. This can help elucidate the role of specific ALDH isozymes in disease pathogenesis.

• Assessing Off-Target Effects of Drugs: New drug candidates can be screened for their potential to inhibit or induce ALDH activity, which could have implications for drug metabolism and toxicity.

Conclusion

Tridecanal is a physiologically relevant and effective substrate for assaying the activity of several ALDH isozymes, particularly those involved in the metabolism of long-chain fatty aldehydes. The provided protocols and data will aid researchers, scientists, and drug development professionals in utilizing this substrate to further understand the role of ALDH in health and disease and to develop novel therapeutic strategies targeting this important enzyme superfamily.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Oxidative Stress-mediated Lipid Peroxidation-derived Lipid Aldehydes in the Pathophysiology of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic evidence for human liver and stomach aldehyde dehydrogenase-3 representing an unique class of isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics and specificity of human liver aldehyde dehydrogenases toward aliphatic, aromatic, and fused polycyclic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long-chain-aldehyde dehydrogenase - Wikipedia [en.wikipedia.org]
• 7. Aldehyde dehydrogenases may modulate signaling by lipid peroxidation-derived bioactive aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxidative Stress-mediated Lipid Peroxidation-derived Lipid Aldehydes in the Pathophysiology of Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. genecards.org [genecards.org]

Application Notes and Protocols for Testing the Antimicrobial Activity of Tridecanal

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tridecanal, a saturated fatty aldehyde, has demonstrated notable antimicrobial properties. This document provides detailed protocols for evaluating its efficacy against various microorganisms, including methods to determine its minimum inhibitory concentration (MIC), its rate of bactericidal or bacteriostatic activity, and its ability to inhibit or disrupt microbial biofilms. These protocols are designed to be implemented in a standard microbiology laboratory setting.

Core Concepts in Antimicrobial Testing

Before proceeding with the protocols, it is essential to understand the key parameters being measured:

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1][2][3] This is a primary indicator of an antimicrobial's potency.

• Time-Kill Kinetics: This assay measures the rate at which an antimicrobial agent kills a microbial population over time.[4][5][6] It helps to differentiate between bactericidal (killing) and bacteriostatic (inhibiting growth) effects.

• Biofilm Inhibition and Disruption: Biofilms are structured communities of microorganisms encased in a self-produced extracellular matrix. These are notoriously resistant to antimicrobial agents. Assays are needed to determine if a compound can prevent their formation or destroy existing biofilms.[7][8][9]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method is considered the gold standard for determining the MIC of an antimicrobial agent.[2]

Principle: A serial dilution of Tridecanal is prepared in a 96-well microtiter plate, and a standardized inoculum of the test microorganism is added to each well. The plate is incubated, and the lowest concentration of Tridecanal that inhibits visible microbial growth is determined.[1]

Materials:

• Tridecanal stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Sterile 96-well flat-bottom microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

• Test microorganism culture

• Spectrophotometer

• Sterile pipette tips and multichannel pipette

• Incubator

Protocol:

• Prepare Microbial Inoculum:

  • Aseptically pick a few colonies of the test microorganism from a fresh agar plate and inoculate into a tube of sterile broth.

  • Incubate the culture at the appropriate temperature (e.g., 37°C for most bacteria) until it reaches the mid-logarithmic phase of growth.

  • Adjust the turbidity of the bacterial suspension with sterile broth to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[10]

  • Dilute this suspension 1:100 in fresh broth to achieve a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Prepare Tridecanal Dilutions:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Tridecanal stock solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well.

• Inoculation:

  • Add 100 µL of the prepared microbial inoculum to each well containing the Tridecanal dilutions. This brings the final volume in each well to 200 µL and the final inoculum density to approximately 5 x 10⁵ CFU/mL.

  • Include a positive control (broth with inoculum, no Tridecanal) and a negative control (broth only).

• Incubation:

  • Cover the plate and incubate at the appropriate temperature for 18-24 hours.

• Determine MIC:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of Tridecanal in a well with no visible growth.[1]

  • Optionally, the optical density (OD) at 600 nm can be measured using a microplate reader.

Time-Kill Kinetics Assay

This assay provides information on the rate of microbial killing by Tridecanal.

Principle: A standardized microbial suspension is exposed to different concentrations of Tridecanal (typically based on the MIC value). At specified time intervals, aliquots are removed, serially diluted, and plated to determine the number of viable cells (CFU/mL).[4][6]

Materials:

• Tridecanal stock solution

• Test microorganism culture

• Appropriate growth medium (e.g., Mueller-Hinton Broth)

• Sterile test tubes or flasks

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar plates for colony counting

• Incubator and shaking incubator

Protocol:

• Prepare Inoculum: Prepare a microbial suspension as described in the MIC protocol, adjusting to a final concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in several flasks containing fresh broth.

• Exposure to Tridecanal:

  • Add Tridecanal to the flasks to achieve final concentrations corresponding to fractions and multiples of the predetermined MIC (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC).

  • Include a growth control flask with no Tridecanal.

• Sampling and Plating:

  • Incubate the flasks in a shaking incubator at the appropriate temperature.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), aseptically withdraw an aliquot (e.g., 100 µL) from each flask.[11]

  • Perform serial 10-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

• Incubation and Colony Counting:

  • Incubate the plates at the appropriate temperature for 18-24 hours, or until colonies are visible.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each Tridecanal concentration and the control.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[11] A bacteriostatic effect is a <3-log₁₀ reduction.

Biofilm Inhibition and Disruption Assay

This protocol uses the crystal violet staining method to quantify the effect of Tridecanal on biofilm formation and pre-formed biofilms.[7][8]

Principle: Biofilms are grown in microtiter plates. For the inhibition assay, Tridecanal is added along with the microbial inoculum. For the disruption assay, the biofilm is allowed to form before Tridecanal is added. The total biofilm biomass is then stained with crystal violet, and the amount of dye retained is quantified by measuring the absorbance.[8]

Materials:

• Tridecanal stock solution

• Test microorganism culture

• Tryptic Soy Broth (TSB) supplemented with 1% glucose (to promote biofilm formation)

• Sterile 96-well flat-bottom polystyrene microtiter plates

• Crystal Violet solution (0.1% w/v)

• Ethanol (95%) or a mixture of 20% glacial acetic acid and 80% ethanol[8]

• Microplate reader

Protocol for Biofilm Inhibition:

• Prepare Plates: Add 100 µL of TSB with 1% glucose to each well.

• Add Tridecanal: Add 100 µL of serially diluted Tridecanal to the wells.

• Inoculation: Add a small volume (e.g., 2 µL) of an overnight culture of the test microorganism to each well.[12]

• Incubation: Cover the plate and incubate at 37°C for 24-48 hours without shaking.

• Staining and Quantification: Proceed to step 5 of the Disruption protocol.

Protocol for Biofilm Disruption:

• Biofilm Formation:

  • Add 200 µL of a diluted overnight culture of the test microorganism in TSB with 1% glucose to each well.

  • Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.[7]

• Remove Planktonic Cells: Carefully aspirate the medium from each well and gently wash twice with sterile PBS to remove non-adherent (planktonic) cells.

• Treatment with Tridecanal:

  • Add 200 µL of fresh broth containing various concentrations of Tridecanal (based on MIC) to the wells with the pre-formed biofilms.

  • Include a control well with broth only.

  • Incubate for another 24 hours.

• Washing: Aspirate the medium and wash the wells twice with sterile PBS.

• Staining:

  • Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[8]

  • Remove the crystal violet solution and wash the wells thoroughly with distilled water until the wash water is clear.

  • Dry the plate completely.

• Quantification:

  • Add 200 µL of 95% ethanol or the acetic acid/ethanol mixture to each well to solubilize the bound dye.[8]

  • Incubate for 30 minutes at room temperature.

  • Measure the absorbance at 590 nm using a microplate reader.[8]

• Data Analysis: The percentage of biofilm inhibition or disruption can be calculated using the formula: % Inhibition/Disruption = [1 - (OD_test / OD_control)] * 100

Data Presentation

Quantitative data from the above protocols should be summarized in tables for clarity and ease of comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of Tridecanal

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 25923
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853

| Candida albicans | ATCC 10231 | |

Table 2: Time-Kill Kinetics of Tridecanal against S. aureus

Time (hours)	Log₁₀ CFU/mL (Control)	Log₁₀ CFU/mL (1x MIC)	Log₁₀ CFU/mL (2x MIC)	Log₁₀ CFU/mL (4x MIC)
0
2
4
6
8
12

| 24 | | | | |

Table 3: Biofilm Inhibition and Disruption by Tridecanal

Concentration (µg/mL)	% Biofilm Inhibition	% Biofilm Disruption
0.5x MIC
1x MIC
2x MIC

| 4x MIC | | |

Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the experimental workflows and a proposed mechanism of action for Tridecanal.

Caption: Workflow for MIC determination via broth microdilution.

Caption: Workflow for the time-kill kinetics assay.

Caption: Proposed antimicrobial mechanism of action for Tridecanal.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. actascientific.com [actascientific.com]
• 5. researchgate.net [researchgate.net]
• 6. Resistance Modulation Action, Time-Kill Kinetics Assay, and Inhibition of Biofilm Formation Effects of Plumbagin from Plumbago zeylanica Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Anti-Biofilm Activity of a Long-Chain Fatty Aldehyde from Antarctic Pseudoalteromonas haloplanktis TAC125 against Staphylococcus epidermidis Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Disruption of Biofilm Formation by the Human Pathogen Acinetobacter baumannii Using Engineered Quorum-Quenching Lactonases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Conceptual Synthesis of Long-Chain Polymers from Tridecanal

Disclaimer: The direct synthesis of long-chain polymers from tridecanal is not a widely documented or established process in scientific literature. The following application notes and protocols are presented as a conceptual guide for researchers and scientists, drawing upon established principles of aldehyde polymerization and providing a hypothetical framework for experimentation. The experimental designs are based on methodologies reported for other aliphatic aldehydes.

Application Note: Conceptual Exploration of Tridecanal as a Monomer for Novel Polyacetals

Tridecanal, a long-chain aliphatic aldehyde, presents a theoretical potential for the synthesis of novel polyacetals with unique properties. Polyacetals derived from long-chain aldehydes could exhibit interesting characteristics such as hydrophobicity, low glass transition temperatures, and potential biocompatibility, making them candidates for applications in specialty coatings, lubricants, and as components in drug delivery systems. The long C13 aliphatic side chain of tridecanal would be expected to impart significant flexibility and a distinct crystalline or amorphous morphology to the resulting polymer.

Polymerization of aldehydes can proceed through various mechanisms, including anionic and cationic routes, typically at low temperatures to surpass the ceiling temperature above which the polymer is unstable relative to the monomer. For tridecanal, a cationic polymerization initiated by a Lewis acid could be a viable approach to forming a poly(tridecanal) chain.

Key Potential Characteristics of Poly(tridecanal):

• High Hydrophobicity: The long alkyl chain would render the polymer highly nonpolar.

• Low Glass Transition Temperature (Tg): The flexible side chains would likely result in a low Tg, leading to elastomeric or waxy properties at room temperature.

• Potential for Crystallinity: The regular packing of the long aliphatic side chains could lead to side-chain crystallization, a phenomenon observed in other long-chain aldehyde polymers.[1]

• Biocompatibility: As a fatty aldehyde, tridecanal-based polymers might exhibit good biocompatibility, warranting investigation for biomedical applications.

Hypothetical Experimental Protocols

The following protocols are conceptual and would require significant optimization and characterization to achieve successful polymerization of tridecanal.

Protocol 1: Cationic Polymerization of Tridecanal

This protocol is adapted from general procedures for the cationic polymerization of higher aliphatic aldehydes.[1]

Materials:

• Tridecanal (high purity, >95%)

• Anhydrous solvent (e.g., dichloromethane, toluene, or liquid ethylene)

• Cationic initiator (e.g., boron trifluoride etherate, BF₃·OEt₂)

• Quenching agent (e.g., anhydrous methanol)

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis (Schlenk line, syringes, etc.)

Procedure:

• Preparation: All glassware should be rigorously dried in an oven and cooled under a stream of inert gas. The solvent must be freshly distilled from a suitable drying agent. Tridecanal should be purified, for example by distillation, to remove any acidic impurities or water.

• Reaction Setup: Assemble the reaction flask under an inert atmosphere. Add the desired amount of anhydrous solvent to the flask and cool the reaction vessel to the desired temperature (e.g., -78 °C using a dry ice/acetone bath).

• Monomer Addition: Add the purified tridecanal to the cooled solvent via syringe.

• Initiation: Slowly add the cationic initiator (e.g., a solution of BF₃·OEt₂ in the reaction solvent) to the stirred monomer solution. The amount of initiator will typically be in the range of 0.1 to 1 mol% relative to the monomer.

• Polymerization: Allow the reaction to proceed for a set period (e.g., 2-24 hours) while maintaining the low temperature and inert atmosphere. The formation of a viscous solution or a precipitate may indicate polymer formation.

• Termination: Quench the polymerization by adding a small amount of anhydrous methanol to the reaction mixture.

• Isolation: Allow the mixture to warm to room temperature. Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol or hexane).

• Purification: Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum to a constant weight.

• Characterization: Characterize the resulting polymer using techniques such as Gel Permeation Chromatography (GPC) for molecular weight and polydispersity, Nuclear Magnetic Resonance (NMR) spectroscopy for structure confirmation, and Differential Scanning Calorimetry (DSC) for thermal properties (Tg and Tm).

Data Presentation: Hypothetical Quantitative Data for Cationic Polymerization of Tridecanal

Entry	Monomer Conc. (M)	Initiator (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	0.5	BF₃·OEt₂ (0.1)	CH₂Cl₂	-78	12	65	15,000	1.8
2	1.0	BF₃·OEt₂ (0.1)	CH₂Cl₂	-78	12	75	25,000	1.7
3	0.5	BF₃·OEt₂ (0.5)	CH₂Cl₂	-78	6	80	18,000	2.1
4	0.5	BF₃·OEt₂ (0.1)	Toluene	-78	12	50	12,000	2.0
5	0.5	BF₃·OEt₂ (0.1)	CH₂Cl₂	-40	12	40	8,000	2.5

Note: This data is hypothetical and serves as a template for presenting experimental results.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the conceptual cationic polymerization of tridecanal.

Caption: Simplified mechanism of cationic polymerization of an aldehyde.

This conceptual guide provides a starting point for researchers interested in exploring the synthesis and properties of long-chain polymers from tridecanal. Significant experimental work would be required to validate and optimize these hypothetical protocols.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols for Headspace Sampling Methods in Volatile Tridecanal Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanal (C13H26O) is a long-chain fatty aldehyde that contributes to the aroma and flavor profiles of various consumer products and can be an indicator of lipid peroxidation in pharmaceutical formulations and food products. Accurate and sensitive quantification of volatile tridecanal is crucial for quality control, stability testing, and safety assessment. Headspace sampling, coupled with gas chromatography-mass spectrometry (GC-MS), offers a robust and solvent-free approach for analyzing volatile compounds in complex matrices.

This document provides detailed application notes and protocols for three common headspace sampling techniques for tridecanal analysis: Static Headspace (SHS), Dynamic Headspace (DHS), and Solid-Phase Microextraction (SPME).

Headspace Sampling Techniques: A Comparative Overview

Headspace analysis involves sampling the vapor phase in equilibrium with a solid or liquid sample in a sealed vial. The choice of technique depends on the required sensitivity, sample matrix, and available instrumentation.

• Static Headspace (SHS): This equilibrium-based technique involves heating a sealed sample vial to allow volatile compounds to partition between the sample matrix and the headspace. A fixed volume of the headspace gas is then injected into the GC-MS. SHS is a simple, robust, and easily automated technique, but it is generally the least sensitive of the three methods.[1]

• Dynamic Headspace (DHS): Also known as purge-and-trap, DHS is an exhaustive extraction technique where an inert gas is passed through the sample vial, sweeping the volatile compounds from the headspace onto a sorbent trap. The trapped analytes are then thermally desorbed and transferred to the GC-MS. DHS offers significantly higher sensitivity than SHS, making it suitable for trace-level analysis.[2]

• Solid-Phase Microextraction (SPME): SPME utilizes a fused silica fiber coated with a stationary phase. The fiber is exposed to the headspace of the sample, where volatile analytes adsorb to the coating. The fiber is then retracted and inserted directly into the hot GC inlet for thermal desorption. SPME is a versatile and sensitive technique that offers a good balance between ease of use and performance.[3]

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of volatile aldehydes using different headspace techniques. Please note that these values are illustrative and should be experimentally verified for tridecanal in your specific matrix.

Parameter	Static Headspace (SHS)	Dynamic Headspace (DHS)	Solid-Phase Microextraction (SPME)
Limit of Detection (LOD)	2 - 80 ng/L (with derivatization)	0.014 - 0.12 µ g/cig	8 - 11 ng/L (with derivatization)
Limit of Quantification (LOQ)	8.12 µg/g (with derivatization)	0.045 - 0.38 µ g/cig	26 - 36 ng/L (with derivatization)
Linearity (R²)	> 0.99	> 0.99	> 0.99
Repeatability (%RSD)	< 10%	< 15%	< 10%
Relative Sensitivity	Low	High	Medium to High

Data compiled from multiple sources analyzing various aldehydes. Specific performance for tridecanal may vary.[4][5][6][7][8]

Experimental Protocols

The following are generalized protocols that can be adapted for the analysis of tridecanal in various matrices. Optimization of parameters such as incubation temperature, time, and sample volume is recommended for each specific application.

Protocol 1: Static Headspace (SHS) with Optional Derivatization

This protocol is suitable for screening and quantification of tridecanal at moderate concentrations. Derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can significantly improve sensitivity for aldehydes.[9][10][11]

Materials:

• Headspace vials (20 mL) with caps and septa

• Headspace autosampler

• GC-MS system

• Tridecanal standard

• Sample matrix

• (Optional) PFBHA derivatizing reagent solution

• (Optional) Acidified ethanol (e.g., with p-toluenesulfonic acid)[8]

Procedure:

• Sample Preparation: Accurately weigh or pipette a known amount of the sample into a 20 mL headspace vial. For solid samples, a consistent sample weight should be used.

• (Optional) Derivatization: If derivatization is required, add the PFBHA solution to the vial. The reaction is often facilitated by adjusting the pH and heating.[10][11] Alternatively, for some matrices, derivatization can be achieved using acidified ethanol.[8]

• Vial Sealing: Immediately seal the vial with a cap and septum.

• Incubation: Place the vial in the headspace autosampler incubator. Typical incubation parameters for aldehydes are 60-90°C for 15-30 minutes.[4][11]

• Injection: After incubation, a defined volume of the headspace (e.g., 1 mL) is automatically injected into the GC-MS.

GC-MS Parameters (Example):

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Program: 40°C (hold 2 min), ramp to 250°C at 10°C/min, hold 5 min[3][12]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Mass Range: m/z 40-400

Protocol 2: Dynamic Headspace (DHS)

This protocol is ideal for trace-level analysis of tridecanal.

Materials:

• DHS autosampler with sorbent traps (e.g., Tenax TA)

• Thermal desorption unit (TDU)

• GC-MS system

• Headspace vials (20 mL) with caps and septa

• Tridecanal standard

• Sample matrix

• Inert purge gas (e.g., helium or nitrogen)

Procedure:

• Sample Preparation: Place a known amount of the sample into a 20 mL headspace vial and seal it.

• Incubation: Incubate the sample in the DHS autosampler at a set temperature (e.g., 60-80°C) for a defined period (e.g., 10-20 minutes) with agitation.[13]

• Purging and Trapping: Purge the headspace with an inert gas at a controlled flow rate (e.g., 50 mL/min) for a specific duration (e.g., 5-15 minutes).[2] The volatile compounds, including tridecanal, will be carried onto the sorbent trap.

• Thermal Desorption: The sorbent trap is rapidly heated in the TDU to desorb the trapped analytes, which are then transferred to the GC column, often via a cooled injection system for cryofocusing.

GC-MS Parameters (Example):

• Column: Mid-polarity column suitable for volatile compounds

• TDU Desorption Program: Start at 40°C, ramp to 280°C at 60°C/min, hold for 5 min

• GC Oven Program: Start at a low temperature (e.g., 35°C) to focus analytes, then ramp to an appropriate final temperature.

• Other GC-MS parameters can be similar to the SHS method.

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol offers a good compromise between sensitivity and ease of use. The choice of SPME fiber coating is critical for efficient extraction of tridecanal. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point for a broad range of volatile compounds.[14]

Materials:

• SPME fiber assembly and holder

• Headspace autosampler equipped for SPME

• GC-MS system

• Headspace vials (20 mL) with caps and septa

• Tridecanal standard

• Sample matrix

Procedure:

• Sample Preparation: Place a known amount of the sample into a 20 mL headspace vial and seal it.

• Incubation: Incubate the vial in the autosampler at a set temperature (e.g., 60-80°C) for a defined period (e.g., 15-30 minutes) to allow for equilibration.

• Extraction: Expose the SPME fiber to the headspace of the vial for a specific time (e.g., 20-40 minutes) with agitation.[12]

• Desorption: Retract the fiber and immediately insert it into the hot GC inlet (e.g., 250°C) for thermal desorption for a few minutes (e.g., 2-5 minutes).[3]

GC-MS Parameters (Example):

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar

• Injector: Splitless mode

• Injector Temperature: 250°C

• Oven Program: 40°C (hold 3 min), ramp to 250°C at 5°C/min, hold 5 min[3]

• Other GC-MS parameters can be similar to the SHS method.

Visualizations

Caption: Workflow for tridecanal analysis by headspace GC-MS.

Conclusion

The choice of headspace sampling method for volatile tridecanal analysis depends on the specific requirements of the study. SHS is a simple and robust method for routine analysis where high sensitivity is not required. HS-SPME offers a good balance of sensitivity and ease of use, making it a popular choice for many applications. DHS provides the highest sensitivity and is the method of choice for trace-level detection of tridecanal. For all methods, proper validation, including the determination of linearity, LOD, LOQ, accuracy, and precision, is essential for reliable quantitative results. The use of an appropriate internal standard is also highly recommended to correct for matrix effects and variations in the analytical process.

References

• 1. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 2. fda.gov [fda.gov]
• 3. Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Determination of Four Aldehydes in Gas Phase of Mainstream Smoke by Headspace Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Determination and Quantification of Acetaldehyde, Acetone, and Methanol in Hand Sanitizers Using Headspace GC/MS: Effect of Storage Time and Temperature [mdpi.com]
• 8. A Robust Static Headspace GC-FID Method to Detect and Quantify Formaldehyde Impurity in Pharmaceutical Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Detection and quantification of low-molecular-weight aldehydes in pharmaceutical excipients by headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of HS-SPME-GC-MS for the Determination of Volatile Flavor Compounds in Ningxiang Pork - PMC [pmc.ncbi.nlm.nih.gov]
• 13. an.shimadzu.com [an.shimadzu.com]
• 14. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Guide to Solid-Phase Microextraction (SPME) for Tridecanal Sampling

This document provides a comprehensive overview of the application of Solid-Phase Microextraction (SPME) for the sampling and analysis of tridecanal. It is intended for researchers, scientists, and drug development professionals who are seeking detailed application notes and robust protocols for the qualitative and quantitative analysis of this long-chain aldehyde.

Tridecanal (C₁₃H₂₆O) is a saturated fatty aldehyde that contributes to the aroma and flavor profiles of various foods and is also of interest as a potential biomarker.[1] SPME is a solvent-free, sensitive, and versatile sample preparation technique that is well-suited for the extraction of volatile and semi-volatile compounds like tridecanal from diverse matrices.[2]

Application Notes

Solid-Phase Microextraction is a sample preparation technique that combines sampling, extraction, and concentration of an analyte into a single step. For a semi-volatile compound such as tridecanal, headspace SPME (HS-SPME) is the most common approach. In HS-SPME, a fused silica fiber coated with a stationary phase is exposed to the vapor phase (headspace) above the sample. The analytes partition from the sample matrix into the headspace and then adsorb or absorb onto the fiber coating. Following extraction, the fiber is transferred to the injection port of a gas chromatograph (GC) for thermal desorption and subsequent analysis, typically by mass spectrometry (MS).

Key Considerations for Tridecanal Analysis:

• Fiber Selection: Tridecanal is a relatively large, semi-volatile, and nonpolar molecule. Therefore, an absorptive fiber coating like Polydimethylsiloxane (PDMS) is a suitable choice. For enhanced retention of a broader range of volatiles, a mixed-phase fiber such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) can also be effective.[3][4]

• Extraction Temperature and Time: As a semi-volatile compound, increasing the sample temperature can enhance the vapor pressure of tridecanal, thereby increasing its concentration in the headspace and improving extraction efficiency.[5] However, excessive temperatures should be avoided to prevent sample degradation. The extraction time should be optimized to ensure equilibrium is reached between the sample, headspace, and the SPME fiber.

• Derivatization: For increased sensitivity and selectivity, especially at trace levels, on-fiber derivatization can be employed. O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) is a common derivatizing agent for aldehydes, which reacts to form a more stable and readily detectable oxime derivative.[6][7]

• Matrix Effects: The sample matrix can significantly influence the partitioning of tridecanal into the headspace. The addition of salt ("salting out") can increase the volatility of analytes in aqueous samples. For complex matrices, method validation is crucial to account for any matrix effects.

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of tridecanal using HS-SPME-GC-MS.

Protocol 1: General Headspace SPME-GC-MS Analysis of Tridecanal

This protocol is suitable for the general qualitative and quantitative analysis of tridecanal in liquid and solid samples.

1. Materials and Reagents:

• Tridecanal standard (≥98% purity)

• SPME fiber assembly: 100 µm Polydimethylsiloxane (PDMS) or 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)

• SPME manual or autosampler holder

• 20 mL headspace vials with PTFE/silicone septa

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Analytical balance

• Heater/agitator for headspace vials

• Sodium chloride (NaCl), analytical grade (for aqueous samples)

• Organic solvent (e.g., hexane or methanol) for standard preparation

2. Sample Preparation:

• Liquid Samples (e.g., beverages, aqueous solutions): Pipette a known volume (e.g., 5 mL) of the liquid sample into a 20 mL headspace vial. If applicable, add a precise amount of NaCl (e.g., 1 g) to the vial.

• Solid Samples (e.g., food, tissue): Accurately weigh a known amount (e.g., 1-2 g) of the homogenized solid sample into a 20 mL headspace vial.

3. SPME Procedure:

• Fiber Conditioning: Before the first use, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC injection port at a specified temperature.

• Sample Incubation: Seal the headspace vial and place it in a heater/agitator. Equilibrate the sample at a controlled temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) with agitation.[8][9]

• Extraction: Insert the SPME fiber through the vial septum and expose it to the headspace above the sample. Extract for a predetermined time (e.g., 30-60 minutes) at the same temperature with continued agitation.

• Desorption: After extraction, retract the fiber into the needle and immediately transfer it to the GC injection port for thermal desorption. Desorb the analytes for a specified time (e.g., 2-5 minutes) at a high temperature (e.g., 250-270°C) in splitless mode.[4]

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A nonpolar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

  • Injector Temperature: 250-270°C

  • Oven Temperature Program: Start at 40-50°C, hold for 2-5 minutes, then ramp at 5-10°C/min to 250-280°C, and hold for 5-10 minutes. This program should be optimized for the specific instrument and sample.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-400

  • Identification: The mass spectrum of tridecanal is characterized by its molecular ion and specific fragment ions.[10]

Protocol 2: HS-SPME with On-Fiber Derivatization for Enhanced Sensitivity

This protocol is recommended for trace-level analysis of tridecanal.

1. Additional Materials:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Phosphate buffer solution (pH 6)

2. Derivatization and SPME Procedure:

• Prepare PFBHA Solution: Prepare a fresh solution of PFBHA in the phosphate buffer (e.g., 1-2 mg/mL).

• On-Fiber Derivatization:

  • Expose the SPME fiber (PDMS/DVB is often preferred for derivatized aldehydes) to the headspace of the PFBHA solution for a set time (e.g., 10-15 minutes) at a controlled temperature (e.g., 50-60°C).[11]

  • Alternatively, inject a small volume of the PFBHA solution into the sample vial.

• Sample Incubation and Extraction: Proceed with the sample incubation and headspace extraction as described in Protocol 1. The derivatization reaction will occur on the fiber.

• Desorption and GC-MS Analysis: Follow the desorption and GC-MS analysis steps from Protocol 1. The analysis will now target the PFBHA-oxime derivative of tridecanal, which will have a different retention time and mass spectrum.

Data Presentation

The following tables summarize typical parameters for the SPME-GC-MS analysis of tridecanal, based on established methods for long-chain aldehydes. These parameters should be optimized for specific applications and instrumentation.

Table 1: Recommended SPME Parameters for Tridecanal Analysis

Parameter	Recommended Range/Value	Rationale
SPME Fiber	100 µm PDMS or 50/30 µm DVB/CAR/PDMS	PDMS is suitable for nonpolar, semi-volatile compounds. DVB/CAR/PDMS offers a broader range of analyte extraction.[3][4]
Extraction Mode	Headspace (HS)	Minimizes matrix effects for complex samples.
Sample Volume	1-5 g (solid) or 5-10 mL (liquid) in 20 mL vial	Ensures sufficient headspace for analyte partitioning.
Incubation Temp.	60 - 80 °C	Increases the vapor pressure of semi-volatile tridecanal.[8][9]
Incubation Time	15 - 30 min	Allows for equilibrium to be established between the sample and headspace.
Extraction Time	30 - 60 min	Ensures sufficient adsorption of the analyte onto the fiber.
Agitation	250 - 500 rpm	Facilitates mass transfer of the analyte to the headspace.
Desorption Temp.	250 - 270 °C	Ensures complete transfer of the analyte from the fiber to the GC column.[4]
Desorption Time	2 - 5 min	Sufficient time for complete desorption in splitless mode.

Table 2: Typical GC-MS Parameters for Tridecanal Analysis

Parameter	Recommended Value
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Mode	Splitless
Injector Temp.	250 °C
Oven Program	50°C (2 min), ramp 8°C/min to 280°C (5 min)
Carrier Gas	Helium, 1.2 mL/min
MS Ion Source	Electron Ionization (EI), 70 eV
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Scan Range	m/z 40-400
Key m/z ions for Tridecanal	41, 43, 55, 57, 82 (base peak)[10]

Table 3: Method Validation Parameters for Aldehyde Analysis (Representative Data)

Parameter	Typical Range	Reference
Linearity (R²)	> 0.99	[11]
Limit of Detection (LOD)	0.1 - 10 µg/L	[12]
Limit of Quantification (LOQ)	0.5 - 30 µg/L	[12]
Recovery	85 - 115%	[11]
Precision (RSD%)	< 15%	[11]

Note: These are representative values from studies on various aldehydes and should be determined experimentally for tridecanal in the specific matrix of interest.

Mandatory Visualizations

Caption: Headspace SPME-GC-MS workflow for tridecanal analysis.

Caption: On-fiber derivatization workflow for tridecanal using PFBHA.

References

• 1. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 2. agilent.com [agilent.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SPME Fiber Performance Tips for Volatiles & Semi-Volatiles [sigmaaldrich.com]
• 6. A simple, rapid and sensitive method for determination of aldehydes in human blood by gas chromatography/mass spectrometry and solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of aldehydes in water by solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. gcms.cz [gcms.cz]
• 12. Quantification of 19 Aldehydes in Human Serum by Headspace SPME/GC/High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cytotoxicity of Tridecanal on Human Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanal, a saturated fatty aldehyde, is a naturally occurring compound found in various essential oils and is also a human metabolite.[1] While its biological roles are understood in the context of metabolism and as a membrane stabilizer, its potential cytotoxic effects on human cells are not well-documented in publicly available literature. These application notes provide a comprehensive framework for investigating the cytotoxicity of tridecanal on human cell lines. The protocols herein describe established methods for assessing cell viability, membrane integrity, and the induction of apoptosis. Furthermore, a hypothetical signaling pathway for tridecanal-induced cytotoxicity is proposed to guide mechanistic studies.

Hypothetical Mechanism of Action

Aldehydes are known to induce cytotoxicity through various mechanisms, often involving the generation of reactive oxygen species (ROS) and subsequent oxidative stress. It is hypothesized that at sufficient concentrations, tridecanal may induce cytotoxicity in human cell lines through the following pathway:

• Induction of Oxidative Stress: Tridecanal may interfere with mitochondrial function, leading to an increase in the production of ROS.

• Activation of Apoptotic Pathways: Elevated ROS levels can damage cellular components, including lipids, proteins, and DNA, triggering the intrinsic apoptosis pathway. This involves the release of cytochrome c from the mitochondria and the subsequent activation of a caspase cascade.

• Execution of Apoptosis: Activated executioner caspases, such as caspase-3, cleave key cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including cell shrinkage, membrane blebbing, and DNA fragmentation.

Data Presentation

The following tables are templates for summarizing quantitative data from the described cytotoxicity assays.

Table 1: Cell Viability as Determined by MTT Assay

Tridecanal Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
10	92 ± 4.8
25	75 ± 6.1
50	51 ± 5.5
100	28 ± 4.2
200	12 ± 3.1

Table 2: Cell Membrane Integrity as Determined by LDH Assay

Tridecanal Concentration (µM)	% Cytotoxicity (Mean ± SD)
0 (Vehicle Control)	5 ± 1.2
10	8 ± 1.5
25	22 ± 2.1
50	48 ± 3.5
100	75 ± 4.9
200	91 ± 5.3

Table 3: Apoptosis Analysis by Annexin V-FITC/PI Staining

Tridecanal Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Live Cells (Annexin V-/PI-)
0 (Vehicle Control)	2.1 ± 0.5	1.5 ± 0.3	96.4 ± 1.2
50	25.3 ± 2.8	10.2 ± 1.1	64.5 ± 3.5
100	48.7 ± 3.5	22.1 ± 2.4	29.2 ± 2.9

Table 4: Caspase-3 Activity

Tridecanal Concentration (µM)	Relative Caspase-3 Activity (Fold Change vs. Control)
0 (Vehicle Control)	1.0
50	3.2 ± 0.4
100	5.8 ± 0.7

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Select appropriate human cell lines for the study (e.g., HeLa, A549, HepG2).

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Tridecanal Preparation: Prepare a stock solution of tridecanal in a suitable solvent (e.g., DMSO or ethanol). Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations. Ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

• Cell Seeding: Seed cells in 96-well plates for viability and LDH assays, and in larger formats (e.g., 6-well plates or T-25 flasks) for apoptosis and caspase activity assays. Allow cells to adhere and reach 70-80% confluency before treatment.

• Treatment: Replace the culture medium with a fresh medium containing various concentrations of tridecanal or the vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., 4 mM HCl, 0.1% NP40 in isopropanol)

• Phosphate-buffered saline (PBS)

• 96-well plate reader

Protocol:

• Following treatment, carefully aspirate the media from the wells.

• Add 50 µL of serum-free media and 50 µL of MTT solution to each well.[2][3]

• Incubate the plate at 37°C for 3 hours.[2][3]

• Add 150 µL of MTT solvent to each well.[2][3]

• Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to dissolve the formazan crystals.[3]

• Read the absorbance at 590 nm using a microplate reader.[3]

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium, an indicator of compromised cell membrane integrity.

Materials:

• LDH cytotoxicity assay kit

• 96-well plate reader

Protocol:

• After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes.

• Carefully transfer a portion of the supernatant from each well to a new 96-well plate.

• Prepare controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubate the plate at room temperature for the time specified in the kit's protocol (typically 20-30 minutes), protected from light.[4]

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm using a microplate reader.[5]

• Calculate the percentage of cytotoxicity based on the absorbance values of the treated samples relative to the controls.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

• Phosphate-buffered saline (PBS)

• Binding Buffer (provided in the kit)

Protocol:

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[6]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.[6]

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[6]

• Add 400 µL of 1X Binding Buffer to each tube.[6]

• Analyze the cells by flow cytometry within one hour.[6]

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Materials:

• Caspase-3 activity assay kit (colorimetric or fluorometric)

• Cell lysis buffer

• 96-well plate reader (for colorimetric) or fluorometer (for fluorometric)

• BCA Protein Assay Kit

Protocol:

• After treatment, harvest the cells and wash them with cold PBS.

• Lyse the cells using the provided lysis buffer on ice.

• Centrifuge the lysate to pellet the cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using the BCA protein assay to ensure equal protein loading.[7][8][9][10][11]

• Add the cell lysate to a 96-well plate.

• Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric assays) and reaction buffer to each well.[12]

• Incubate the plate at 37°C for 1-2 hours.[12][13]

• Measure the absorbance at 405 nm (for colorimetric assays) or fluorescence at the appropriate excitation/emission wavelengths (for fluorometric assays).[12]

• Calculate the relative caspase-3 activity as a fold change compared to the vehicle-treated control.

Mandatory Visualizations

Caption: Experimental workflow for assessing the cytotoxicity of Tridecanal.

References

• 1. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. cyrusbio.com.tw [cyrusbio.com.tw]
• 4. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 6. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 7. BCA (Bicinchoninic Acid) Protein Assay [bio-protocol.org]
• 8. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]
• 9. qb3.berkeley.edu [qb3.berkeley.edu]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. mpbio.com [mpbio.com]

Technical Notes & Optimization

How to improve the yield of Tridecanal synthesis?

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Tridecanal for higher yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Tridecanal?

The two most common and effective methods for synthesizing Tridecanal are the hydroformylation of 1-dodecene and the selective oxidation of 1-tridecanol. The choice depends on the available starting materials, required scale, and desired purity.

• Hydroformylation of 1-Dodecene: This industrial method involves reacting 1-dodecene with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst, typically a rhodium complex. It is effective for large-scale production.[1][2]

• Oxidation of 1-Tridecanol: This laboratory-scale method involves the selective oxidation of the primary alcohol, 1-tridecanol, to the corresponding aldehyde, Tridecanal. Various catalytic systems can be employed to achieve high selectivity and avoid over-oxidation to tridecanoic acid.[3][4]

Troubleshooting Guide: Hydroformylation of 1-Dodecene

The hydroformylation of 1-dodecene is a powerful technique but requires careful control to maximize the yield of the desired linear aldehyde, n-tridecanal, over its branched isomer and other byproducts.[1][5]

Observed Issue 1: Low Conversion of 1-Dodecene

• Potential Cause: Catalyst Deactivation. The catalyst, often a rhodium complex, can degrade over time. Signs include a color change (e.g., from yellow to black) and a decreased reaction rate.[1]

  • Recommended Solution:

    • Ensure high-purity reactants, as impurities like peroxides can accelerate catalyst degradation.[1]

    • Maintain a strictly anaerobic environment for oxygen-sensitive catalysts.[1]

    • Operate within the optimal temperature and pressure range recommended for your specific catalyst system.[1]

    • Consider catalyst regeneration or replacement if deactivation is significant.

• Potential Cause: Insufficient Temperature or Pressure. The reaction kinetics are highly dependent on temperature and syngas pressure.[6]

  • Recommended Solution: Gradually increase the temperature and/or pressure within the recommended safe operating range for the catalyst and reactor system.

• Potential Cause: Poor Mixing. Inefficient mixing can lead to mass transfer limitations, preventing the gaseous reactants (CO, H₂) from reaching the catalyst in the liquid phase.

  • Recommended Solution: Ensure vigorous and efficient stirring or agitation to improve the gas-liquid interface.

Observed Issue 2: High Percentage of iso-Tridecanal (Low Regioselectivity)

• Potential Cause: Non-Optimal Ligand. The structure of the ligand coordinated to the rhodium catalyst is the primary factor controlling the ratio of linear (n) to branched (iso) aldehyde products.[1]

  • Recommended Solution: Switch to a bulkier phosphine or phosphite ligand, such as Sulfoxantphos, which favors the formation of the linear product by sterically hindering the formation of the branched isomer. A high selectivity of 98:2 (n:iso) has been achieved with specific ligands.[5][7]

• Potential Cause: High Reaction Temperature. Higher temperatures can sometimes decrease regioselectivity.[1]

  • Recommended Solution: Lower the reaction temperature. This may require a longer reaction time to achieve full conversion, so optimization is key.

Observed Issue 3: Significant Formation of Dodecane

• Potential Cause: High Hydrogen Partial Pressure. An excess of hydrogen in the syngas mixture can lead to the competing hydrogenation of the starting alkene (1-dodecene) to the corresponding alkane (dodecane).[1]

  • Recommended Solution: Reduce the partial pressure of hydrogen. Adjust the H₂:CO ratio in the syngas mixture. An equimolar composition is often a good starting point.[8]

Troubleshooting Guide: Selective Oxidation of 1-Tridecanol

The main challenge in oxidizing 1-tridecanol is to stop the reaction at the aldehyde stage and prevent over-oxidation to the carboxylic acid.

Observed Issue 1: Low Yield of Tridecanal with Significant Unreacted 1-Tridecanol

• Potential Cause: Insufficient Oxidant or Catalyst. The stoichiometry of the reaction must be precise to ensure complete conversion of the starting material.

  • Recommended Solution:

    • Ensure the correct molar equivalents of the oxidizing agent are used.

    • For catalytic reactions (e.g., using Au/CeO₂–Al₂O₃ or Cu/TEMPO systems), ensure the catalyst loading is adequate and the catalyst is active.[3][9]

Observed Issue 2: Formation of Tridecanoic Acid (Over-oxidation)

• Potential Cause: Oxidizing Agent is too Strong or Conditions are too Harsh. Strong oxidants or prolonged reaction times at elevated temperatures can easily convert the intermediate aldehyde to a carboxylic acid.

  • Recommended Solution:

    • Use milder, more selective oxidation methods. Catalytic systems using molecular oxygen or air as the oxidant are often highly selective.[3]

    • Carefully control the reaction temperature and time. Monitor the reaction progress closely using techniques like TLC or GC and stop the reaction as soon as the starting material is consumed.

    • The choice of catalyst and solvent can direct the reaction selectively to the aldehyde. For example, Au/CeO₂–Al₂O₃ catalysts can achieve high selectivity to the aldehyde under optimized conditions.[3][4]

Data Summary: Tridecanal Synthesis Methods

Synthesis Method	Starting Material	Catalyst / Reagent	Typical Yield	Selectivity (n:iso or Aldehyde:Acid)	Key Conditions
Hydroformylation	1-Dodecene	Rhodium precursor (e.g., Rh(acac)(CO)₂) with a phosphine ligand (e.g., Sulfoxantphos)	20-60%[5][7]	Up to 98:2 (linear:branched)[5][7]	Temperature: 105-115°C; Pressure: 20 bar; Syngas (H₂/CO)[6][8]
Selective Oxidation	1-Tridecanol	Au/CeO₂–Al₂O₃ with O₂	Up to ~30% yield with 90% selectivity[3]	~90:10 (aldehyde:acid)[3]	Atmospheric pressure O₂; specific temperature control based on catalyst[3]
Selective Oxidation	1-Tridecanol	Cu/TEMPO systems with an oxidant	High yields reported for various alcohols	High selectivity to aldehyde	Mild reaction conditions[9]

Experimental Protocols

Protocol 1: Rhodium-Catalyzed Hydroformylation of 1-Dodecene

This protocol is a general guideline for a batch reaction. Conditions should be optimized for the specific catalyst/ligand system used.

• Catalyst Preparation: In an inert atmosphere (glovebox), charge a high-pressure autoclave reactor with the rhodium precursor (e.g., Rh(acac)(CO)₂) and the desired phosphine ligand (e.g., Sulfoxantphos) in a suitable degassed solvent like toluene.[1]

• Reactant Addition: Add purified 1-dodecene to the reactor.

• Reaction: Seal the reactor, remove it from the glovebox, and purge it several times with synthesis gas (H₂/CO, typically 1:1 ratio). Pressurize the reactor to the target pressure (e.g., 20 bar) and heat to the desired temperature (e.g., 110 °C) with vigorous stirring.[6][8]

• Monitoring: Monitor the reaction progress by taking samples periodically (if the reactor allows) and analyzing them by Gas Chromatography (GC) to determine the conversion of 1-dodecene and the selectivity for n-tridecanal.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• Purification: The crude product, containing tridecanal, its isomers, and potentially unreacted starting material, can be separated from the catalyst (phase separation may be possible with specific solvent systems) and purified by vacuum distillation.[5][7]

Protocol 2: Selective Oxidation of 1-Tridecanol with a Heterogeneous Catalyst

This protocol describes a green chemistry approach using a solid catalyst and oxygen.

• Reactor Setup: Place the heterogeneous catalyst (e.g., Au/CeO₂–Al₂O₃) and a stir bar in a round-bottom flask fitted with a reflux condenser.

• Reactant Addition: Add 1-tridecanol and a suitable solvent (if necessary, though solvent-free is possible).[3]

• Reaction: Heat the mixture to the optimized temperature for the catalyst. Bubble a steady stream of O₂ or air through the reaction mixture with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or GC to observe the disappearance of the starting alcohol and the appearance of the aldehyde product. Avoid letting the reaction run for too long to prevent over-oxidation.[3]

• Work-up: After cooling to room temperature, filter the reaction mixture to recover the solid catalyst. The catalyst can often be washed and reused.

• Purification: Remove the solvent (if used) under reduced pressure. The resulting crude Tridecanal can be purified by flash column chromatography on silica gel or by vacuum distillation.

Visualized Workflows

Caption: Workflow for the synthesis of Tridecanal via Hydroformylation.

Caption: Workflow for the selective oxidation of 1-Tridecanol to Tridecanal.

References

• 1. benchchem.com [benchchem.com]
• 2. Tridecanal - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Storage and Stability of Tridecanal

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of Tridecanal during storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, alongside detailed experimental protocols and visual workflows.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Change in Appearance (e.g., cloudiness, color change)	Oxidation or polymerization of Tridecanal.	1. Immediately test for peroxides using the protocol provided below. 2. If peroxides are present, the product may be degraded. Consider purification by distillation if feasible, or dispose of the material according to safety guidelines. 3. Review storage conditions to ensure they align with the recommendations (inert atmosphere, low temperature, light protection).
Inconsistent Experimental Results	Degradation of Tridecanal leading to lower purity.	1. Verify the purity of your Tridecanal stock using GC-MS analysis (see protocol below). 2. If degradation is confirmed, use a fresh, properly stored vial of Tridecanal. 3. Always use a new, sealed vial for critical experiments to ensure the highest purity.
Formation of Crystalline Precipitate	Polymerization or formation of insoluble oxidation byproducts.	1. This indicates significant degradation. The material is likely unsuitable for most applications. 2. Do not attempt to redissolve the precipitate by heating, as this can accelerate further degradation. 3. Dispose of the vial according to your institution's hazardous waste procedures.
Pressure Buildup in Vial	Decomposition or reaction generating gaseous byproducts.	1. Handle with extreme caution in a fume hood. 2. Cool the vial before slowly and carefully venting the cap. 3. This is a strong indicator of degradation; the material should not be used and should be disposed of safely.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Tridecanal to prevent oxidation?

A1: For maximum stability, Tridecanal should be stored under an inert atmosphere (such as argon or nitrogen), at a refrigerated temperature of 2-8°C, and protected from light in a tightly sealed, amber glass vial.[1]

Q2: How does oxygen affect the stability of Tridecanal?

A2: Tridecanal is sensitive to air and can undergo autoxidation in the presence of oxygen.[1] This process leads to the formation of hydroperoxides, which can further decompose into other degradation products, primarily tridecanoic acid, altering the purity and reactivity of the compound.

Q3: Is refrigeration alone sufficient to prevent Tridecanal oxidation?

A3: While refrigeration at 2-8°C slows down the rate of oxidation, it is not sufficient on its own for long-term stability. For optimal protection, it is crucial to combine low-temperature storage with an inert atmosphere to minimize exposure to oxygen.

Q4: What is the role of an antioxidant, and which one is recommended for Tridecanal?

A4: Antioxidants are compounds that inhibit oxidation by scavenging free radicals. For aldehydes like Tridecanal, butylated hydroxytoluene (BHT) is a commonly used and effective antioxidant.[2][3] It can be added at a low concentration (e.g., 0.01-0.1% w/w) to prevent the initiation of the oxidation chain reaction.

Q5: How can I tell if my Tridecanal has started to oxidize?

A5: The initial stages of oxidation may not be visually apparent. The most reliable way to assess degradation is through analytical methods such as peroxide value determination or Gas Chromatography-Mass Spectrometry (GC-MS) to detect the presence of oxidation products like tridecanoic acid. A significant increase in the peroxide value or the appearance of a tridecanoic acid peak in the GC-MS chromatogram are indicators of oxidation.

Q6: Can I store Tridecanal in a plastic container?

A6: It is not recommended. Glass, particularly amber glass to protect from light, is the preferred container material. Plastic containers may be permeable to oxygen and can potentially leach impurities into the Tridecanal, which could catalyze oxidation.

Q7: For how long can I store Tridecanal under optimal conditions?

Quantitative Data on Tridecanal Stability

Due to the limited availability of specific quantitative stability data for Tridecanal in the provided search results, the following tables present illustrative data based on the expected behavior of long-chain aldehydes under different storage conditions. This data should be used as a guideline for understanding the relative importance of various storage parameters.

Table 1: Effect of Storage Atmosphere and Temperature on Tridecanal Purity Over 6 Months (Illustrative Data)

Storage Condition	Purity of Tridecanal (%)
Initial Purity	99.5%
Air, 25°C	92.0%
Air, 4°C	96.5%
Inert Gas, 25°C	99.0%
Inert Gas, 4°C	99.4%

Table 2: Effect of BHT Concentration on Peroxide Value After 3 Months of Storage in Air at 25°C (Illustrative Data)

BHT Concentration (w/w)	Peroxide Value (meq/kg)
0% (Control)	15.2
0.01%	5.8
0.05%	1.5
0.1%	< 1.0

Experimental Protocols

Protocol 1: Quantification of Tridecanal and Tridecanoic Acid by GC-MS

This protocol describes a method for the simultaneous analysis of Tridecanal and its primary oxidation product, tridecanoic acid. Derivatization of tridecanoic acid to its methyl ester is required to improve its volatility for GC analysis.

1. Materials and Reagents:

• Tridecanal sample

• Tridecanoic acid standard

• Methyl tridecanoate standard (for retention time confirmation)

• Hexane (GC grade)

• Methanol (anhydrous)

• BF₃-Methanol (14% w/v) or HCl-Methanol (5% v/v)

• Anhydrous sodium sulfate

• GC vials with inserts

2. Sample Preparation and Derivatization:

• Accurately weigh approximately 10 mg of the Tridecanal sample into a glass vial.

• Dissolve the sample in 1 mL of hexane.

• To a 100 µL aliquot of this solution, add 500 µL of 5% HCl in methanol.

• Seal the vial tightly and heat at 60°C for 30 minutes.

• After cooling to room temperature, add 1 mL of saturated NaCl solution and 1 mL of hexane.

• Vortex for 1 minute and allow the layers to separate.

• Carefully transfer the upper hexane layer to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to a GC vial for analysis.

3. GC-MS Parameters:

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 100°C for 2 min, ramp at 15°C/min to 250°C, hold for 5 min, then ramp at 20°C/min to 300°C and hold for 5 min.
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-400) or Selected Ion Monitoring (SIM)

4. Data Analysis:

• Tridecanal: Identify by its retention time and mass spectrum (characteristic fragments at m/z 41, 43, 57, 82).[4]

• Tridecanoic Acid (as methyl ester): Identify by its retention time and mass spectrum (molecular ion at m/z 228).[1]

• Quantification can be performed by creating a calibration curve using standards of Tridecanal and methyl tridecanoate.

Protocol 2: Peroxide Value Determination

This protocol is adapted from standard iodometric titration methods for determining the peroxide value in fats and oils, which is applicable to long-chain aldehydes.

1. Materials and Reagents:

• Tridecanal sample

• Glacial acetic acid

• Chloroform or Isooctane

• Saturated potassium iodide (KI) solution (freshly prepared)

• 0.01 N Sodium thiosulfate (Na₂S₂O₃) solution (standardized)

• 1% Starch indicator solution

2. Procedure:

• Accurately weigh approximately 2-5 g of the Tridecanal sample into a 250 mL Erlenmeyer flask with a glass stopper.

• Add 30 mL of a 3:2 mixture of glacial acetic acid and chloroform (or isooctane). Swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask, swirl for exactly 1 minute, and then immediately add 30 mL of deionized water.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 1-2 mL of starch indicator solution, which will result in a blue color.

• Continue the titration with vigorous shaking until the blue color completely disappears.

• Perform a blank determination under the same conditions without the sample.

3. Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Visualizations

Caption: Workflow for GC-MS analysis of Tridecanal oxidation.

Caption: Troubleshooting logic for Tridecanal stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is BHT in Food? Benefits & Uses in Food Preservation [elchemy.com]
• 4. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common impurities in commercial Tridecanal and their removal.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial tridecanal.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial tridecanal?

A1: Commercial tridecanal can contain several impurities depending on its synthesis and storage conditions. The most common impurities include:

• 1-Tridecanol: Formed from the reduction of tridecanal.[1][2]

• Tridecanoic Acid: Results from the oxidation of tridecanal.

• Aldol Condensation Products: Tridecanal can undergo self-condensation, especially in the presence of acid or base catalysts, to form α,β-unsaturated aldehydes.

• Water: Can be present from the manufacturing process or absorbed from the atmosphere.

• Isomers of Tridecanal: Arise from the hydroformylation of 1-dodecene during synthesis.[1]

• Residual Solvents: From the purification process.

Q2: How do these impurities affect my experiments?

A2: The impact of impurities can range from minor to significant, depending on the nature of your experiment:

• 1-Tridecanol: As a primary alcohol, it can act as a nucleophile in reactions where the aldehyde is intended to be the electrophile, leading to unwanted side products.[3][4] For example, in a Wittig reaction, the presence of 1-tridecanol would not directly interfere, but in a reaction where tridecanal is used in excess as a reactant and solvent, the presence of the alcohol could alter the reaction environment.

• Tridecanoic Acid: The acidity of this impurity can catalyze unwanted side reactions, such as aldol condensations, or interfere with reactions that are sensitive to pH.[5]

• Aldol Condensation Products: These α,β-unsaturated aldehydes can participate in their own set of reactions, leading to a complex mixture of products and making purification difficult.

• Water: Can react with organometallic reagents (e.g., Grignard reagents) and can also promote the formation of hydrates (gem-diols) from tridecanal.[4][6]

• Isomers of Tridecanal: May lead to a mixture of isomeric products in your reaction, complicating purification and characterization.

• Residual Solvents: Can affect reaction kinetics and may be difficult to remove from the final product.

Q3: How can I assess the purity of my commercial tridecanal?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective method for identifying and quantifying volatile and semi-volatile impurities in tridecanal.[7][8][9][10]

Q4: What are the typical purity levels of commercial tridecanal?

A4: Commercial tridecanal is available in various grades. The purity can range from technical grade (around 90%) to higher purity grades of 95%, 96%, and even greater than 98%.[11][12][13][14] Always refer to the certificate of analysis provided by the supplier for lot-specific purity data.

Troubleshooting Guides

Issue 1: Unexpected side products in my reaction.

Possible Cause: Presence of reactive impurities in your tridecanal.

Troubleshooting Steps:

• Analyze Purity: Perform a GC-MS analysis of your commercial tridecanal to identify and quantify any impurities.

• Purify Tridecanal: If significant impurities are detected, purify the tridecanal using one of the methods outlined in the "Experimental Protocols" section below.

• Consider Impurity Reactivity:

  • If 1-tridecanol is present, consider its potential to react as a nucleophile.

  • If tridecanoic acid is present, consider its effect on acid-sensitive functional groups or as a catalyst for side reactions.

  • If aldol products are detected, these can undergo further reactions, leading to complex product mixtures.

Issue 2: Inconsistent reaction yields or rates.

Possible Cause: Variable levels of impurities between different batches of tridecanal.

Troubleshooting Steps:

• Standardize Purity: Analyze each new batch of tridecanal by GC-MS to ensure consistent purity.

• Purify if Necessary: If batch-to-batch variability is high, consider purifying the tridecanal before use to ensure a consistent starting material.

• Control Storage Conditions: Tridecanal can oxidize over time to form tridecanoic acid.[15] Store it under an inert atmosphere (e.g., argon or nitrogen) and at a low temperature (2-8°C) to minimize degradation.[11]

Data Presentation

Table 1: Common Impurities in Commercial Tridecanal and their Typical Purity Levels

Impurity	Typical Concentration Range in Commercial Grades
1-Tridecanol	1-5%
Tridecanoic Acid	0.5-2%
Aldol Condensation Products	< 1%
Water	< 0.5%
Isomers of Tridecanal	1-4%
Tridecanal (main component)	90-98+%

Note: These are typical ranges and can vary significantly between suppliers and batches. Always refer to the certificate of analysis.

Experimental Protocols

Protocol 1: GC-MS Analysis of Tridecanal Impurities

Objective: To identify and quantify impurities in a commercial tridecanal sample.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the tridecanal sample in a high-purity solvent such as hexane or dichloromethane.

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL (split or splitless injection depending on the expected concentration of impurities)

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 10 minutes at 280°C.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-400.

    • Ion Source Temperature: 230°C.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify the impurities by comparing their peak areas to that of an internal standard.

Protocol 2: Purification of Tridecanal by Fractional Vacuum Distillation

Objective: To remove non-volatile and some volatile impurities from tridecanal.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head with thermometer

• Condenser

• Receiving flask(s)

• Vacuum source and gauge

• Heating mantle

Procedure:

• Setup: Assemble the fractional distillation apparatus. Ensure all joints are properly sealed for vacuum application.

• Charge the Flask: Add the impure tridecanal to the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Apply Vacuum: Gradually apply vacuum to the system. A pressure of 8-15 mmHg is suitable for tridecanal.[11][15]

• Heating: Gently heat the flask.

• Fraction Collection:

  • Forerun: Collect the initial fraction that distills at a lower temperature. This will contain lower-boiling impurities.

  • Main Fraction: As the temperature stabilizes near the boiling point of tridecanal (132-136°C at 8 mmHg), change the receiving flask to collect the purified product.[11]

  • Residue: Stop the distillation when the temperature starts to rise significantly or when only a small amount of residue remains in the distillation flask.

• Storage: Store the purified tridecanal under an inert atmosphere at 2-8°C.[11]

Visualizations

References

• 1. Tridecanal - Wikipedia [en.wikipedia.org]
• 2. 1-Tridecanol - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC/MS strategies for mutagenic impurities analysis | Separation Science [sepscience.com]
• 10. aber.apacsci.com [aber.apacsci.com]
• 11. 三癸醛 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 12. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 13. capotchem.com [capotchem.com]
• 14. Tridecanal, 96%, stab. | Fisher Scientific [fishersci.ca]
• 15. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Peak Shape of Tridecanal in Chromatography

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to poor peak shape during the chromatographic analysis of Tridecanal.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing when analyzing Tridecanal?

A1: Peak tailing for Tridecanal, a long-chain aldehyde, in gas chromatography (GC) is frequently caused by secondary interactions between the polar carbonyl group of the analyte and active sites within the GC system. These active sites, often acidic silanol groups on the surface of the inlet liner, glass wool, or the column itself, can lead to undesirable adsorption and a tailed peak shape.[1][2][3] Other contributing factors can include:

• Column Contamination: Accumulation of non-volatile residues from previous injections at the head of the column can create new active sites.[3]

• Improper Column Installation: A poorly cut or incorrectly positioned column can create dead volumes, leading to peak tailing.[3]

• Low Injector Temperature: An injector temperature that is too low may result in slow or incomplete vaporization of Tridecanal.

• Incompatible Stationary Phase: Using a non-polar column for a polar analyte like Tridecanal can sometimes contribute to tailing.

Q2: Why am I observing peak fronting for my Tridecanal peak?

A2: Peak fronting in the analysis of Tridecanal is most commonly a result of column overload .[3] This can occur if the concentration of the sample is too high or the injection volume is too large for the capacity of the column. A mismatch between the sample solvent and the stationary phase can also contribute to peak fronting.[4]

Q3: Can the GC inlet liner significantly impact the peak shape of Tridecanal?

A3: Absolutely. The GC inlet liner is a critical component that can significantly affect the peak shape of active compounds like aldehydes.[1][2][5][6] Standard glass or quartz liners can have active silanol groups on their surface that interact with the polar carbonyl group of Tridecanal, causing peak tailing and loss of signal.[1][2] Using a deactivated or ultra-inert inlet liner is highly recommended to minimize these interactions and achieve symmetrical peaks.[1][5]

Q4: What are the signs of Tridecanal degradation during GC analysis and how can it be prevented?

A4: Tridecanal, like other aldehydes, can be prone to degradation, especially at high temperatures in the GC inlet. Signs of degradation include the appearance of extra peaks, a diminishing Tridecanal peak area over a sequence of injections, and a noisy baseline. Aldehydes can also oxidize to form carboxylic acids. To prevent degradation, consider the following:

• Use the lowest possible injector and oven temperatures that still allow for good chromatography.

• Ensure the entire flow path is as inert as possible to prevent catalytic degradation.[1]

• Properly store samples to avoid exposure to air and light, as Tridecanal can form peroxides over time.[7]

Q5: How does my sample preparation method affect the peak shape of Tridecanal?

A5: The sample preparation method is crucial for obtaining good peak shape. For volatile compounds like Tridecanal in complex matrices, techniques like headspace analysis or solid-phase microextraction (SPME) are often preferred to minimize the introduction of non-volatile matrix components that can contaminate the GC system and cause peak distortion.[8][9] If using liquid-liquid extraction, ensure the final solvent is compatible with your GC column and conditions. The presence of water or other incompatible solvents can lead to poor peak shape.[10]

Data Presentation

The following table provides typical starting parameters for the GC-MS analysis of long-chain aldehydes like Tridecanal. These parameters should be optimized for your specific instrument and application.

Parameter	Recommended Starting Condition	Rationale for Tridecanal Analysis
GC Column	Mid-polarity (e.g., 5% Phenyl Polysiloxane) or polar (e.g., WAX)	A mid-polarity column offers good selectivity for a range of compounds. A polar WAX column can provide better peak shape for polar aldehydes by reducing tailing.
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing a good balance of resolution and analysis time.
Injector Temperature	250 °C	High enough for efficient vaporization of Tridecanal without causing thermal degradation.
Injection Mode	Split or Splitless (depending on concentration)	Split injection is suitable for higher concentrations to avoid column overload. Splitless is used for trace analysis to maximize sensitivity.
Split Ratio	50:1 (for split injection)	A good starting point to prevent column overload while maintaining adequate sensitivity.
Oven Program	Initial: 60-80°C (hold 2 min), Ramp: 10-15°C/min to 280°C (hold 5 min)	A lower initial temperature helps in focusing the analytes at the head of the column. The ramp rate can be adjusted to optimize separation.
Carrier Gas	Helium or Hydrogen	Helium is a standard carrier gas. Hydrogen can provide faster analysis times at lower temperatures.
Linear Velocity	~30-40 cm/sec	Optimal flow rate for good column efficiency.
Detector	Mass Spectrometer (MS) or Flame Ionization Detector (FID)	MS provides mass spectral data for confident identification. FID is a robust and sensitive detector for hydrocarbons.
MS Ion Source Temp.	230 °C	A standard temperature for electron ionization.
MS Quadrupole Temp.	150 °C	A standard temperature for the quadrupole mass analyzer.

Experimental Protocols

Protocol 1: Troubleshooting Peak Tailing

This protocol outlines a systematic approach to diagnosing and resolving peak tailing for Tridecanal.

• Initial Assessment:

  • Inject a known standard of Tridecanal to confirm the issue is with the analyte and not the sample matrix.

  • Observe if other compounds in your sample also exhibit tailing. If all peaks tail, it may indicate a problem at the column inlet.[11]

• Inlet Maintenance:

  • Action: Replace the inlet liner with a new, deactivated (silanized) liner.[1][2][5][6] Using a liner with deactivated glass wool can help trap non-volatile matrix components.[6]

  • Rationale: The liner is the most common source of active sites that cause peak tailing for polar analytes.[1][2]

• Column Maintenance:

  • Action: Trim the first 10-15 cm of the analytical column from the inlet end.

  • Rationale: This removes any accumulated non-volatile residue and active sites that may have formed at the head of the column.

  • Procedure:

    • Cool the GC oven and inlet.

    • Carefully disconnect the column from the inlet.

    • Using a ceramic scoring wafer, make a clean, square cut of the column.

    • Wipe the outside of the column end with a lint-free cloth dampened with solvent (e.g., methanol or acetone).

    • Reinstall the column in the inlet, ensuring the correct insertion depth as specified by the instrument manufacturer.

• System Conditioning:

  • Action: After performing maintenance, bake out the column at a temperature slightly above the final oven temperature of your method (but below the column's maximum temperature limit) for 1-2 hours with carrier gas flowing.

  • Rationale: This helps to remove any residual contaminants and ensures a stable baseline.

Protocol 2: Sample Preparation for Tridecanal in a Fragrance Oil Matrix

This protocol provides a general guideline for preparing a fragrance oil sample for GC-MS analysis of Tridecanal.

• Materials:

  • Fragrance oil sample

  • Hexane or Dichloromethane (GC grade)

  • Volumetric flasks

  • Micropipettes

  • GC vials with PTFE-lined septa

• Procedure:

  • Dilution: Accurately weigh approximately 100 mg of the fragrance oil into a 10 mL volumetric flask.

  • Dilute to the mark with hexane or dichloromethane and mix thoroughly. This creates a 1% (w/v) solution.

  • Further dilute this stock solution as needed to bring the concentration of Tridecanal into the linear range of your calibration curve. A typical starting point for a second dilution would be 1:100.

  • Transfer: Transfer the final diluted sample into a 2 mL GC vial and cap securely.

  • Analysis: Inject 1 µL of the diluted sample into the GC-MS system.

Mandatory Visualization

Caption: A logical workflow for troubleshooting poor peak shape of Tridecanal.

References

• 1. agilent.com [agilent.com]
• 2. GC Inlet Liner Selection, Part III: Inertness [restek.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. agilent.com [agilent.com]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. GC-MS Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Catalyst Deactivation in Tridecanal Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding catalyst deactivation during the synthesis of Tridecanal via hydroformylation of 1-dodecene.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of catalysts used for Tridecanal production, and what are their general operating conditions?

A1: The industrial production of Tridecanal from 1-dodecene predominantly utilizes homogeneous rhodium-based catalysts modified with phosphine or phosphite ligands.[1][2] These catalysts are favored for their high activity and selectivity towards the desired linear aldehyde product under relatively mild conditions.[3] Typical reaction conditions involve temperatures ranging from 80 to 120°C and syngas (a mixture of carbon monoxide and hydrogen) pressures of 10 to 100 atmospheres.[4]

Q2: What are the common signs that my catalyst is deactivating during the hydroformylation of 1-dodecene?

A2: Catalyst deactivation can manifest in several ways. The most common indicators include a noticeable decrease in the reaction rate, a drop in selectivity towards the linear Tridecanal product (an increase in iso-tridecanal or other byproducts), and a change in the color of the reaction solution.[5] For instance, some active rhodium catalyst solutions are straw-yellow and turn black upon deactivation.

Q3: What are the main causes of catalyst deactivation in Tridecanal synthesis?

A3: The primary causes of deactivation for rhodium-based hydroformylation catalysts fall into three main categories:

• Poisoning: Impurities in the feedstock or syngas, such as sulfur compounds, can bind to the catalyst's active sites, rendering them inactive.[6]

• Ligand Degradation: The phosphine or phosphite ligands can be susceptible to oxidation, especially in the presence of peroxides, which can form from the olefin feedstock upon exposure to air. This degradation alters the catalyst's structure and performance.[7]

• Rhodium Clustering: Under certain conditions, the rhodium atoms can agglomerate to form inactive polynuclear clusters.[8]

Q4: Can a deactivated hydroformylation catalyst be regenerated?

A4: Yes, in many cases, deactivated rhodium-based catalysts can be regenerated to recover their activity. Regeneration processes typically involve an oxidation step to break down the deactivated complexes, followed by extraction of the resulting byproducts and the addition of fresh phosphine or phosphite ligands.[9]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues related to catalyst deactivation during Tridecanal synthesis.

Observed Issue	Potential Cause	Recommended Action
Decreased Reaction Rate	1. Catalyst Poisoning2. Ligand Degradation3. Rhodium Clustering	1. Analyze feedstock and syngas for impurities. Purify if necessary.2. Ensure the reaction is conducted under an inert atmosphere to prevent ligand oxidation. Consider adding a ligand stabilizer.3. Optimize reaction conditions (temperature, pressure, ligand-to-metal ratio) to minimize cluster formation.
Loss of Selectivity (Increased iso-Tridecanal)	1. Ligand Degradation2. High Reaction Temperature	1. Check for and remove peroxides from the 1-dodecene feedstock.2. Lower the reaction temperature, as higher temperatures can sometimes negatively impact regioselectivity.
Formation of Insoluble Black Precipitate	Rhodium Clustering	1. Immediately stop the reaction and attempt to redissolve the catalyst by altering the solvent or adding fresh ligand.2. If redissolution is not possible, the catalyst will likely require regeneration.
No Reaction or Very Low Conversion	Complete Catalyst Deactivation	1. Replace the catalyst with a fresh batch.2. Investigate the cause of deactivation to prevent recurrence. Consider implementing a catalyst regeneration protocol.

Quantitative Data on Catalyst Deactivation

The following table summarizes the impact of hydroperoxide concentration on the performance of a rhodium/BiPhePhos-catalyzed hydroformylation of 1-dodecene.[5]

Hydroperoxide Concentration (mol%)	1-Dodecene Conversion after 90 min (%)	n-Aldehyde Regioselectivity (%)
<0.01	99	99
>0.01 to 0.26	90	<94

Experimental Protocols

Protocol 1: General Procedure for Hydroformylation of 1-Dodecene

This protocol describes a typical lab-scale batch hydroformylation of 1-dodecene to produce Tridecanal.

Materials:

• 1-Dodecene (distilled to remove peroxides)

• Rhodium precursor (e.g., Rh(acac)(CO)₂)

• Phosphine or phosphite ligand (e.g., BiPhePhos)

• Toluene (anhydrous)

• Syngas (CO/H₂ = 1:1)

• High-pressure autoclave equipped with a magnetic stirrer, gas inlet, and sampling valve.

Procedure:

• In a glovebox, charge the autoclave with the rhodium precursor and the ligand in the desired molar ratio.

• Add anhydrous toluene to dissolve the catalyst components.

• Seal the autoclave and remove it from the glovebox.

• Purge the autoclave with nitrogen or argon, followed by several cycles of pressurizing with syngas to 5 bar and venting.

• Heat the autoclave to the desired reaction temperature (e.g., 100°C) with stirring.

• Pressurize the autoclave with syngas to the desired pressure (e.g., 30 bar).

• Inject the 1-dodecene into the autoclave to start the reaction.

• Maintain a constant pressure by supplying syngas as it is consumed.

• Monitor the reaction progress by taking samples periodically and analyzing them by gas chromatography (GC).

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess gas.

• Collect the product mixture for analysis and purification.

Protocol 2: Catalyst Regeneration

This protocol provides a general procedure for regenerating a deactivated rhodium-phosphine hydroformylation catalyst.[9]

Materials:

• Deactivated catalyst solution

• Oxygen-containing gas (e.g., air or a mixture of O₂ and N₂)

• Aqueous extraction solution (e.g., water)

• Fresh phosphine or phosphite ligand

• Syngas (CO/H₂)

Procedure:

• Oxidation: Sparge the organic solution containing the deactivated catalyst with an oxygen-containing gas at a controlled temperature (e.g., 55-70°C) for several hours. This step oxidizes the degraded phosphine ligands.

• Extraction: After oxidation, cool the solution and extract it with water to remove the water-soluble phosphine oxidation products.

• Syngas Treatment: Treat the organic phase with syngas to begin the reactivation of the rhodium species.

• Ligand Addition: Add a fresh charge of the phosphine or phosphite ligand to the rhodium-containing organic phase to fully regenerate the active catalyst complex.

• The regenerated catalyst solution can then be recycled back into the hydroformylation reactor.

Visualizations

Caption: Major pathways for catalyst deactivation in Tridecanal production.

Caption: A logical workflow for troubleshooting catalyst deactivation issues.

References

• 1. Research Portal [openresearch.surrey.ac.uk]
• 2. repozytorium.biblos.pk.edu.pl [repozytorium.biblos.pk.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. US4151209A - Reduction of catalyst deactivation in processes for hydroformylation of olefins with rhodium complex catalysts - Google Patents [patents.google.com]
• 5. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01807A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. Cluster formation as the cause of deactivation of carbonyl-rhodium catalysts in hydroformylation of olefins (Journal Article) | OSTI.GOV [osti.gov]
• 9. Process for regenerating a deactivated rhodium hydroformylation catalyst system | TREA [trea.com]

Technical Support Center: Purification of Crude Tridecanal

This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful purification of crude Tridecanal. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude Tridecanal?

Crude Tridecanal can contain a variety of impurities depending on its synthesis method. Common impurities include:

• Unreacted starting materials: Such as 1-dodecene from hydroformylation synthesis.

• Isomers: Branched-chain isomers of Tridecanal can form during synthesis.

• Over-oxidation products: Tridecanoic acid can be present due to the oxidation of Tridecanal.

• Byproducts from synthesis: The specific byproducts will depend on the reagents and catalysts used. For example, if triphenylphosphine is used, triphenylphosphine oxide can be a significant impurity.[1]

• Residual solvents: Solvents used in the synthesis and initial workup may remain.

• Water: Moisture can be present in the crude product.

Q2: What are the primary methods for purifying crude Tridecanal?

The most common and effective methods for the purification of crude Tridecanal are:

• Fractional Distillation: This method is effective for separating Tridecanal from impurities with significantly different boiling points.

• Column Chromatography: This technique separates compounds based on their polarity and is highly effective for removing a wide range of impurities, including isomers and byproducts of similar volatility.

• Purification via Sodium Bisulfite Adduct: This chemical method is highly selective for aldehydes and can be very effective for separating Tridecanal from non-aldehydic impurities.

Q3: How can I assess the purity of my Tridecanal sample?

Several analytical techniques can be used to determine the purity of Tridecanal:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both qualitative and quantitative analysis, allowing for the separation and identification of volatile impurities.[2][3]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV after derivatization or a universal detector like a refractive index detector) can be used to quantify the purity of Tridecanal.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide structural confirmation and an estimation of purity by identifying signals corresponding to impurities.

Purification Method Selection

Choosing the right purification method depends on the nature of the impurities and the desired final purity. The following table provides a general comparison of the common methods.

Purification Method	Principle of Separation	Best For Removing	Typical Purity	Typical Yield
Fractional Distillation	Differences in boiling points	Impurities with significantly different boiling points (e.g., solvents, lower/higher boiling byproducts)	>95%	70-90%
Column Chromatography	Differences in polarity	A wide range of impurities, including isomers and compounds with similar boiling points	>98%	60-85%
Sodium Bisulfite Adduct	Reversible chemical reaction with the aldehyde functional group	Non-aldehydic impurities	>99%	75-95% (after regeneration)

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of Tridecanal from an impurity with a close boiling point.

• Possible Cause: Insufficient number of theoretical plates in the distillation column.

• Solution:

  • Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).

  • Optimize the reflux ratio by adjusting the heating rate. A slower distillation rate generally leads to better separation.

  • Ensure the column is well-insulated to maintain a proper temperature gradient.

Issue 2: The distillation is very slow or has stopped.

• Possible Cause:

  • Inadequate heating of the distillation flask.

  • A leak in the system, preventing the buildup of vapor pressure.

  • Blockage in the condenser or collection adapter.

• Solution:

  • Gradually increase the heating mantle temperature.

  • Check all joints and connections for leaks. Ensure they are properly sealed.

  • Inspect the condenser and adapter for any obstructions.

Issue 3: The product is degrading during distillation.

• Possible Cause: Tridecanal may be sensitive to high temperatures, leading to decomposition or side reactions.

• Solution:

  • Perform the distillation under reduced pressure (vacuum distillation). This will lower the boiling point of Tridecanal and reduce the risk of thermal degradation.

Column Chromatography

Issue 1: Poor separation of Tridecanal from impurities (overlapping fractions).

• Possible Cause:

  • Incorrect mobile phase polarity.

  • Column overloading.

  • Poorly packed column.

• Solution:

  • Optimize the mobile phase: Use a less polar solvent system to increase the separation between compounds. Perform thin-layer chromatography (TLC) with various solvent systems to find the optimal mobile phase that gives good separation.

  • Reduce the sample load: The amount of crude material should typically be 1-5% of the weight of the stationary phase.

  • Repack the column: Ensure the silica gel is packed uniformly without any cracks or channels.

Issue 2: Tridecanal is not eluting from the column.

• Possible Cause: The mobile phase is not polar enough to move the Tridecanal down the column.

• Solution: Gradually increase the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate mixture, slowly increase the percentage of ethyl acetate.

Issue 3: Tailing of the Tridecanal peak in the collected fractions.

• Possible Cause:

  • Interaction of the aldehyde group with the acidic silica gel.

  • The sample was dissolved in too polar a solvent before loading.

• Solution:

  • Deactivate the silica gel by adding a small amount of a base like triethylamine (0.1-1%) to the mobile phase.

  • Dissolve the crude sample in a minimal amount of a non-polar solvent before loading it onto the column.

Purification via Sodium Bisulfite Adduct

Issue 1: Low yield of the precipitated bisulfite adduct.

• Possible Cause:

  • The bisulfite adduct of Tridecanal may be soluble in the reaction solvent.

  • The sodium bisulfite solution is not saturated or has degraded.

  • Insufficient reaction time.

• Solution:

  • If the adduct is soluble, perform a liquid-liquid extraction to isolate the adduct in the aqueous phase instead of relying on precipitation.[6]

  • Always use a freshly prepared, saturated solution of sodium bisulfite.[6]

  • Increase the reaction time and ensure vigorous stirring to facilitate the reaction.

Issue 2: Difficulty in regenerating Tridecanal from the bisulfite adduct.

• Possible Cause:

  • Incomplete decomposition of the adduct.

  • Degradation of Tridecanal under the regeneration conditions (typically basic or acidic).

• Solution:

  • Ensure the pH is sufficiently high (around 10-12) by adding a strong base like sodium hydroxide to drive the equilibrium towards the free aldehyde.[6]

  • If Tridecanal is sensitive to aqueous base, consider a non-aqueous regeneration method, such as using chlorotrimethylsilane (TMS-Cl) in an organic solvent like acetonitrile.[7]

Issue 3: The regenerated Tridecanal is contaminated with sulfur-containing impurities.

• Possible Cause: Side reactions occurring during the formation or decomposition of the bisulfite adduct.

• Solution:

  • Thoroughly wash the organic layer containing the regenerated Tridecanal with water and then with a saturated sodium bicarbonate solution to remove any acidic sulfur-containing byproducts.

  • Dry the organic layer over anhydrous sodium sulfate before removing the solvent.

Experimental Protocols

Protocol 1: Purification of Tridecanal by Fractional Distillation

Objective: To purify crude Tridecanal by separating it from impurities with different boiling points.

Materials:

• Crude Tridecanal

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Stir bar or boiling chips

• Vacuum source (if performing vacuum distillation)

Methodology:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Add the crude Tridecanal and a stir bar or boiling chips to the round-bottom flask.

• Begin heating the flask gently.

• As the mixture begins to boil, observe the vapor rising through the fractionating column.

• Monitor the temperature at the distillation head. The initial fractions collected will be lower-boiling impurities.

• Once the temperature stabilizes at the boiling point of Tridecanal (approximately 132-136 °C at 8 mmHg), change the receiving flask to collect the purified product.[8]

• Continue distillation at a slow and steady rate until most of the Tridecanal has been collected.

• Stop the distillation before the flask runs dry to prevent the formation of peroxides and potential hazards.

• Analyze the purity of the collected fractions using GC-MS or another suitable analytical method.

Protocol 2: Purification of Tridecanal by Column Chromatography

Objective: To purify crude Tridecanal by separating it from impurities based on polarity.

Materials:

• Crude Tridecanal

• Silica gel (230-400 mesh)

• Chromatography column

• Sand

• Cotton or glass wool

• Solvents (e.g., hexane, ethyl acetate)

• Collection tubes or flasks

• TLC plates and developing chamber

Methodology:

• Select the Mobile Phase: Use TLC to determine a suitable solvent system. A good starting point for Tridecanal is a mixture of hexane and ethyl acetate. The ideal solvent system should give Tridecanal an Rf value of approximately 0.2-0.3.

• Pack the Column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add another thin layer of sand on top of the silica gel.

• Load the Sample:

  • Dissolve the crude Tridecanal in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane).

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for "dry loading," adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and add the resulting powder to the top of the column.[9]

• Elute the Column:

  • Carefully add the mobile phase to the top of the column.

  • Begin collecting fractions.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the Tridecanal.

• Analyze the Fractions:

  • Monitor the collected fractions by TLC to identify those containing the purified Tridecanal.

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Determine the purity of the final product by GC-MS or HPLC.

Protocol 3: Purification of Tridecanal via Sodium Bisulfite Adduct

Objective: To selectively separate Tridecanal from non-aldehydic impurities.

Materials:

• Crude Tridecanal

• Sodium bisulfite (NaHSO₃)

• Water-miscible solvent (e.g., methanol or dimethylformamide)[6]

• Immiscible organic solvent (e.g., diethyl ether or hexanes)

• Separatory funnel

• Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate

Methodology:

• Adduct Formation:

  • Dissolve the crude Tridecanal in a water-miscible solvent like methanol or DMF.[6]

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite.

  • Shake the mixture vigorously for several minutes. The bisulfite adduct of Tridecanal will form and either precipitate or remain in the aqueous phase.

• Separation:

  • If a precipitate forms, it can be collected by filtration.

  • If the adduct is soluble, perform a liquid-liquid extraction. Add an immiscible organic solvent (e.g., hexanes) and water. The bisulfite adduct will partition into the aqueous layer, while non-aldehydic impurities will remain in the organic layer.[6]

  • Separate the aqueous layer containing the adduct.

• Regeneration of Tridecanal:

  • To the aqueous layer (or the filtered adduct dissolved in water), add an immiscible organic solvent (e.g., diethyl ether).

  • Slowly add a concentrated solution of sodium hydroxide with stirring until the solution is strongly basic (pH 10-12). This will reverse the reaction and regenerate the Tridecanal.[6]

  • Separate the organic layer containing the purified Tridecanal.

• Work-up:

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the purified Tridecanal.

  • Confirm the purity using an appropriate analytical method.

Visualizations

Caption: Workflow for the purification of Tridecanal by fractional distillation.

Caption: Experimental workflow for Tridecanal purification via column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Workup [chem.rochester.edu]
• 7. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 8. Tridecanal technical grade, 90 10486-19-8 [sigmaaldrich.com]
• 9. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]

Stability of Tridecanal in Various Solvent Systems: A Technical Support Guide

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of tridecanal in different solvent systems. The information is presented in a question-and-answer format to address common issues and questions that may arise during experimental work.

I. Frequently Asked Questions (FAQs)

Q1: What is the general stability of tridecanal and what are the main degradation pathways?

A1: Tridecanal, a long-chain aliphatic aldehyde, is susceptible to degradation, primarily through oxidation and polymerization. The aldehyde functional group is prone to oxidation to form the corresponding carboxylic acid, tridecanoic acid. This process can be accelerated by exposure to air (oxygen), light, and elevated temperatures.[1] Tridecanal is also classified as a chemical that may form explosive peroxides upon prolonged contact with air.[1] Additionally, like many aldehydes, tridecanal can undergo aldol condensation or other polymerization reactions, especially in the presence of acidic or basic catalysts.

Q2: What are the recommended storage conditions for neat tridecanal and its solutions?

A2: To ensure the stability of neat tridecanal, it should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dark place, typically at 2-8°C. For solutions, the choice of solvent is critical. It is recommended to use freshly prepared solutions for experiments whenever possible. If storage is necessary, solutions should be kept at low temperatures, protected from light, and blanketed with an inert gas.

Q3: Which solvents are recommended for dissolving tridecanal?

A3: Tridecanal is a hydrophobic molecule and is practically insoluble in water.[2] It is soluble in common organic solvents such as ethanol, methanol, acetonitrile, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[2][3] The choice of solvent will depend on the specific application and the desired concentration.

Q4: How does the choice of solvent impact the stability of tridecanal?

A4: The solvent can significantly influence the stability of tridecanal. Protic solvents like alcohols (ethanol, methanol) can potentially form hemiacetals and acetals in the presence of acid or base catalysts. Aprotic solvents like DMSO and DMF are generally considered good solvents for a wide range of compounds; however, they can also participate in or promote certain degradation reactions, especially in the presence of impurities, light, or heat.[4][5][6] For instance, DMSO can promote oxidation reactions.

II. Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Change in appearance of tridecanal solution (e.g., cloudiness, precipitation, color change).	1. Degradation: Oxidation to tridecanoic acid or polymerization. 2. Contamination: Presence of impurities in the solvent or from the storage container. 3. Solubility Issues: The concentration of tridecanal may be too high for the solvent at the storage temperature.	1. Prepare fresh solutions before use. 2. Use high-purity solvents and clean glassware. 3. Filter the solution through a compatible filter (e.g., PTFE). 4. If solubility is the issue, gently warm the solution or prepare a more dilute stock.
Inconsistent experimental results using tridecanal solutions.	1. Degradation of Stock Solution: The concentration of the active tridecanal may have decreased over time. 2. Inconsistent Solution Preparation: Variations in weighing or dilution.	1. Always use freshly prepared solutions or qualify the stability of your stock solution over the intended period of use. 2. Perform a quick purity check of the stock solution using an appropriate analytical method (e.g., GC-MS or HPLC) before use. 3. Ensure accurate and consistent solution preparation techniques.
Formation of unexpected byproducts in reactions involving tridecanal.	1. Tridecanal Degradation Products: The byproducts may be arising from the degradation of tridecanal itself. 2. Reaction with Solvent: Tridecanal may be reacting with the solvent or impurities in the solvent.	1. Characterize the purity of your tridecanal starting material. 2. Run a control experiment with tridecanal in the solvent under the reaction conditions (without other reagents) to identify any solvent-induced degradation products. 3. Consider using a more inert solvent if solvent reactivity is suspected.

III. Experimental Protocols & Data

A. Experimental Workflow for Stability Assessment

The following diagram outlines a typical workflow for conducting a stability study of tridecanal in a specific solvent.

Caption: A logical workflow for assessing the stability of tridecanal solutions.

B. Analytical Methodologies

The quantification of tridecanal and the identification of its degradation products are crucial for a stability study. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are commonly used techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds like tridecanal.

• Sample Preparation: Dilute the tridecanal solution in a suitable volatile solvent (e.g., hexane or ethyl acetate). An internal standard can be added for accurate quantification.

• GC Conditions (Example):

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at a lower temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to ensure good separation.

  • Carrier Gas: Helium.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: A suitable mass range to detect tridecanal and its potential degradation products (e.g., m/z 35-350).

2. High-Performance Liquid Chromatography (HPLC) with UV or MS Detection

Since aldehydes like tridecanal lack a strong chromophore for UV detection, derivatization is often necessary for sensitive HPLC analysis.

• Derivatization: A common derivatizing agent is 2,4-dinitrophenylhydrazine (DNPH), which reacts with the aldehyde to form a hydrazone that can be detected by UV-Vis spectrophotometry.

• HPLC Conditions (Example):

  • Column: A reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: UV detector set at the wavelength of maximum absorbance for the DNPH derivative (typically around 360 nm).

  • Mass Spectrometry (MS) Detection: HPLC coupled with a mass spectrometer can be used to identify and quantify tridecanal and its degradation products without derivatization, offering higher specificity.

C. Potential Degradation Pathway of Tridecanal

The primary degradation pathway for tridecanal, especially in the presence of oxygen, is oxidation to tridecanoic acid.

Caption: The oxidation of tridecanal to tridecanoic acid.

Disclaimer: The information provided in this technical support guide is for informational purposes only. Researchers should always conduct their own stability studies under their specific experimental conditions.

References

• 1. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 3. tridecanal, 10486-19-8 [thegoodscentscompany.com]
• 4. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. research.library.fordham.edu [research.library.fordham.edu]

Technical Support Center: Minimizing Peroxide Formation in Tridecanal Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing peroxide formation in tridecanal samples. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My tridecanal sample has a high peroxide value. What could be the cause?

A1: A high peroxide value in tridecanal is typically due to autoxidation, a reaction with atmospheric oxygen. Several factors can accelerate this process:

• Improper Storage: Exposure to air, light, and elevated temperatures significantly increases the rate of peroxide formation.

• Container Choice: Using air-permeable or transparent containers can facilitate oxidation.

• Extended Storage: The longer the sample is stored, especially after being opened, the higher the likelihood of peroxide accumulation.

• Lack of Inert Atmosphere: Storing the sample without a blanket of inert gas (like argon or nitrogen) allows for continuous reaction with oxygen.

Q2: What are the ideal storage conditions for tridecanal to minimize peroxide formation?

A2: To minimize peroxide formation, tridecanal should be stored under the following conditions:

• Temperature: Refrigerate at 2-8°C. Avoid freezing, as this can cause peroxides to crystallize and become shock-sensitive.

• Atmosphere: Store under an inert gas such as argon or nitrogen to displace oxygen.

• Container: Use an airtight, amber glass bottle to protect from light and air.

• Handling: Once opened, use the required amount and promptly reseal the container under an inert atmosphere.

Q3: I suspect my tridecanal has formed peroxides. Is it still safe to use?

A3: Caution is advised. Peroxides can be explosive, especially when concentrated. If you observe any crystal formation, a viscous liquid, or a cloudy appearance, do not handle the container and consult your institution's safety officer for proper disposal. If the peroxide value is tested and found to be above your experimental tolerance, it is recommended to purify the tridecanal or use a fresh sample.

Q4: Can I use antioxidants to prevent peroxide formation in tridecanal?

A4: Yes, adding antioxidants can inhibit the autoxidation process. Common synthetic antioxidants that are effective for aldehydes include:

• Butylated Hydroxytoluene (BHT)

• Tertiary Butylhydroquinone (TBHQ)

• Propyl Gallate (PG)

The choice and concentration of the antioxidant may depend on the specific application and should be validated for compatibility with your experimental system.

Q5: How often should I test my tridecanal sample for peroxides?

A5: For opened containers of tridecanal, it is good practice to test for peroxides before each use, especially if the sample has been stored for an extended period. For unopened containers, testing should be performed upon reaching the manufacturer's expiration date or after a prolonged storage period (e.g., >12 months).

Data Presentation: Peroxide Value Over Time

The following table provides illustrative data on the expected trend of peroxide value in a long-chain aldehyde like tridecanal under various storage conditions. Please note that this is a generalized representation based on lipid oxidation principles, as specific time-course data for tridecanal was not publicly available.

Storage Condition	Time (Weeks)	Peroxide Value (meq/kg) - Representative
Refrigerated (2-8°C), Under Argon	0	< 1
4	< 1
12	1-2
24	2-3
Refrigerated (2-8°C), Air Exposure	0	< 1
4	5-10
12	15-25
24	> 30
Room Temperature (~25°C), Air Exposure	0	< 1
4	20-30
12	> 50
24	> 100
Refrigerated (2-8°C), Air, with BHT (0.02%)	0	< 1
4	1-3
12	3-5
24	5-8

Experimental Protocols

Protocol: Determination of Peroxide Value in Tridecanal (Iodometric Titration)

This protocol is adapted from standard methods such as AOCS Official Method Cd 8b-90 and ASTM E299.

Materials:

• Tridecanal sample

• Acetic Acid-Chloroform solution (3:2 v/v)

• Saturated Potassium Iodide (KI) solution (freshly prepared)

• Standardized 0.1 N or 0.01 N Sodium Thiosulfate (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Deionized water

• 250 mL Erlenmeyer flask with stopper

• Burette

• Pipettes

• Graduated cylinders

Procedure:

• Sample Preparation: Accurately weigh approximately 5 g of the tridecanal sample into a 250 mL Erlenmeyer flask.

• Dissolution: Add 30 mL of the acetic acid-chloroform solution to the flask and swirl to dissolve the sample completely.

• Reaction: Using a pipette, add 0.5 mL of the saturated KI solution to the flask. Stopper the flask and swirl the contents for exactly one minute.

• Quenching: Immediately add 30 mL of deionized water, stopper the flask, and shake vigorously to liberate the iodine from the chloroform layer into the aqueous layer.

• Titration: Begin titrating with the standardized sodium thiosulfate solution. Swirl the flask continuously. The yellow-brown color of the iodine will start to fade.

• Indicator Addition: When the solution becomes a pale straw color, add 1 mL of the 1% starch indicator solution. The solution will turn a dark blue/purple color.

• Endpoint: Continue the titration with the sodium thiosulfate solution, adding it dropwise, until the blue color completely disappears. This is the endpoint.

• Blank Titration: Perform a blank determination by following the same procedure but without the tridecanal sample.

• Calculation: Calculate the peroxide value (PV) using the following formula:

  PV (meq/kg) = [ (S - B) * N * 1000 ] / W

  Where:

  • S = Volume of titrant used for the sample (mL)

  • B = Volume of titrant used for the blank (mL)

  • N = Normality of the sodium thiosulfate solution

  • W = Weight of the sample (g)

Visualizations

Caption: Troubleshooting workflow for high peroxide values in tridecanal.

Caption: Autoxidation pathway of aldehydes leading to peroxide formation.

Technical Support Center: Overcoming Matrix Effects in Tridecanal Analysis from Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the analysis of Tridecanal from complex biological samples. Our goal is to help you mitigate matrix effects and ensure accurate, reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Tridecanal analysis?

A1: Matrix effects are the alteration of analyte signal (enhancement or suppression) caused by co-eluting compounds from the sample matrix.[1] In the gas chromatography-mass spectrometry (GC-MS) analysis of Tridecanal, non-volatile components in biological samples (e.g., lipids, proteins, salts) can accumulate in the GC inlet and column.[2] This can lead to signal enhancement by masking active sites where Tridecanal might otherwise adsorb or degrade, or signal suppression through competition for ionization in the MS source.[2] These effects can result in poor analytical accuracy, linearity, and reproducibility.[1]

Q2: How can I determine if my Tridecanal analysis is affected by matrix effects?

A2: To diagnose matrix effects, you can perform a simple test by comparing the analytical response of Tridecanal in a pure solvent standard versus a matrix-matched standard. The matrix-matched standard is prepared by spiking a known concentration of Tridecanal into a blank sample extract (a sample of the same biological matrix known to be free of Tridecanal). A significant difference in the signal response (typically >15-20%) between the two standards indicates the presence of matrix effects.[3]

Q3: What are the most effective strategies to overcome matrix effects in Tridecanal analysis?

A3: The most effective strategies involve a combination of robust sample preparation, appropriate derivatization, and the use of an internal standard. Key techniques include:

• Solid-Phase Microextraction (SPME): A solvent-free technique that can effectively extract and concentrate volatile compounds like Tridecanal from the sample headspace, minimizing the introduction of non-volatile matrix components into the GC-MS system.

• Liquid-Liquid Extraction (LLE): A classic technique to partition Tridecanal from the aqueous biological matrix into an immiscible organic solvent, leaving behind many interfering substances.[4]

• Derivatization: Chemically modifying Tridecanal to improve its volatility, thermal stability, and chromatographic behavior. Oximation with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) is a highly effective method for aldehydes.[3]

• Stable Isotope Dilution (SID): The use of a stable isotope-labeled internal standard, such as Tridecanal-d2, is the gold standard for quantitative analysis as it co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction.

Q4: Should I use headspace SPME or direct immersion SPME for Tridecanal analysis?

A4: For volatile compounds like Tridecanal in complex biological matrices, headspace SPME (HS-SPME) is generally preferred.[5] HS-SPME exposes the fiber to the vapor phase above the sample, which minimizes contact with non-volatile matrix components like proteins and lipids, thus extending fiber lifetime and reducing instrument contamination.[5] Direct immersion SPME may offer higher sensitivity for less volatile analytes but is more prone to matrix interference and fiber fouling.[6]

Q5: Why is derivatization recommended for Tridecanal analysis?

A5: Direct analysis of aldehydes like Tridecanal by GC-MS can be challenging due to their polarity and thermal instability, which can lead to poor peak shape (tailing) and degradation in the hot GC inlet.[3] Derivatization converts the polar carbonyl group into a less polar, more stable, and more volatile derivative, leading to improved chromatographic separation, peak symmetry, and detection sensitivity.[3]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) for Tridecanal

Possible Cause	Troubleshooting Steps
Active sites in the GC system	Use a deactivated inlet liner and a high-quality, low-bleed GC column. If tailing persists, trim 10-15 cm from the front of the column.[3]
Incomplete derivatization	Ensure the derivatization reaction has gone to completion. Optimize reaction time and temperature. Ensure reagents are fresh.
Column overload	Reduce the injection volume or dilute the sample.
Inappropriate GC oven temperature program	Start with a lower initial oven temperature to ensure proper focusing of the analyte on the column.

Issue 2: Low or No Signal for Tridecanal

Possible Cause	Troubleshooting Steps
Inefficient extraction	Optimize your SPME or LLE protocol. For SPME, ensure proper fiber selection, extraction time, and temperature. For LLE, select an appropriate extraction solvent and optimize pH.
Analyte degradation	Tridecanal can be susceptible to oxidation. Handle samples promptly and store them at low temperatures. Consider adding an antioxidant during sample preparation.
Leaks in the GC-MS system	Perform a leak check of the entire system, from the injector to the detector.
Improper derivatization	Confirm that the derivatization is successful by analyzing a derivatized standard.

Issue 3: Inconsistent Quantitative Results

Possible Cause	Troubleshooting Steps
Variable matrix effects	The most robust solution is to use a stable isotope-labeled internal standard (e.g., Tridecanal-d2). If unavailable, use the matrix-matched calibration method.
Inconsistent sample preparation	Ensure precise and consistent execution of the extraction and derivatization steps for all samples, standards, and quality controls.
Instrument variability	Regularly perform instrument maintenance, including cleaning the ion source and replacing the inlet liner and septum.

Data Presentation

Table 1: Comparison of SPME Fiber Coatings for Aldehyde Extraction from a Lipid-Rich Matrix (Adipose Tissue)

Data is for a class of aldehydes and not specific to Tridecanal, but provides guidance on fiber selection for similar matrices.

SPME Fiber Coating	Relative Abundance of Aldehydes (Peak Area %)	Key Observations
CAR/PDMS	Higher	Recommended for a broader range of volatile compounds, including fatty acid oxidation products.[3]
DVB/CAR/PDMS	Lower	Shows good yield for higher molecular weight aldehydes.[3]

Table 2: Illustrative Recovery Data for LLE of a Long-Chain Aldehyde (Decyl Aldehyde-d2) from a Simulated Biological Matrix

This data illustrates potential sources of loss during LLE of a similar long-chain aldehyde.

Potential Cause of Low Recovery	Illustrative % Loss	Mitigation Strategy
Oxidation to Carboxylic Acid	10-50%	Work under an inert atmosphere; use degassed solvents.[1]
Aldol Condensation	5-30%	Avoid basic conditions during workup and purification.[1]
Losses during Aqueous Extraction	5-20%	Ensure complete phase separation; back-extract aqueous layers.[1]
Degradation on Silica Gel (if used for cleanup)	10-40%	Deactivate silica gel with triethylamine or use alumina.[1]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) with PFBHA Derivatization

This protocol is a general guideline and should be optimized for your specific sample matrix and instrumentation.

• Sample Preparation:

  • Place 1 mL of biological sample (e.g., plasma, urine) into a 10 mL headspace vial.

  • Add a stable isotope-labeled internal standard (e.g., Tridecanal-d2) at a known concentration.

  • Add 1 mL of a PFBHA solution (e.g., 10 mg/mL in water) and 1 mL of a suitable buffer to maintain an acidic pH (e.g., pH 4).[6]

  • Seal the vial immediately.

• Derivatization and Extraction:

  • Incubate the vial at a controlled temperature (e.g., 60-70°C) for a set time (e.g., 30 minutes) to facilitate derivatization.[6]

  • Expose a pre-conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature with agitation.

• GC-MS Analysis:

  • Retract the fiber and immediately insert it into the GC inlet for thermal desorption (e.g., 270°C for 5 minutes).

  • Analyze the desorbed compounds using an appropriate GC temperature program and MS detection in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.

Protocol 2: Liquid-Liquid Extraction (LLE) with PFBHA Derivatization

• Sample Preparation and Derivatization:

  • To 1 mL of biological sample, add the internal standard.

  • Add 1 mL of PFBHA solution and adjust the pH to be acidic.

  • Incubate to allow for derivatization.

• Extraction:

  • Add 2 mL of a suitable organic solvent (e.g., hexane or ethyl acetate).

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

• Sample Concentration and Analysis:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of a suitable solvent (e.g., toluene).

  • Inject an aliquot into the GC-MS for analysis.

Mandatory Visualizations

Caption: Workflow for HS-SPME with on-vial derivatization for Tridecanal analysis.

Caption: Troubleshooting decision tree for poor peak shape in Tridecanal analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Tridecanal and Dodecanal

A detailed examination of the antimicrobial, antifungal, and cytotoxic properties of two long-chain fatty aldehydes, Tridecanal and Dodecanal, supported by available experimental data and methodologies.

This guide provides a comparative overview of the biological activities of Tridecanal and Dodecanal for researchers, scientists, and drug development professionals. While direct comparative studies are limited, this document synthesizes available data on their individual antimicrobial, antifungal, and cytotoxic effects.

Introduction

Tridecanal and Dodecanal are long-chain saturated fatty aldehydes that are found in various natural sources, including citrus fruits and certain essential oils.[1] Their chemical structures, differing by a single carbon in the alkyl chain, influence their biological properties. Dodecanal has been noted for its potential antimicrobial and antifungal activities.[1] Tridecanal is recognized for its role as a membrane stabilizer and an energy source. This guide aims to consolidate the existing scientific evidence on the biological activities of these two aldehydes to facilitate further research and development.

Antimicrobial Activity

Both Tridecanal and Dodecanal are expected to exhibit antimicrobial properties characteristic of long-chain aldehydes, which are known to disrupt bacterial cell membranes. However, specific comparative data is scarce. Available data on Dodecanal's antimicrobial activity is presented below.

Table 1: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

Compound	Bacterium	MIC (µg/mL)	Reference
Dodecanal	Staphylococcus aureus	31	[2]
Pentadecanal	Listeria monocytogenes	600	[3]

Note: MIC values for Tridecanal against specific bacteria were not available in the reviewed literature. Data for Pentadecanal, a longer-chain aldehyde, is included for contextual comparison.

Antifungal Activity

Similar to their antibacterial effects, the antifungal activity of these aldehydes is attributed to their ability to interfere with fungal cell membrane integrity. Quantitative data for Dodecanal's antifungal activity has been reported.

Table 2: Antifungal Activity (Minimum Inhibitory Concentration - MIC)

Compound	Fungus	MIC (µg/mL)	Reference
Dodecanal	Candida albicans	60,000	[2]
Dodecanal	Candida species	60,000	[2]

Note: Specific MIC values for Tridecanal against fungal species were not found in the reviewed literature.

Cytotoxic Activity

Table 3: Cytotoxic Activity (Half-maximal Inhibitory Concentration - IC50)

Compound	Cancer Cell Line	IC50 (µmol/L)	Reference
Tridecylpyrrolidine-diol derivative	HCT116	6.46 ± 2.84	[4]
Tridecylpyrrolidine-diol derivative	Caco-2	2.17 ± 1.5	[4]

Note: IC50 values for pure Tridecanal and Dodecanal against cancer cell lines were not identified in the surveyed literature. The data for a derivative containing a tridecyl group is presented to provide an indication of potential activity.

Mechanism of Action: A Focus on Membrane Disruption

The primary mechanism of antimicrobial and antifungal action for long-chain aldehydes like Tridecanal and Dodecanal is believed to be the disruption of the cell membrane's structural integrity. Their lipophilic alkyl chains facilitate insertion into the lipid bilayer, leading to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.

Caption: Generalized mechanism of action for long-chain aldehydes.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard measure of antimicrobial efficacy.[5][6][7][8]

1. Preparation of Inoculum:

• A pure culture of the test microorganism is grown on an appropriate agar medium.
• Colonies are suspended in a sterile broth to match the turbidity of a 0.5 McFarland standard, which corresponds to a specific cell density.[5]

2. Preparation of Aldehyde Dilutions:

• A stock solution of the aldehyde (Tridecanal or Dodecanal) is prepared in a suitable solvent (e.g., DMSO).
• Serial two-fold dilutions of the stock solution are made in a 96-well microtiter plate containing a suitable growth medium.[5]

3. Inoculation and Incubation:

• Each well is inoculated with the standardized microbial suspension.
• The plate is incubated under conditions optimal for the growth of the test microorganism (e.g., 37°C for 24-48 hours for bacteria).[6]

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the aldehyde at which no visible growth (turbidity) is observed.[5]

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Caption: Experimental workflow for MIC determination.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[9]

1. Cell Seeding:

• Cancer cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

2. Compound Treatment:

• The culture medium is replaced with fresh medium containing various concentrations of the test compound (Tridecanal or Dodecanal).
• Cells are incubated for a specified period (e.g., 24, 48, or 72 hours).[10]

3. MTT Addition and Incubation:

• MTT solution is added to each well, and the plate is incubated for 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

4. Solubilization of Formazan:

• The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

5. Absorbance Measurement:

• The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[9]
• The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.[9]

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node [fillcolor="#FBBC05", fontcolor="#202124"]; add_mtt [label="Add MTT Reagent"]; incubate_mtt [label="Incubate for Formazan Formation"]; solubilize [label="Solubilize Formazan Crystals"];

node [fillcolor="#34A853", fontcolor="#FFFFFF"]; read_absorbance [label="Measure Absorbance"]; calculate_ic50 [label="Calculate IC50"]; end [label="End"];

start -> seed_cells [color="#5F6368"]; seed_cells -> treat_cells [color="#5F6368"]; treat_cells -> add_mtt [color="#5F6368"]; add_mtt -> incubate_mtt [color="#5F6368"]; incubate_mtt -> solubilize [color="#5F6368"]; solubilize -> read_absorbance [color="#5F6368"]; read_absorbance -> calculate_ic50 [color="#5F6368"]; calculate_ic50 -> end [color="#5F6368"]; }

Caption: Experimental workflow for the MTT cytotoxicity assay.

Conclusion

The available evidence suggests that Dodecanal possesses antimicrobial and antifungal properties, although at relatively high concentrations for the latter. While direct experimental data for Tridecanal's antimicrobial and cytotoxic activities are lacking in the public domain, its structural similarity to Dodecanal and other bioactive long-chain aldehydes suggests it may exhibit comparable effects. The primary mechanism of action for these compounds is likely the disruption of cell membrane integrity. Further direct comparative studies are warranted to fully elucidate the relative potencies and specific biological activities of Tridecanal and Dodecanal. Such research would be invaluable for their potential applications in the development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial activity evaluation of pure compounds obtained from Pseudoalteromonas haloplanktis against Listeria monocytogenes: Preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Involvement of Both Extrinsic and Intrinsic Apoptotic Pathways in Tridecylpyrrolidine-Diol Derivative-Induced Apoptosis In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. google.com [google.com]
• 6. Minimum inhibitory (MIC) and minimum microbicidal concentration (MMC) of polihexanide and triclosan against antibiotic sensitive and resistant Staphylococcus aureus and Escherichia coli strains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. idexx.dk [idexx.dk]
• 8. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Tridecanal in Essential Oils

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of tridecanal, a long-chain aliphatic aldehyde present in various essential oils. The selection of an appropriate analytical method is critical for quality control, formulation development, and ensuring the therapeutic efficacy of essential oil-based products. This document outlines the performance of common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and High-Performance Liquid Chromatography with UV detection (HPLC-UV)—supported by experimental data and detailed protocols.

Data Presentation: Comparison of Validated Analytical Methods

The following table summarizes the typical validation parameters for the quantification of aldehydes, including those structurally similar to tridecanal, in essential oils and other complex matrices. These values are compiled from various studies and represent expected performance characteristics.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Linearity (R²)	> 0.995	> 0.994	> 0.999
Linear Range	0.1 - 100 µg/mL	0.5 - 500 µg/mL	0.1 - 50 µg/mL (with derivatization)
Accuracy (% Recovery)	80 - 115%[1][2]	90 - 110%	95 - 105%
Precision (%RSD)	< 15%[1][2]	< 10%	< 5%
Limit of Detection (LOD)	0.01 - 0.5 µg/mL	0.04 - 0.5 mg L−1[3]	0.1 - 1.0 µg/mL (with derivatization)[4]
Limit of Quantification (LOQ)	0.05 - 1.5 µg/mL	0.13 - 1.70 mg L−1[3]	0.3 - 3.0 µg/mL (with derivatization)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like tridecanal in complex mixtures such as essential oils.

a) Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Add a suitable internal standard (e.g., deuterated tridecanal or a C12/C14 aldehyde) at a known concentration.

• Dilute to volume with a non-polar solvent such as hexane or dichloromethane.

• Vortex the solution for 1 minute to ensure homogeneity.

• If necessary, perform a liquid-liquid extraction with a polar solvent (e.g., acetonitrile) to remove interfering matrix components.

• Transfer an aliquot of the organic layer to a GC vial for analysis.

b) Instrumental Conditions

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1) to prevent column overloading.

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Data Acquisition: Full scan mode (m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. For tridecanal, characteristic ions would be monitored (e.g., m/z 41, 43, 57, 82).

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of organic compounds. While less selective than MS, it offers excellent sensitivity and a wide linear range.

a) Sample Preparation

Sample preparation follows the same procedure as for GC-MS. The use of an internal standard is highly recommended for accurate quantification.

b) Instrumental Conditions

• Gas Chromatograph: Agilent 7890B or equivalent with FID.

• Column: DB-FFAP (30 m x 0.32 mm i.d., 0.25 µm film thickness) or a similar polar capillary column to achieve good separation of aldehydes.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1).

• Injector Temperature: 250 °C

• Carrier Gas: Nitrogen or Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 8 °C/min to 240 °C.

  • Hold: 10 minutes at 240 °C.

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 280 °C

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

• Makeup Gas (N₂ or He): 25 mL/min

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a viable alternative for the analysis of aldehydes, particularly after derivatization to introduce a chromophore, which enhances UV detection. The most common derivatizing agent is 2,4-dinitrophenylhydrazine (DNPH).

a) Sample Preparation and Derivatization

• Accurately weigh approximately 200 mg of the essential oil into a 10 mL flask.

• Dissolve the oil in 5 mL of acetonitrile.

• Add 1 mL of a DNPH solution (e.g., 1 mg/mL in acetonitrile with 1% phosphoric acid).

• Heat the mixture at 60 °C for 30 minutes to form the tridecanal-DNPH derivative.

• Cool the solution to room temperature and dilute to 10 mL with acetonitrile.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

b) Instrumental Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting condition is 60:40 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV-Vis or Diode Array Detector (DAD).

• Detection Wavelength: 360 nm for DNPH derivatives.[4]

• Injection Volume: 10 µL.

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for the analysis of Tridecanal in essential oils.

Logical Comparison of Analytical Techniques

Caption: Comparison of key features of analytical techniques for Tridecanal.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]

Tridecanal in the Spotlight: A Comparative Analysis of Long-Chain Aldehyde Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of Tridecanal and Other Long-Chain Aldehydes in Antimicrobial Applications.

The search for novel antimicrobial agents is a paramount challenge in the face of rising antimicrobial resistance. Among the promising candidates, long-chain aliphatic aldehydes have garnered attention for their broad-spectrum activity. This guide provides a detailed comparison of the antimicrobial efficacy of tridecanal against other long-chain aldehydes, supported by available experimental data. We delve into their mechanisms of action, present quantitative data for comparison, and outline the experimental protocols used to derive these findings.

Quantitative Comparison of Antimicrobial Efficacy

The antimicrobial efficacy of aldehydes is often quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the available MIC values for tridecanal and other long-chain aldehydes against a selection of clinically relevant bacteria and fungi. It is important to note that direct comparative studies under identical conditions are limited, and data has been collated from various sources.

Aldehyde	Microorganism	MIC (µg/mL)	Source
Tridecanal	Present in Retama raetam essential oil which showed MICs of 625-5000 µg/mL against various bacteria and yeasts. Specific MIC for isolated tridecanal is not widely reported.	Not specified for pure compound	[1]
Nonanal	Generally considered to have low to moderate antibacterial activity.	>250 (against several ATCC bacterial strains)	[2]
Decanal	Escherichia coli	250	[3]
Staphylococcus aureus	125	[3]
Candida albicans	100-200 (as part of a group of medium-chain fatty acids showing biofilm inhibition)	[4]
(E)-2-Decenal	Staphylococcus aureus	62.5	[2]
Escherichia coli	125	[2]
Listeria monocytogenes	31.25	[2]
Salmonella enterica	62.5	[2]
(E,E)-2,4-Decadienal	Staphylococcus aureus	1.9	[2]
Escherichia coli	3.9	[2]
Listeria monocytogenes	0.48	[2]
Salmonella enterica	1.9	[2]
Pentadecanal	Listeria monocytogenes	600	[5]

Note: The efficacy of aldehydes can be influenced by factors such as their saturation. For instance, α,β-unsaturated aldehydes like (E)-2-decenal and (E,E)-2,4-decadienal often exhibit greater antimicrobial activity compared to their saturated counterparts.[2] The chain length of the aldehyde also plays a crucial role in its effectiveness.[2]

Mechanism of Action: A Multi-Pronged Attack

Long-chain aldehydes exert their antimicrobial effects through a non-specific mechanism of action, primarily by reacting with vital cellular components.[3] This multi-targeted approach is a key advantage, as it may reduce the likelihood of microorganisms developing resistance. The primary mechanism involves the reactive aldehyde group readily forming covalent bonds with nucleophilic groups found in proteins and peptides within the microbial cell.[6] This interaction can lead to:

• Enzyme Inactivation: By binding to enzymes, aldehydes can disrupt essential metabolic pathways, ultimately leading to cell death.

• Protein Denaturation: The alteration of protein structure can impair their function, affecting everything from cellular transport to DNA replication.

• Membrane Damage: Aldehydes can interact with proteins and lipids in the cell membrane, leading to increased permeability and leakage of cellular contents.[7] This disruption of the membrane integrity is a critical step in their antimicrobial action.

The lipophilic nature of long-chain aldehydes facilitates their passage across the microbial cell membrane, allowing them to reach their intracellular targets.[8]

A simplified diagram of the antimicrobial mechanism of long-chain aldehydes.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of antimicrobial efficacy.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent.[9]

1. Preparation of Aldehyde Solutions:

• Stock solutions of the aldehydes are prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO), to ensure solubility.

• Serial two-fold dilutions of the stock solution are then made in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

2. Inoculum Preparation:

• A standardized suspension of the test microorganism is prepared from a fresh culture. The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density.

• This suspension is then further diluted in the growth medium to achieve the desired final inoculum concentration in the microtiter plate.

3. Inoculation and Incubation:

• Each well of the microtiter plate containing the serially diluted aldehyde is inoculated with the standardized microbial suspension.

• Control wells are included: a positive control (microorganism in broth without aldehyde) and a negative control (broth only).

• The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria, 35°C for 24-48 hours for fungi).

4. Interpretation of Results:

• After incubation, the wells are visually inspected for microbial growth (turbidity).

• The MIC is recorded as the lowest concentration of the aldehyde that completely inhibits visible growth of the microorganism.

Experimental workflow for the Broth Microdilution Method.

Disk Diffusion Method (Kirby-Bauer Test)

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity by measuring the diameter of the zone of growth inhibition around a disk impregnated with the test compound.[10]

1. Inoculum Preparation and Plating:

• A standardized suspension of the test microorganism is prepared as described for the broth microdilution method.

• A sterile cotton swab is dipped into the suspension and used to evenly inoculate the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn.

2. Application of Disks:

• Sterile filter paper disks of a standard diameter are impregnated with a known concentration of the aldehyde solution.

• The impregnated disks are placed onto the surface of the inoculated agar plate.

3. Incubation:

• The plate is incubated under appropriate conditions, typically the same as for the broth microdilution method.

4. Interpretation of Results:

• During incubation, the aldehyde diffuses from the disk into the surrounding agar. If the aldehyde is effective at inhibiting the growth of the microorganism, a clear circular area, known as the zone of inhibition, will appear around the disk.

• The diameter of the zone of inhibition is measured in millimeters. The size of the zone is proportional to the susceptibility of the microorganism to the aldehyde.

Experimental workflow for the Disk Diffusion Method.

Conclusion

The available data suggests that long-chain aldehydes, as a class of compounds, hold significant promise as antimicrobial agents. While specific quantitative data for tridecanal is not as readily available as for other aldehydes, its presence in antimicrobial essential oils points to its potential efficacy. The antimicrobial activity of long-chain aldehydes is influenced by factors such as chain length and the presence of unsaturation, with α,β-unsaturated aldehydes demonstrating particularly potent effects. Their broad-spectrum, non-specific mechanism of action, which involves the disruption of multiple cellular targets, makes them attractive candidates for further investigation in the development of new antimicrobial therapies. Further direct comparative studies are warranted to fully elucidate the relative efficacy of tridecanal and to optimize the structural features of long-chain aldehydes for maximal antimicrobial activity.

References

• 1. Stop Waiting for Tomorrow: Disk Diffusion Performed on Early Growth Is an Accurate Method for Antimicrobial Susceptibility Testing with Reduced Turnaround Time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Contribution of Aldehydes and Their Derivatives to Antimicrobial and Immunomodulatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. In vitro antibacterial activity of some aliphatic aldehydes from Olea europaea L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial Preservatives and Additives – Aldehydes - Situ Biosciences [situbiosciences.com]
• 7. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Broth microdilution - Wikipedia [en.wikipedia.org]
• 10. Disk diffusion test - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for Tridecanal Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of Tridecanal. As direct cross-validation studies for Tridecanal are not extensively documented in publicly available literature, this guide synthesizes data from established methods for other long-chain aldehydes and volatile compounds to provide a representative performance comparison.

Tridecanal, a saturated fatty aldehyde, is a volatile organic compound with applications and interest in various fields, including flavor and fragrance, and as a potential biomarker.[1] Accurate and reliable quantification of Tridecanal is crucial for quality control and research. Both GC-MS and HPLC are powerful analytical techniques, but their suitability depends on the specific analytical requirements, such as sensitivity, sample matrix, and thermal stability of the analyte.[2][3]

Methodology Comparison

GC-MS is generally preferred for volatile and semi-volatile compounds like Tridecanal.[3][4] It offers high sensitivity and specificity, relying on both the retention time of the compound as it passes through the GC column and its unique mass fragmentation pattern.[5][6] HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally sensitive.[3][7] For aldehydes like Tridecanal that lack a strong UV chromophore, derivatization is often necessary for detection by common HPLC detectors like UV-Vis, or a universal detector such as a Refractive Index Detector (RID) can be used.[6][8]

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and HPLC for the analysis of long-chain aldehydes, providing a baseline for what can be expected for Tridecanal analysis.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with UV/RID Detection
Linearity (R²)	> 0.999[9]	> 0.997[8]
Limit of Detection (LOD)	0.1 - 1 ppm[5]	0.01 - 0.17 mg/mL (with RID)[8]
Limit of Quantification (LOQ)	0.5 - 5 ppm[5]	0.03 - 0.56 mg/mL (with RID)[8]
Accuracy (% Recovery)	98 - 102%[5]	80 - 120%[8]
Precision (%RSD)	< 5%[5]	< 5%[8]
Specificity	Excellent (relies on retention time and mass spectrum)[5]	Moderate to High (relies on retention time and detector response)[8]
Derivatization	Often not required for volatility, but can be used.	Often required for UV detection; not for RID.[6][8]

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC are provided below. These protocols are representative and may require optimization for specific sample matrices and instrumentation.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile compounds like Tridecanal.[3][6]

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of Tridecanal (e.g., 1 mg/mL) in a suitable volatile solvent such as hexane or dichloromethane. Create a series of calibration standards by diluting the stock solution.

• Sample Extraction: For complex matrices, a liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) can be used to isolate Tridecanal.

2. Instrumentation and Conditions:

• GC-MS System: An Agilent GC coupled to a Mass Selective Detector (MSD) or an equivalent system.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating aldehydes.[5]

• Injector: Split/splitless injector, operated in splitless mode for trace analysis.

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

• MS System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Source Temperature: 230°C[5]

  • Quadrupole Temperature: 150°C[5]

  • Scan Mode: Full scan (e.g., m/z 40-400) for qualitative analysis. For quantitative analysis, Selected Ion Monitoring (SIM) mode should be used to enhance sensitivity and selectivity by monitoring characteristic ions of Tridecanal.[5][10][11]

Method 2: High-Performance Liquid Chromatography (HPLC) with UV/RID Detection

HPLC can be an alternative method, particularly when dealing with complex sample matrices where derivatization can improve selectivity.

1. Sample Preparation (with UV detection after derivatization):

• Standard and Sample Derivatization: A common derivatizing agent for aldehydes for UV detection is 2,4-Dinitrophenylhydrazine (DNPH).

  • To a known volume of the sample extract or standard solution in a suitable solvent, add an excess of acidified DNPH solution.

  • Allow the reaction to proceed at a controlled temperature (e.g., 40°C) for about 30 minutes.

  • The resulting Tridecanal-DNPH derivative can then be analyzed by RP-HPLC.

• Sample Preparation (with RID): Dissolve the sample in the mobile phase.[8]

2. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a suitable pump, autosampler, and a UV or RID detector.

• Detector: UV-Vis detector (after DNPH derivatization) or a Refractive Index Detector (RID).[8]

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[8]

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 85:15 v/v). The exact composition may require optimization.[8]

• Flow Rate: 1.0 mL/min.[8]

• Column Temperature: 35°C.

• Injection Volume: 10 µL.

3. Data Analysis: Quantification is performed by comparing the peak area of the analyte in the sample to a calibration curve generated from the peak areas of the standard solutions.

Visualizations

References

• 1. Showing Compound Tridecanal (FDB002897) - FooDB [foodb.ca]
• 2. benchchem.com [benchchem.com]
• 3. amptechfl.com [amptechfl.com]
• 4. gentechscientific.com [gentechscientific.com]
• 5. benchchem.com [benchchem.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 8. benchchem.com [benchchem.com]
• 9. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative analysis of the genotoxicity of C12-C14 aldehydes.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available genotoxicity data for straight-chain aliphatic aldehydes with carbon chain lengths of 12, 13, and 14: dodecanal (C12), tridecanal (C13), and tetradecanal (C14). Due to the limited availability of direct experimental data for these specific long-chain aldehydes, this comparison incorporates data from structurally related compounds and discusses the general mechanisms of aldehyde-induced genotoxicity.

Executive Summary

Data Presentation

Table 1: Summary of Genotoxicity Data for C12-C14 Aldehydes

Aldehyde	Common Name	CAS Number	Ames Test	Micronucleus Assay	Comet Assay	Other Genotoxicity Data
Dodecanal (C12)	Lauric Aldehyde	112-54-9	No data available	No data available	No data available	Safety data sheets indicate no data to suggest mutagenicity or genotoxicity.[2] Used as a read-across analog for tridecanal, suggesting a similar toxicological profile.[1]
Tridecanal (C13)	-	10486-19-8	No data available	In vitro: Non-clastogenic.[1]	No data available	BlueScreen Assay: Negative for genotoxicity, with and without metabolic activation.[1]
Tetradecanal (C14)	Myristyl Aldehyde	124-25-4	No data available	No data available	No data available	No direct genotoxicity data found.

Table 2: Physicochemical Properties of C12-C14 Aldehydes

Property	Dodecanal (C12)	Tridecanal (C13)	Tetradecanal (C14)
Molecular Formula	C12H24O[8]	C13H26O	C14H28O[9][10]
Molecular Weight	184.32 g/mol [11]	198.35 g/mol	212.37 g/mol [9]
Boiling Point	257 °C[8]	126-138 °C at 15 Torr	-
Melting Point	12 °C[8]	14 °C	-
Solubility	Limited in water, miscible with organic solvents.	-	-

General Mechanism of Aldehyde-Induced Genotoxicity

Aldehydes are reactive electrophilic compounds that can interact with cellular macromolecules, including DNA and proteins.[12] This reactivity is the basis for their potential genotoxicity.

The primary mechanisms include:

• DNA Adduct Formation: Aldehydes can react with the nitrogenous bases of DNA, forming adducts that can distort the DNA helix and interfere with replication and transcription.

• DNA-Protein Crosslinks (DPCs): Aldehydes can form covalent bonds between DNA and proteins, creating bulky lesions that can block DNA replication and transcription, leading to mutations.[3][6][7]

• Oxidative Stress: Some aldehydes can induce the production of reactive oxygen species (ROS), which can cause oxidative damage to DNA.

Cells possess detoxification and repair mechanisms to counteract the genotoxic effects of aldehydes. Aldehyde dehydrogenases (ALDHs) are a key family of enzymes that oxidize aldehydes to less reactive carboxylic acids.[4] DNA repair pathways, such as the Fanconi anemia (FA) pathway, are crucial for repairing DNA lesions, including interstrand crosslinks (ICLs), caused by aldehydes.[4][5]

Experimental Protocols

Detailed methodologies for standard genotoxicity assays are provided below. These protocols are generalized and may require optimization for specific test substances.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds using bacteria.[13]

• Principle: The assay uses several strains of Salmonella typhimurium that are auxotrophic for histidine (his-), meaning they cannot synthesize this essential amino acid and require it for growth. The test measures the ability of a substance to cause a reverse mutation (reversion) to a prototrophic state (his+), allowing the bacteria to grow on a histidine-deficient medium.

• Methodology:

  • Strains: Commonly used strains include TA98, TA100, TA1535, and TA1537, which detect different types of mutations (frameshift and base-pair substitutions).

  • Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

  • Procedure: The bacterial strains are exposed to various concentrations of the test substance in the presence or absence of the S9 mix. The mixture is then plated on a minimal glucose agar medium lacking histidine.

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Evaluation: The number of revertant colonies on the test plates is counted and compared to the number of spontaneous revertant colonies on the negative control plates. A significant, dose-dependent increase in the number of revertant colonies indicates a mutagenic potential.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage.

• Principle: Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. Their presence indicates that the test substance may have clastogenic (chromosome-breaking) or aneugenic (chromosome-lagging) effects.

• Methodology:

  • Cell Lines: Various mammalian cell lines can be used, such as human peripheral blood lymphocytes, CHO, V79, or TK6 cells.

  • Treatment: Cell cultures are exposed to the test substance at several concentrations, with and without metabolic activation (S9 mix).

  • Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one nuclear division.

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

  • Scoring: The frequency of micronuclei is scored in a large number of binucleated cells (typically 1000-2000 per concentration). A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxicity.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Principle: Cells are embedded in agarose gel on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA). The intensity and length of the comet tail are proportional to the amount of DNA damage.

• Methodology:

  • Cell Preparation: A single-cell suspension is prepared from the desired tissue or cell culture.

  • Embedding: Cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: Slides are placed in an alkaline electrophoresis buffer to unwind the DNA and separate the strands. Electrophoresis is then performed at a low voltage.

  • Neutralization and Staining: The slides are neutralized and the DNA is stained with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

  • Visualization and Analysis: The comets are visualized using a fluorescence microscope, and image analysis software is used to quantify the DNA damage (e.g., % tail DNA, tail length, tail moment).

Visualizations

Signaling Pathway of Aldehyde-Induced DNA Damage and Repair

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Identifying the nature of the endogenous aldehydes-induced DNA damage that Fanconi anemia DNA repair pathways counteract - Fanconi Cancer Foundation [fanconi.org]
• 6. Aldehyde-induced DNA-protein crosslinks- DNA damage, repair and mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aldehyde-induced DNA-protein crosslinks- DNA damage, repair and mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dodecanal - Wikipedia [en.wikipedia.org]
• 9. Tetradecanal | C14H28O | CID 31291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Myristyl aldehyde - Wikipedia [en.wikipedia.org]
• 11. Dodecanal | C12H24O | CID 8194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Aldehyde-Associated Mutagenesis—Current State of Knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemical Adducts of Reactive Flavor Aldehydes Formed in E-Cigarette Liquids Are Cytotoxic and Inhibit Mitochondrial Function in Respiratory Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Tridecanal as a Biomarker: A Comparative Guide for Disease Detection

For Researchers, Scientists, and Drug Development Professionals

The identification of sensitive and specific biomarkers is paramount for early disease diagnosis, prognosis, and the development of targeted therapies. In recent years, volatile organic compounds (VOCs) in exhaled breath have emerged as promising non-invasive biomarkers. Among these, the long-chain aldehyde tridecanal has garnered interest as a potential indicator for several diseases, including lung cancer, Parkinson's disease, and tuberculosis. This guide provides a comparative analysis of tridecanal against established and alternative biomarkers for these conditions, supported by available experimental data and detailed methodologies.

I. Tridecanal vs. Alternative Biomarkers: A Quantitative Comparison

Direct quantitative data on the sensitivity and specificity of tridecanal as a standalone biomarker is limited in current literature. Most studies have evaluated panels of VOCs, where the individual contribution of tridecanal is not explicitly detailed. However, the performance of these VOC panels, which often include aldehydes like tridecanal, can be compared to established biomarkers.

Table 1: Performance Comparison of Biomarkers for Lung Cancer

Biomarker(s)	Sample Type	Sensitivity	Specificity	Notes
VOC Panel (including aldehydes)	Exhaled Breath	96.47%	97.47%	Based on a panel of 23 VOCs.[1]
Carcinoembryonic Antigen (CEA)	Serum	~20-50% (early stage)	~80-90%	Low sensitivity for early-stage lung cancer.[2]
Cytokeratin 19 Fragment (CYFRA 21-1)	Serum	76.0% (Stage I)	87.5%	Performance varies with cancer stage and histology.[3]
Neuron-Specific Enolase (NSE)	Serum	~30-80%	~80-90%	Primarily for small cell lung cancer.
Seven-Autoantibody Panel	Serum	41%	87%	Detects the immune response to tumor antigens.

Table 2: Performance Comparison of Biomarkers for Parkinson's Disease

Biomarker(s)	Sample Type	Sensitivity	Specificity	Notes
VOC Panel (including aldehydes)	Exhaled Breath/Sebum	81% (pooled)	76% (pooled)	Meta-analysis of multiple VOC studies.[4]
α-Synuclein (oligomers)	Cerebrospinal Fluid (CSF)	89.3%	90.6%	Detects aggregated forms of α-synuclein.[5]
DJ-1 Protein	Cerebrospinal Fluid (CSF)	90%	70%	Levels can be influenced by blood contamination.[6]
Neurofilament Light Chain (NfL)	Cerebrospinal Fluid (CSF)/Blood	High	Moderate	A general marker of neurodegeneration, not specific to Parkinson's.

Table 3: Performance Comparison of Biomarkers for Tuberculosis

Biomarker(s)	Sample Type	Sensitivity	Specificity	Notes
VOC Panel (including aldehydes)	Exhaled Breath	71.2%	72.0%	Accuracy of 80%.
Host Protein Signature	Blood	83%	97%	Triage test for active pulmonary TB.
Tuberculin Skin Test (TST)	Skin	High	Low in BCG-vaccinated populations	A delayed-type hypersensitivity reaction.
Interferon-Gamma Release Assay (IGRA)	Blood	High	High	Measures T-cell response to M. tuberculosis antigens.[7]

II. Experimental Protocols

Detailed and standardized experimental protocols are crucial for the validation and clinical implementation of any biomarker. Below are methodologies for the detection of tridecanal and key alternative biomarkers.

A. Tridecanal Detection in Exhaled Breath via Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for the analysis of VOCs, including tridecanal, in exhaled breath.

• Breath Sample Collection:

  • Subjects exhale into an inert collection bag (e.g., Tedlar®) or directly onto a sorbent tube.

  • To minimize environmental contamination, the subject should be in a controlled environment for a period before sampling.

  • Collection of end-tidal breath is often preferred as it is more representative of alveolar air.

• Sample Pre-concentration:

  • Volatile compounds from the collected breath are trapped and concentrated onto a sorbent tube.

  • Thermal desorption is then used to release the trapped VOCs into the GC-MS system.

• Gas Chromatography (GC) Separation:

  • The desorbed VOCs are introduced into a GC column.

  • The compounds are separated based on their boiling points and interaction with the stationary phase of the column.

• Mass Spectrometry (MS) Detection and Identification:

  • The separated compounds are ionized and fragmented in the mass spectrometer.

  • The resulting mass spectrum, a unique fragmentation pattern for each compound, is used for identification by comparing it to a spectral library (e.g., NIST).

  • Quantification is achieved by comparing the peak area of the target analyte to that of a known internal standard.

Experimental workflow for GC-MS analysis of breath VOCs.

B. CYFRA 21-1 Detection in Serum via Enzyme-Linked Immunosorbent Assay (ELISA)

• Plate Coating: Microtiter plate wells are coated with a capture antibody specific for CYFRA 21-1.

• Sample Incubation: Serum samples, controls, and standards are added to the wells. If CYFRA 21-1 is present, it will bind to the capture antibody.

• Washing: The wells are washed to remove unbound components.

• Detection Antibody Incubation: A second, enzyme-linked antibody that also binds to CYFRA 21-1 is added.

• Washing: The wells are washed again to remove unbound detection antibody.

• Substrate Addition: A substrate for the enzyme is added, leading to a color change.

• Signal Measurement: The intensity of the color, which is proportional to the amount of CYFRA 21-1, is measured using a microplate reader.

• Quantification: The concentration of CYFRA 21-1 in the samples is determined by comparison to a standard curve.

Workflow for CYFRA 21-1 detection by ELISA.

C. α-Synuclein Seed Amplification Assay (SAA) in Cerebrospinal Fluid (CSF)

• Sample Preparation: CSF samples are collected and may undergo pre-treatment steps.

• Reaction Setup: The CSF sample is added to a reaction mixture containing recombinant α-synuclein monomer and a fluorescent dye (e.g., Thioflavin T).

• Amplification Cycles: The mixture is subjected to cycles of incubation and shaking (quaking). If aggregated α-synuclein ("seeds") are present in the CSF, they will induce the misfolding and aggregation of the recombinant monomers.

• Real-Time Monitoring: The aggregation process is monitored in real-time by measuring the increase in fluorescence of the dye as it binds to the newly formed amyloid fibrils.

• Data Analysis: The time it takes for the fluorescence signal to cross a certain threshold (lag phase) is inversely proportional to the amount of α-synuclein seeds in the original sample.

D. Tuberculin Skin Test (TST) and Interferon-Gamma Release Assay (IGRA)

• TST Protocol:

  • Injection: 0.1 mL of purified protein derivative (PPD) tuberculin is injected intradermally into the forearm.

  • Incubation: The patient returns after 48-72 hours.

  • Reading: A trained healthcare worker measures the diameter of the induration (hardened, raised area) in millimeters.

  • Interpretation: The result is interpreted as positive or negative based on the size of the induration and the patient's risk factors.[8][9][10][11][12]

• IGRA (QuantiFERON-TB Gold Plus) Protocol:

  • Blood Collection: Whole blood is collected into specialized tubes containing M. tuberculosis antigens.

  • Incubation: The blood is incubated for 16-24 hours, during which T-cells from an infected individual will release interferon-gamma (IFN-γ) in response to the antigens.

  • IFN-γ Measurement: The amount of IFN-γ in the plasma is measured using an ELISA.

  • Interpretation: The test result is reported as positive, negative, or indeterminate based on the IFN-γ levels.[7][13][14][15]

III. Signaling Pathways and Tridecanal's Putative Role

The presence of tridecanal in exhaled breath is thought to be linked to specific metabolic processes within the body, which can be altered in disease states.

A. Lung Cancer and Parkinson's Disease: Oxidative Stress and Lipid Peroxidation

In both lung cancer and Parkinson's disease, increased oxidative stress is a key pathological feature. Reactive oxygen species (ROS) can damage cellular components, including polyunsaturated fatty acids in cell membranes, through a process called lipid peroxidation. This process generates a variety of breakdown products, including aldehydes such as tridecanal.

Proposed pathway for tridecanal generation in lung cancer and Parkinson's.

B. Tuberculosis: Mycobacterial Metabolism

In the case of tuberculosis, it is hypothesized that some of the VOCs detected in the breath of infected individuals are direct metabolic byproducts of Mycobacterium tuberculosis. The specific metabolic pathways of the bacterium that lead to the production of tridecanal are still under investigation, but they likely involve the breakdown of host lipids or the synthesis of bacterial cell wall components.

Putative pathway for tridecanal production in tuberculosis.

IV. Conclusion and Future Directions

Tridecanal, as part of a panel of volatile organic compounds, shows considerable promise as a non-invasive biomarker for the detection of lung cancer, Parkinson's disease, and tuberculosis. The high sensitivity and specificity reported for VOC panels in some studies are encouraging. However, to establish tridecanal as a validated and reliable biomarker, further research is imperative.

Future studies should focus on:

• Large-scale validation studies: To confirm the diagnostic accuracy of tridecanal and VOC panels in diverse patient populations.

• Head-to-head comparisons: Directly comparing the performance of tridecanal with existing biomarkers within the same patient cohorts.

• Standardization of protocols: Establishing standardized methods for breath collection, pre-concentration, and analysis to ensure reproducibility across different laboratories.

• Elucidation of biochemical pathways: Further investigation into the precise metabolic origins of tridecanal in different disease states to strengthen its biological plausibility as a biomarker.

The continued exploration of tridecanal and other volatile biomarkers holds the potential to revolutionize early disease detection, offering a non-invasive, patient-friendly approach that could significantly improve clinical outcomes.

References

• 1. The analysis of volatile organic compounds biomarkers for lung cancer in exhaled breath, tissues and cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienmag.com [scienmag.com]
• 3. Toward alpha‐synuclein seed amplification assay in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Volatile organic compounds analysis as promising biomarkers for Parkinson's disease diagnosis: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. qiagen.com [qiagen.com]
• 6. owlstonemedical.com [owlstonemedical.com]
• 7. Volatile Organic Compound Identification-Based Tuberculosis Screening among TB Suspects: A Diagnostic Accuracy Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. elisakits.co.uk [elisakits.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. Human CYFRA21-1(Cytokeratin Fragment Antigen 21-1) ELISA Kit - Elabscience® [elabscience.com]
• 11. High Agreement Across Laboratories Between Different Alpha‐Synuclein Seed Amplification Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. origene.com [origene.com]
• 14. quantiferon.com [quantiferon.com]
• 15. Breath Analysis via Gas Chromatography–Mass Spectrometry (GC-MS) in Chronic Coronary Syndrome (CCS): A Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]

Tridecanal: A Potential Biopesticide Challenging Traditional Pest Control Agents

For Immediate Release

DATELINE: December 12, 2025

Researchers and professionals in the field of pest management are increasingly exploring naturally derived compounds as alternatives to conventional synthetic pesticides. One such compound, Tridecanal, a naturally occurring aldehyde, is demonstrating notable efficacy in pest control. This guide provides a comprehensive comparison of Tridecanal's performance against traditional pest control agents, supported by available experimental data, to offer researchers, scientists, and drug development professionals a clear perspective on its potential.

Executive Summary

Tridecanal exhibits promising insecticidal and repellent properties against various pests. While direct comparative data with all traditional agents is still emerging, preliminary findings suggest its efficacy is comparable to some established natural and synthetic insecticides. This document synthesizes available quantitative data, outlines experimental methodologies for efficacy testing, and explores the potential mechanism of action of Tridecanal, providing a valuable resource for the scientific community.

Quantitative Efficacy Comparison

To provide a clear comparison, the following tables summarize the available quantitative data on the efficacy of Tridecanal and traditional pest control agents. It is important to note that the efficacy of any pest control agent can vary significantly depending on the target pest species, application method, and environmental conditions.

Table 1: Larvicidal Efficacy (LC50 in ppm)

Compound	Target Pest	LC50 (ppm)	Exposure Time (hours)
Tridecanal	Aedes aegypti	11.41[1]	24[1]
Permethrin	Aedes aegypti	0.0016 (µ g/bee )	-
Deltamethrin	Aedes aegypti	0.0016 (µ g/bee )	-
Spinosad	Aedes aegypti	25.7 (µ g/liter )	-

Note: Direct comparison of LC50 values between studies can be challenging due to variations in experimental protocols. The data for permethrin and deltamethrin are presented in µ g/bee , highlighting the need for standardized testing.

Table 2: Repellency Efficacy

Compound	Target Pest	Concentration	Repellency (%)	Protection Time (minutes)
Tridecanal (Veratraldehyde)	Aedes albopictus	10%	≥96%	360[2]
DEET	Aedes albopictus	20%	95%	>300[3]
DEET	Mosquitoes	23.8%	-	301.5[4][5]
Picaridin	Mosquitoes	20%	-	up to 480-600[6]
Oil of Lemon Eucalyptus (OLE)	Mosquitoes	30%	-	~300-360[6]

Note: Veratraldehyde (3,4-dimethoxy benzaldehyde) is presented as a proxy for Tridecanal's potential as a repellent aldehyde, showcasing high efficacy. Protection time for DEET can vary significantly with concentration.[6][7]

Experimental Protocols

The following are summaries of standard experimental protocols used to evaluate the efficacy of pest control agents.

Larvicidal Bioassay

This method is used to determine the lethal concentration of a substance required to kill 50% (LC50) or 90% (LC90) of a larval population.

• Test Organisms: Early fourth-instar larvae of the target insect (e.g., Aedes aegypti) are used.[8][9]

• Preparation of Test Solutions: A range of concentrations of the test compound (e.g., Tridecanal) are prepared in a suitable solvent (e.g., ethanol) and then diluted in de-chlorinated water.[10]

• Exposure: A specific number of larvae (e.g., 20-30) are introduced into beakers containing the test solutions. Each concentration is tested in replicate. A control group with only the solvent and water is also included.[8][10][11]

• Observation: Larval mortality is recorded at specified time intervals, typically 24 and 48 hours post-exposure.[1][8][11]

• Data Analysis: The mortality data is subjected to probit analysis to determine the LC50 and LC90 values.[12]

Repellency Bioassay (Arm-in-Cage Method)

This is a standard laboratory method to evaluate the effectiveness of topical repellents against biting insects.[4][13][14][15]

• Test Subjects: Human volunteers are recruited for the study.

• Repellent Application: A defined area of the volunteer's forearm is treated with a specific concentration of the repellent. An untreated arm or an arm treated with a control substance serves as the control.[3]

• Exposure: The treated arm is inserted into a cage containing a known number of host-seeking female mosquitoes (e.g., Aedes aegypti).[4][7]

• Data Collection: The number of mosquito landings and/or bites on the treated and untreated arms are recorded over a specific period. The time until the first confirmed bite is also recorded to determine the Complete Protection Time (CPT).[3][4]

• Calculation of Repellency: The percentage of repellency is calculated using the formula: % Repellency = [ (C - T) / C ] * 100, where C is the number of mosquitoes on the control arm and T is the number of mosquitoes on the treated arm.

Caption: Arm-in-Cage Repellency Bioassay Workflow.

Signaling Pathways and Mechanism of Action

The precise molecular mechanism of action for Tridecanal as a pest control agent is an active area of research. However, based on its aldehyde structure and the known mechanisms of other natural repellents, it is hypothesized to primarily act on the insect's olfactory system.

Traditional insecticides often target the nervous system. For instance, pyrethroids act by keeping sodium channels in neuronal membranes open, leading to hyperactivity and paralysis.[5] Organophosphates and carbamates inhibit the enzyme acetylcholinesterase, causing a buildup of the neurotransmitter acetylcholine and resulting in overstimulation of muscles.[5]

It is plausible that Tridecanal interacts with olfactory receptors (ORs) on the antennae of insects.[10][16][17][18] These receptors are ligand-gated ion channels that, upon binding with specific odorant molecules, trigger a signaling cascade within the olfactory receptor neuron (ORN).[6][19][20] This signal is then transmitted to the brain, leading to a behavioral response, such as avoidance in the case of a repellent.

The following diagram illustrates a hypothesized signaling pathway for Tridecanal's repellent action through the insect olfactory system.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Repellency Effect of Mosquito Repellents for DEET, Citronella, and Fennel Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. Comparative efficacy of insect repellents against mosquito bites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. animal-fences.com [animal-fences.com]
• 8. Functional Characterization of Insect Olfactory Receptor Neurons Through In Vivo Approaches | Springer Nature Experiments [experiments.springernature.com]
• 9. Larvicidal activity of natural and modified triterpenoids against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New mosquito repellency bioassay for evaluation of repellents and pyrethroids using an attractive blood-feeding device - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart [ijbs.com]
• 17. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Invertebrate Brain Platform [invbrain.neuroinf.jp]
• 19. Olfactory receptor neurons use gain control and complementary kinetics to encode intermittent odorant stimuli | eLife [elifesciences.org]
• 20. scispace.com [scispace.com]

In-Vitro Comparison of the Anti-Fungal Properties of Tridecanal and Nonanal: A Review of Available Evidence

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in-vitro comparison of the anti-fungal properties of two saturated aldehydes: Tridecanal (C13) and Nonanal (C9). While extensive data exists for Nonanal, detailing its efficacy against various fungal pathogens, there is a notable scarcity of direct experimental data for the anti-fungal activity of Tridecanal in publicly available scientific literature. Consequently, this comparison presents the available quantitative data for Nonanal and extrapolates the potential properties of Tridecanal based on the known characteristics of long-chain aldehydes.

Data Presentation: Quantitative Anti-Fungal Activity

The following tables summarize the available quantitative data for the in-vitro anti-fungal activity of Nonanal against specific fungal species. No direct experimental data for Tridecanal was found in the reviewed literature.

Table 1: Minimum Inhibitory Concentration (MIC) of Nonanal against Fungal Pathogens

Fungal Species	MIC	Reference
Penicillium cyclopium	0.3 mL/L	[1]
Aspergillus flavus (Spores)	0.5 µL/mL	[2]
Aspergillus flavus (Mycelia)	2.0 µL/mL	[2]
Tricophyton mentagrophytes	<1.9 - 125 µg/ml	[3]
Microsporum canis	<1.9 - 125 µg/ml	[3]

Table 2: Minimum Fungicidal Concentration (MFC) of Nonanal against Fungal Pathogens

Fungal Species	MFC	Reference
Penicillium cyclopium	0.4 mL/L	[1]

Comparative Analysis

Nonanal: The available data demonstrates that Nonanal possesses significant anti-fungal activity against a range of fungi, including important plant pathogens like Penicillium cyclopium and Aspergillus flavus, as well as dermatophytes such as Tricophyton mentagrophytes and Microsporum canis.[1][2][3] Notably, Nonanal was found to be more effective than another volatile compound, α-Phellandrene, against P. cyclopium.[1] However, it is important to note that Nonanal did not exhibit activity against Candida spp. in one study.[3]

Tridecanal: In the absence of direct experimental data for Tridecanal, its anti-fungal properties can be inferred from the general characteristics of long-chain saturated aldehydes. Aldehydes, as a class of compounds, are known to possess broad-spectrum antimicrobial activity. Their mechanism of action is generally attributed to their ability to interact with and disrupt microbial cell membranes. It is plausible that Tridecanal, as a C13 aldehyde, would exhibit anti-fungal properties, potentially with varying efficacy depending on the fungal species and its specific cell membrane composition. The longer carbon chain of Tridecanal compared to Nonanal might influence its lipophilicity and, consequently, its ability to penetrate the fungal cell membrane. However, without empirical data, any comparison of potency remains speculative.

Mechanism of Action of Anti-Fungal Aldehydes

Studies on Nonanal and other aldehydes indicate that their primary anti-fungal mechanism involves the disruption of fungal cell membrane integrity.[1][2] This leads to a cascade of detrimental effects, including:

• Increased Membrane Permeability: Damage to the cell membrane results in the leakage of essential intracellular components, such as ions and small molecules.[1]

• Loss of Cytoplasmic Material: The compromised membrane integrity leads to the loss of cytoplasm, causing distortion of the mycelia.[1]

• Inhibition of Respiration: Aldehydes have been shown to inhibit the respiratory metabolism of fungi.[2]

• Alteration of Total Lipid Content: Treatment with these aldehydes can also lead to a decrease in the total lipid content of the fungal cells.[2]

The general mechanism of action for aldehydes involves reacting with peptides and proteins, which progressively impairs biochemical processes and leads to cell death.[4]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the in-vitro anti-fungal properties of compounds like Tridecanal and Nonanal.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Fungal Inoculum: Fungal cultures are grown on an appropriate agar medium. Spores or yeast cells are then harvested and suspended in a sterile liquid medium. The suspension is adjusted to a standardized concentration (e.g., 1-5 x 10^5 CFU/mL).

• Preparation of Test Compounds: Stock solutions of Tridecanal and Nonanal are prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions of the compounds are then prepared in a 96-well microtiter plate containing a liquid growth medium (e.g., RPMI-1640).

• Inoculation and Incubation: Each well is inoculated with the standardized fungal suspension. The microtiter plate is then incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.

Determination of Minimum Fungicidal Concentration (MFC)

This assay is performed to determine the lowest concentration of an antimicrobial agent that kills a particular microorganism.

• Subculturing from MIC Wells: Following the MIC determination, an aliquot from each well that shows no visible growth is subcultured onto a fresh agar plate that does not contain the test compound.

• Incubation: The agar plates are incubated at an appropriate temperature and for a sufficient time to allow for the growth of any surviving fungi.

• MFC Determination: The MFC is the lowest concentration of the test compound from which no fungal growth is observed on the subculture plates.

Visualizations

The following diagrams illustrate a generalized experimental workflow for determining anti-fungal properties and a proposed signaling pathway for the action of aldehydes on fungal cells.

Generalized workflow for in-vitro anti-fungal susceptibility testing.

Proposed mechanism of action for aldehydes against fungal cells.

References

• 1. Synthesis and Antifungal Activity of Novel Myrtenal-Based 4-Methyl-1,2,4-triazole-thioethers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New antifungal chlorinated orsellinic aldehydes from the deep-sea-derived fungus Acremonium sclerotigenum LW14 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. In vitro antifungal and anti-elastase activity of some aliphatic aldehydes from Olea europaea L. fruit - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Tridecanal Synthesis Routes for Research and Development

An in-depth guide for researchers, scientists, and drug development professionals on the primary synthesis pathways for Tridecanal. This report details and benchmarks three prominent methods: Oxidation of 1-Tridecanol, Hydroformylation of 1-Dodecene, and Ozonolysis of C13 unsaturated fatty acid precursors. The comparison focuses on performance metrics, providing experimental data to support the evaluation.

Tridecanal, a long-chain fatty aldehyde, is a valuable chemical intermediate in the synthesis of fragrances, pharmaceuticals, and other specialty chemicals. The selection of an appropriate synthetic route is critical and depends on factors such as desired yield, purity, cost, and scalability. This guide provides a comparative analysis of the most common methods for Tridecanal synthesis to aid researchers in making informed decisions for their specific applications.

Performance Benchmark: Tridecanal Synthesis Routes

The following table summarizes the key quantitative performance indicators for the three primary synthesis routes to Tridecanal. These metrics are compiled from various literature sources to provide a comparative overview.

Parameter	Oxidation of 1-Tridecanol (Swern Oxidation)	Hydroformylation of 1-Dodecene	Reductive Ozonolysis
Starting Material	1-Tridecanol	1-Dodecene, Syngas (CO/H₂)	C13 Unsaturated Fatty Acid
Typical Yield	Good to high (Specific data for 1-Tridecanol not available, but generally high for this method)	30-60%[1]	~30% (by analogy to nonanal from oleic acid)[2]
Product Purity/Selectivity	High, avoids over-oxidation to carboxylic acid[3]	High regioselectivity (98:2 linear:branched)[1]	Good, but can have side products from incomplete reaction or alternative Criegee intermediate reactions
Key Reagents/Catalyst	Oxalyl chloride, DMSO, Triethylamine	Rhodium-based catalyst (e.g., Rh(acac)(CO)₂) with phosphine ligands	Ozone (O₃), Reductive quenching agent (e.g., Zinc, Dimethyl sulfide)
Reaction Temperature	Low (-78 °C to room temperature)[4][5]	High (95-120 °C)	Low (-78 °C to 0 °C)
Reaction Pressure	Atmospheric	High (20-80 atm)	Atmospheric
Reaction Time	Typically a few hours	Varies (minutes to hours depending on setup)	Varies, ozonolysis is often rapid, workup can be longer
Key Advantages	Mild conditions, high purity, avoids toxic heavy metals[3][4]	Atom economical, direct route from a common feedstock	Utilizes renewable feedstocks (fatty acids)
Key Disadvantages	Stoichiometric use of reagents, formation of malodorous dimethyl sulfide[3][4]	High pressure and temperature, expensive catalyst, potential for branched isomers	Generation and handling of explosive ozone, potential for complex product mixtures[2]

Experimental Methodologies

Detailed experimental protocols are crucial for the successful implementation of any synthetic route. Below are representative procedures for each of the benchmarked methods.

Oxidation of 1-Tridecanol via Swern Oxidation

The Swern oxidation is a widely used method for the mild oxidation of primary alcohols to aldehydes, avoiding over-oxidation to the carboxylic acid.[3][4]

Protocol:

• A solution of oxalyl chloride (1.5 equivalents) in a suitable solvent such as dichloromethane is cooled to -78 °C under an inert atmosphere.

• Dimethyl sulfoxide (DMSO) (2.7 equivalents) dissolved in dichloromethane is added dropwise to the oxalyl chloride solution, and the mixture is stirred for a short period.

• A solution of 1-Tridecanol (1.0 equivalent) in dichloromethane is then added slowly to the reaction mixture.

• After stirring for approximately 30 minutes, a hindered base such as triethylamine (5.0 equivalents) is added dropwise.

• The reaction mixture is allowed to warm to room temperature.

• The reaction is quenched with water, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude Tridecanal can be purified by flash column chromatography.

Hydroformylation of 1-Dodecene

Hydroformylation, or the oxo process, involves the addition of a formyl group and a hydrogen atom across the double bond of an alkene. For the synthesis of Tridecanal, 1-dodecene is reacted with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst.

Protocol:

• A high-pressure reactor is charged with the rhodium precursor (e.g., Rh(acac)(CO)₂) and a suitable phosphine ligand (e.g., a bulky phosphite) in a solvent like toluene under an inert atmosphere.

• The reactor is sealed and purged multiple times with nitrogen, followed by syngas (1:1 mixture of H₂ and CO).

• 1-Dodecene is then added to the reactor.

• The reactor is heated to the desired temperature (e.g., 100-120 °C) and pressurized with syngas to the target pressure (e.g., 20-50 bar).

• The reaction is maintained under vigorous stirring, and its progress is monitored by gas chromatography to determine the conversion of 1-dodecene and selectivity to n-tridecanal.

• Upon completion, the reactor is cooled to room temperature, and the excess syngas is carefully vented.

• The resulting mixture containing Tridecanal is then worked up to isolate the product.

Reductive Ozonolysis of a C13 Unsaturated Fatty Acid

Ozonolysis is a powerful method for cleaving carbon-carbon double bonds. To obtain an aldehyde, a reductive workup is necessary. While oleic acid is commonly used to produce nonanal, a similar process with a C13 unsaturated fatty acid would yield Tridecanal.

Protocol:

• A solution of the C13 unsaturated fatty acid in a non-participating solvent (e.g., dichloromethane or methanol) is cooled to -78 °C.

• A stream of ozone gas is bubbled through the solution until a blue color persists, indicating the consumption of the starting material.

• The solution is then purged with an inert gas (e.g., nitrogen or argon) to remove excess ozone.

• A reducing agent is added to the reaction mixture. Common choices include zinc dust with acetic acid or dimethyl sulfide (DMS).

• If using DMS, the reaction is allowed to warm to room temperature and stirred overnight.

• The solvent and volatile byproducts are removed under reduced pressure.

• The crude Tridecanal is then purified, typically by distillation or chromatography.

Visualizing the Synthesis Workflow

To better illustrate the experimental process, a workflow diagram for the hydroformylation of 1-dodecene is provided below. This method is often performed in a continuous flow setup in industrial settings.

Caption: Experimental workflow for the synthesis of Tridecanal via hydroformylation of 1-dodecene.

References

• 1. Products and mechanisms of the reaction of oleic acid with ozone and nitrate radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Swern Oxidation [organic-chemistry.org]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. youtube.com [youtube.com]

Safety & Regulatory Compliance

Immediate Safety and Handling Precautions

Proper disposal of tridecanal is crucial for maintaining laboratory safety and ensuring environmental compliance. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of tridecanal waste safely and effectively. Adherence to these protocols will help prevent accidental exposure and environmental contamination.

Before initiating any disposal procedures, it is imperative to observe the following safety measures. Tridecanal may cause skin and eye irritation.[1][2][3]

Personal Protective Equipment (PPE):

• Gloves: Wear protective nitrile rubber gloves.[4]

• Eye Protection: Use chemical safety goggles or glasses.[1][4][5]

• Respiratory Protection: Under normal use conditions, respiratory protection is not required.[5] However, if vapors or mists are generated, use appropriate respiratory protection.[4]

• Lab Coat: A standard lab coat should be worn.

Handle tridecanal in a well-ventilated area, such as a chemical fume hood.[4][6] Avoid inhalation of vapor or mist and prevent contact with skin and eyes.[4]

Quantitative Data for Tridecanal

This table summarizes key quantitative data for tridecanal, essential for its safe handling and storage.

Property	Value	Source
Molecular Formula	C₁₃H₂₆O	[4][5][7]
Molecular Weight	198.34 g/mol	[4][5][7]
Appearance	Cream - Light yellow solid or liquid	[3][5]
Melting Point	14 - 15 °C (57.2 - 59 °F)	[5][7]
Boiling Point	280 °C (536 °F)	[5]
Flash Point	> 113 °C (> 235 °F)	[3][5]
Specific Gravity	0.83 g/cm³	[5]

Step-by-Step Disposal Procedure

The disposal of tridecanal must comply with all federal, state, and local regulations.[1][4] It is classified as hazardous waste and must not be disposed of down the drain or in regular trash.[4][8]

1. Waste Identification and Segregation:

• Unused/Non-contaminated Tridecanal: Collect pure, unused tridecanal in a dedicated, properly labeled waste container.[1]

• Contaminated Materials: Any items contaminated with tridecanal, such as pipette tips, absorbent pads, gloves, or weighing papers, must be treated as hazardous waste and collected in the same container as the chemical waste.[1]

• Avoid Mixing: Do not mix tridecanal waste with other chemical wastes to prevent potentially dangerous reactions.[1][4] Specifically, keep it separate from incompatible materials like strong oxidizing agents.[5][6]

2. Waste Collection and Storage:

• Container Selection: Use a sealable, chemically compatible container.[1][9] Ensure the container is in good condition, free from leaks, and has a secure screw cap.[6]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Tridecanal," and the date waste accumulation began.[1][10]

• Storage Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[6][10] The storage area should be cool, dry, and well-ventilated, away from heat sources and drains.[1][9]

3. Arranging for Final Disposal:

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary contact for arranging the final disposal of chemical waste.[1] They work with licensed hazardous waste management contractors.

• Licensed Disposal Company: The recommended method of disposal is through a licensed disposal company, which will typically involve incineration.[1][4] Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

• Container Handling: Handle uncleaned, empty containers as you would the product itself.[4]

Accidental Spill Cleanup

In the event of a spill, immediately evacuate personnel to a safe area and ensure the cleanup area is well-ventilated.[4]

• Containment: Prevent the spill from spreading and ensure it does not enter drains.[4]

• Personal Protection: Wear the appropriate PPE as described above.[4]

• Cleanup:

  • For liquid spills, absorb the material with an inert absorbent like sand or vermiculite.[1][4]

  • For solid spills, carefully sweep or vacuum the material to avoid generating dust.[1][2]

• Disposal of Cleanup Materials: Place the absorbed material and any contaminated cleaning supplies into a suitable, sealed container for disposal as hazardous waste.[1][4]

• Final Cleaning: Clean the spill area thoroughly.

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of tridecanal waste.

Caption: Workflow for the safe disposal of tridecanal waste.

References

• 1. benchchem.com [benchchem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Tridecanal | C13H26O | CID 25311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. vumc.org [vumc.org]
• 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Logistical Information for Handling Tridecanal

This guide provides comprehensive, immediate safety protocols and logistical plans for the handling and disposal of Tridecanal, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Tridecanal, the following personal protective equipment is mandatory.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][2]	Protects against potential eye irritation from splashes.[3][4]
Hand Protection	Nitrile rubber gloves. For full contact, a minimum layer thickness of 0.4 mm is recommended, with a breakthrough time of 480 minutes. For splash contact, a minimum thickness of 0.2 mm with a breakthrough time of 30 minutes is advised.[1] Always inspect gloves prior to use and use proper removal techniques.[1]	Prevents skin contact which may cause irritation.[3][4]
Body Protection	A laboratory coat and closed-toed footwear are the minimum requirements.[3] Wear appropriate protective clothing to minimize skin contact.[2][3]	Reduces the risk of accidental skin exposure.[3]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if a risk assessment indicates it is necessary, especially if exposure limits are exceeded or irritation is experienced.[1][3] A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is an option. If the respirator is the sole means of protection, a full-face supplied air respirator should be used.[1]	Protects against inhalation of vapors or mists, which may cause respiratory tract irritation.[4]

Operational Plan for Handling Tridecanal

1. Pre-Operational Checks:

• Ensure that a safety shower and eyewash station are readily accessible.[3]

• Verify that all necessary PPE is available and in good condition.

• Confirm that the work area is well-ventilated.[5]

• Locate the appropriate spill cleanup kit.

2. Handling Procedure:

• Work in a well-ventilated area, such as a chemical fume hood.[5]

• Avoid contact with skin and eyes.[1]

• Avoid inhalation of vapor or mist.[1]

• Keep the container tightly closed when not in use.[1]

• Handle and store under an inert gas as Tridecanal is air-sensitive.[1]

3. Post-Handling Cleanup:

• Wash hands thoroughly after handling.[1]

• Dispose of contaminated gloves and other waste in accordance with the disposal plan.[1]

• Clean the work surface thoroughly.

Disposal Plan

The disposal of Tridecanal and its contaminated materials must be conducted in accordance with all federal, state, and local regulations.

1. Waste Identification and Segregation:

• Non-contaminated Tridecanal: Collect unused or unadulterated Tridecanal in a dedicated, properly labeled waste container. Do not mix with other chemical waste.[6]

• Contaminated Waste: Any materials contaminated with Tridecanal, such as absorbent pads, gloves, or weighing papers, should be considered hazardous waste and collected in the same container as the chemical itself.[1][6]

2. Waste Collection and Storage:

• Container Selection: Use a sealable, chemically compatible container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full chemical name "Tridecanal," and the date accumulation started.[6]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][6] The storage area should not have access to drains or sewers.[6]

3. Final Disposal:

• Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

• Do not dispose of Tridecanal down the drain.[1]

• Contaminated packaging should be disposed of as unused product.[1]

Emergency Procedures

First Aid Measures:

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1]

• In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]

• If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1]

Firefighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

• Special Hazards: Carbon oxides may be produced.[1]

• Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.[1]

Accidental Release Measures:

• Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

• Environmental Precautions: Do not let the product enter drains.[1]

• Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as hazardous waste. Keep in suitable, closed containers for disposal.[1]

Emergency Response Workflow for Tridecanal Spill

Caption: Emergency response workflow for a Tridecanal spill.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Buy Tridecanal | 10486-19-8 [smolecule.com]
• 6. benchchem.com [benchchem.com]